N-Phthaloyl-L-phenylalanine

• CAS: 5123-55-7

Core Science & Biosynthesis

An In-depth Technical Guide to N-Phthaloyl-L-phenylalanine: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Phthaloyl-L-phenylalanine, a derivative of the essential amino acid L-phenylalanine. This document details its chemical structure, physicochemical properties, experimental protocols for its synthesis and characterization, and insights into its biological activities, particularly its anti-inflammatory and immunomodulatory effects.

Chemical Structure and Identification

N-Phthaloyl-L-phenylalanine is characterized by the attachment of a phthaloyl group to the amino group of L-phenylalanine. This structural modification is a common strategy in peptide synthesis to protect the amino group.

The chemical structure is as follows:

(Image of the chemical structure of N-Phthaloyl-L-phenylalanine)

Table 1: Chemical Identifiers of N-Phthaloyl-L-phenylalanine

Identifier	Value
IUPAC Name	(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid
CAS Number	5123-55-7[1]
Molecular Formula	C₁₇H₁₃NO₄[1]
Molecular Weight	295.29 g/mol [1]
SMILES	C1=CC=C(C=C1)C--INVALID-LINK--N2C(=O)C3=CC=CC=C3C2=O
InChI	InChI=1S/C17H13NO4/c19-15-12-8-4-5-9-13(12)16(20)18(15)14(17(21)22)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,21,22)/t14-/m0/s1

Physicochemical Properties

The physicochemical properties of N-Phthaloyl-L-phenylalanine are crucial for its handling, formulation, and biological activity.

Table 2: Physicochemical Properties of N-Phthaloyl-L-phenylalanine

Property	Value
Melting Point	179–183 °C[2]
Boiling Point	498 °C at 760 mmHg
Solubility	Soluble in ethanol
Appearance	White crystalline powder[2]
Optical Rotation [α]²⁵_D	-198 to -200° (in alcohol)[2]
pKa	Data not readily available
LogP	Data not readily available

Experimental Protocols

Synthesis of N-Phthaloyl-L-phenylalanine

A common and efficient method for the synthesis of N-Phthaloyl-L-phenylalanine is the reaction of L-phenylalanine with phthalic anhydride.[2][3] This method is advantageous as it proceeds under conditions that minimize racemization.[2]

Materials:

• L-phenylalanine (0.1 mole, 16.5 g)[2]

• Phthalic anhydride, finely ground (0.1 mole, 14.8 g)[2]

• Toluene (150 ml)[2]

• Triethylamine (1.3 ml)[2]

• Hydrochloric acid (2 ml)[2]

• Ethyl alcohol (95%) for recrystallization[2]

Procedure:

• In a 300-ml flask equipped with a water separator and a reflux condenser, combine L-phenylalanine, phthalic anhydride, toluene, and triethylamine.[2]

• Heat the flask on an oil bath or with an electric mantle to maintain a vigorous reflux.[2]

• Water separation will be rapid initially and should be complete within 1.5 to 2 hours.[2]

• After 2 hours, remove the volatile components from the mixture under reduced pressure on a steam bath.[2]

• Stir the solid residue with 200 ml of cold water and 2 ml of hydrochloric acid until all lumps are broken.[2]

• Filter the mixture under suction and wash the product with three 50-ml portions of cold water.[2]

• Dry the product in an air oven. The expected yield is 27–28 g (91.5–95%) of a white crystalline powder.[2]

• For further purification, recrystallize the product from hot ethyl alcohol (95%).[2]

Characterization

The synthesized N-Phthaloyl-L-phenylalanine can be characterized using various spectroscopic techniques.

• ¹H NMR Spectroscopy: Provides information on the proton environment in the molecule.

• ¹³C NMR Spectroscopy: Reveals the carbon skeleton of the compound.

• Infrared (IR) Spectroscopy: Identifies the functional groups present, such as the carboxylic acid and imide carbonyl groups.

• Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the molecule.

Biological Activity and Signaling Pathways

N-Phthaloyl amino acids, including N-Phthaloyl-L-phenylalanine, have demonstrated significant anti-inflammatory and immunomodulatory properties.[4][5] These compounds have been shown to be effective in suppressing the production of key inflammatory mediators.

Anti-inflammatory and Immunomodulatory Effects

Studies have shown that N-phthaloyl amino acids can:

• Exhibit anti-inflammatory activity comparable to thalidomide.[4]

• Effectively suppress the production of nitric oxide (NO) in murine cells stimulated with lipopolysaccharide (LPS).[4]

• Inhibit the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β) by macrophages.[4][5]

• Show no significant cytotoxicity in vitro against tumor cells and spleen cell cultures.[4][5]

Proposed Signaling Pathway Inhibition

The anti-inflammatory effects of N-Phthaloyl-L-phenylalanine are likely mediated through the inhibition of key signaling pathways involved in the inflammatory response. A plausible mechanism is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation. The inhibition of TNF-α and IL-1β production strongly suggests an interference with the NF-κB pathway.

Caption: Proposed mechanism of N-Phthaloyl-L-phenylalanine's anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Conclusion

N-Phthaloyl-L-phenylalanine is a readily synthesizable compound with significant potential in drug development, particularly in the area of anti-inflammatory and immunomodulatory therapies. Its ability to suppress the production of key inflammatory mediators, likely through the inhibition of the NF-κB pathway, makes it an interesting candidate for further investigation. The detailed protocols and compiled data in this guide serve as a valuable resource for researchers and scientists working with this compound.

References

• 1. (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid | C17H13NO4 | CID 334207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. sphinxsai.com [sphinxsai.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Phthaloyl amino acids as anti-inflammatory and immunomodulatory prototypes | Semantic Scholar [semanticscholar.org]

N-Phthaloyl-L-phenylalanine mechanism of action in biological systems

An in-depth analysis of the available scientific literature reveals a significant gap in the understanding of a specific, direct mechanism of action for N-Phthaloyl-L-phenylalanine in biological systems. This compound is predominantly characterized and utilized as a protected form of the amino acid L-phenylalanine, a crucial intermediate in peptide synthesis and a common building block in medicinal chemistry. Its primary role is to prevent the amino group of L-phenylalanine from participating in unwanted side reactions during the formation of peptide bonds.

While N-Phthaloyl-L-phenylalanine itself is not recognized as a standalone therapeutic agent with a well-defined pharmacological target, its structural components—the phthalimide group and the L-phenylalanine moiety—are present in compounds with significant biological activities. This guide will explore the known biological context of these components to provide a potential, albeit theoretical, framework for how N-Phthaloyl-L-phenylalanine might interact within a biological system.

The Phthalimide Group: A Key to Neosubstrate Degradation

The phthalimide ring is the cornerstone of a class of drugs known as immunomodulatory drugs (IMiDs), which include thalidomide, lenalidomide, and pomalidomide. The mechanism of action for these drugs is centered on their interaction with the Cereblon (CRBN) E3 ubiquitin ligase complex.

Cereblon (CRBN) and the E3 Ubiquitin Ligase Complex:

Cereblon acts as a substrate receptor for the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) E3 ubiquitin ligase complex. This complex is responsible for tagging specific proteins with ubiquitin, marking them for degradation by the proteasome. The binding of IMiDs to CRBN allosterically modifies the substrate-binding pocket, leading to the recruitment of proteins that are not normally targeted by this complex. These newly targeted proteins are referred to as "neosubstrates."

Potential Interaction of N-Phthaloyl-L-phenylalanine with CRBN:

Given the presence of the phthalimide group, it is conceivable that N-Phthaloyl-L-phenylalanine could exhibit a weak affinity for Cereblon. However, the L-phenylalanine side chain would likely influence this interaction and the subsequent recruitment of neosubstrates. The specific neosubstrates targeted by IMiDs are determined by the chemical structure of the drug. For instance, lenalidomide induces the degradation of the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), while pomalidomide targets these as well as the casein kinase 1 alpha (CK1α).

A hypothetical signaling pathway illustrating this potential interaction is presented below.

Caption: Hypothetical mechanism of N-Phthaloyl-L-phenylalanine via Cereblon.

The L-Phenylalanine Moiety: A Gateway to Cellular Uptake and Metabolism

The L-phenylalanine component of the molecule could facilitate its transport into cells through amino acid transporters, such as the large neutral amino acid transporter 1 (LAT1). LAT1 is often overexpressed in cancer cells to meet their high demand for amino acids. This could lead to a selective accumulation of N-Phthaloyl-L-phenylalanine in tumor tissues.

Once inside the cell, the molecule could potentially be metabolized, releasing the phthalimide group and L-phenylalanine. The released L-phenylalanine would enter the normal metabolic pathways, while the phthalimide group could potentially interact with intracellular targets like CRBN.

Below is a diagram illustrating a potential experimental workflow to investigate the biological activity of N-Phthaloyl-L-phenylalanine.

Caption: Workflow for investigating N-Phthaloyl-L-phenylalanine's bioactivity.

Quantitative Data and Experimental Protocols

Due to the lack of specific studies on the mechanism of action of N-Phthaloyl-L-phenylalanine, there is no quantitative data available regarding its binding affinities (Kd), half-maximal inhibitory concentrations (IC50), or other pharmacological parameters.

Should research in this area be pursued, the following experimental protocols would be essential:

Table 1: Key Experimental Protocols

Experiment	Methodology
Cereblon Binding Assay	Surface Plasmon Resonance (SPR): Recombinant human Cereblon is immobilized on a sensor chip. Varying concentrations of N-Phthaloyl-L-phenylalanine are flowed over the chip, and the binding kinetics (kon, koff) and affinity (Kd) are determined by measuring changes in the refractive index.
Cell Viability Assay	MTT Assay: Cancer cell lines (e.g., MM.1S, H929) are seeded in 96-well plates and treated with increasing concentrations of N-Phthaloyl-L-phenylalanine for 72 hours. MTT reagent is added, and the resulting formazan crystals are dissolved in DMSO. The absorbance is measured at 570 nm to determine cell viability and calculate the IC50 value.
Neosubstrate Degradation Assay	Western Blotting: Cells treated with N-Phthaloyl-L-phenylalanine are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with specific antibodies against potential neosubstrates (e.g., IKZF1, IKZF3, CK1α).
In vivo Efficacy Study	Xenograft Mouse Model: Human multiple myeloma cells are implanted subcutaneously into immunodeficient mice. Once tumors are established, mice are treated with N-Phthaloyl-L-phenylalanine or a vehicle control. Tumor volume and body weight are measured regularly to assess anti-tumor efficacy and toxicity.

Conclusion

Spectroscopic Profile of N-Phthaloyl-L-phenylalanine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the chiral molecule N-Phthaloyl-L-phenylalanine. The information detailed herein is essential for the characterization and quality control of this compound in research and development settings, particularly in the fields of medicinal chemistry and drug discovery. This document presents a summary of nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside generalized experimental protocols for these analytical techniques.

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for N-Phthaloyl-L-phenylalanine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectral Data of N-Phthaloyl-L-phenylalanine

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.8-7.9	Multiplet	-	Aromatic Protons (Phthaloyl group)
~7.7	Multiplet	-	Aromatic Protons (Phthaloyl group)
~7.1-7.3	Multiplet	-	Aromatic Protons (Phenyl group)
~5.1	Doublet of Doublets	-	α-CH
~3.6	Doublet of Doublets	-	β-CH₂
~3.4	Doublet of Doublets	-	β-CH₂
~11.0	Broad Singlet	-	Carboxylic Acid Proton (-COOH)

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the spectrometer's field strength. The data presented here is a general representation based on typical spectra.

Table 2: ¹³C NMR Spectral Data of N-Phthaloyl-L-phenylalanine

Chemical Shift (δ) ppm	Assignment
~171.0	Carboxylic Acid Carbonyl (C=O)
~167.5	Phthaloyl Carbonyls (C=O)
~136.0	Aromatic C (Phenyl group, C1)
~134.5	Aromatic CH (Phthaloyl group)
~131.5	Aromatic C (Phthaloyl group)
~129.0	Aromatic CH (Phenyl group)
~128.5	Aromatic CH (Phenyl group)
~127.0	Aromatic CH (Phenyl group)
~123.5	Aromatic CH (Phthaloyl group)
~55.0	α-CH
~37.0	β-CH₂

Note: The chemical shifts are approximate and can be influenced by the experimental conditions.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands of N-Phthaloyl-L-phenylalanine

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300-2500	Broad	O-H stretch (Carboxylic Acid)
~3070	Medium	Aromatic C-H stretch
~2930	Medium	Aliphatic C-H stretch
~1775	Strong	C=O stretch (Phthaloyl, asymmetric)
~1710	Strong	C=O stretch (Phthaloyl, symmetric & Carboxylic Acid)
~1600, 1495, 1450	Medium	Aromatic C=C stretch
~1390	Strong	C-N stretch
~720	Strong	Aromatic C-H bend (Ortho-disubstituted)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of N-Phthaloyl-L-phenylalanine

m/z	Interpretation
295.08	[M]⁺ (Molecular Ion)
250	[M - COOH]⁺
148	[Phthaloyl group]⁺
147	[C₈H₅NO₂]⁺
104	[C₇H₄O₂]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Note: The fragmentation pattern can vary depending on the ionization technique used.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of N-Phthaloyl-L-phenylalanine. Specific parameters should be optimized for the instrument in use.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh 5-10 mg of N-Phthaloyl-L-phenylalanine for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

¹H NMR Spectroscopy:

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time: 3-4 seconds.

• Spectral Width: 0-16 ppm.

• Temperature: 298 K.

¹³C NMR Spectroscopy:

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer.

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

• Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: 0-220 ppm.

• Temperature: 298 K.

Infrared (IR) Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) or KBr pellet method.

• Instrument: Fourier-Transform Infrared (FT-IR) Spectrometer.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• Procedure (ATR):

  • Ensure the ATR crystal is clean.

  • Record a background spectrum.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact.

  • Collect the sample spectrum.

Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) or Electron Impact (EI).

• Instrument: High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).

• Sample Preparation (ESI):

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Infuse the solution directly into the mass spectrometer or inject it via a liquid chromatography system.

• Ionization Mode: Positive or negative, depending on the desired information.

• Mass Range: m/z 50-500.

• Data Acquisition: Full scan mode to obtain the molecular ion and fragmentation patterns.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of N-Phthaloyl-L-phenylalanine.

Spectroscopic analysis workflow for N-Phthaloyl-L-phenylalanine.

An In-depth Technical Guide to the Solubility of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Phthaloyl-L-phenylalanine, a key building block in peptide synthesis and various pharmaceutical applications. While quantitative solubility data for N-Phthaloyl-L-phenylalanine is not extensively available in publicly accessible literature, this document outlines the known qualitative solubility, provides a detailed experimental protocol for determining its solubility, and presents comparative data for the parent amino acid, L-phenylalanine, to offer a predictive framework.

Introduction to N-Phthaloyl-L-phenylalanine

N-Phthaloyl-L-phenylalanine is a protected form of the essential amino acid L-phenylalanine, where the amino group is masked by a phthaloyl group. This protection strategy is crucial in peptide synthesis to prevent unwanted side reactions and ensure the correct peptide sequence is formed. The physicochemical properties of N-Phthaloyl-L-phenylalanine, particularly its solubility in various solvents, are critical for its effective use in synthesis, purification, and formulation development.

The molecular structure of N-Phthaloyl-L-phenylalanine, with its bulky, non-polar phthaloyl group and the phenyl ring from the phenylalanine residue, suggests a tendency towards solubility in organic solvents over aqueous media. Understanding its solubility profile is essential for optimizing reaction conditions, developing purification protocols (such as crystallization), and for its potential use in drug delivery systems.

Solubility of N-Phthaloyl-L-phenylalanine: A Qualitative Overview

Currently, specific quantitative solubility data for N-Phthaloyl-L-phenylalanine in a range of solvents is sparse in the available scientific literature. However, some qualitative descriptions of its solubility are available.

One of the most commonly cited qualitative solubility indicators for N-Phthaloyl-L-phenylalanine is its behavior in methanol. Technical data sheets and supplier information often describe its solubility in methanol as achieving "almost transparency," which indicates good solubility in this polar protic solvent. This is a common characteristic for many protected amino acids.

Based on its chemical structure, a summary of expected solubility behavior is presented in Table 1.

Solvent Class	Predicted Solubility	Rationale
Polar Protic
Methanol	Good	The polar hydroxyl group of methanol can interact with the carboxyl group of the molecule, and the methyl group can interact with the non-polar regions.
Ethanol	Moderate to Good	Similar to methanol, but the larger alkyl chain may slightly reduce solubility compared to methanol.
Water	Poor	The large, non-polar phthaloyl and phenyl groups are expected to significantly limit solubility in water.
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	Good to Excellent	DMSO is a strong hydrogen bond acceptor and has a high dielectric constant, making it an excellent solvent for a wide range of organic compounds.
Dimethylformamide (DMF)	Good to Excellent	Similar to DMSO, DMF is a polar aprotic solvent capable of solvating both polar and non-polar parts of the molecule.
Acetone	Moderate	The ketone group can interact with the solute, but its overall polarity is lower than DMSO or DMF, which may result in lower solubility.
Non-Polar
Toluene	Poor to Moderate	The aromatic nature of toluene may allow for some interaction with the phenyl and phthaloyl rings, but the polar carboxyl group will limit overall solubility.
Hexane	Very Poor	As a non-polar aliphatic solvent, hexane is unlikely to effectively solvate the polar carboxyl group of N-Phthaloyl-L-phenylalanine.

Table 1: Predicted Qualitative Solubility of N-Phthaloyl-L-phenylalanine in Various Solvents. This table is based on general principles of chemical solubility and the known behavior of similar molecules.

Comparative Solubility Data: L-Phenylalanine

To provide a quantitative context, the solubility of the parent amino acid, L-phenylalanine, is presented in Table 2. The presence of the free amino and carboxyl groups in L-phenylalanine allows for zwitterionic character, which significantly influences its solubility, particularly in aqueous solutions. The addition of the large, non-polar phthaloyl group in N-Phthaloyl-L-phenylalanine is expected to decrease its aqueous solubility and increase its solubility in organic solvents compared to L-phenylalanine.

Solvent	Temperature (°C)	Solubility ( g/100 mL)
Water	25	2.96
Water	50	4.43[1]
Water	75	6.62[1]
Water	100	9.90[1]
Ethanol	-	Slightly soluble[1]
Methanol	-	Very slightly soluble[1]
Ethyl Ether	-	Insoluble[1]
Benzene	-	Insoluble[1]

Table 2: Quantitative Solubility of L-Phenylalanine in Various Solvents. This data provides a baseline for understanding how derivatization with a phthaloyl group can alter solubility.

Experimental Protocol for Solubility Determination

For researchers who need to determine the precise solubility of N-Phthaloyl-L-phenylalanine in a specific solvent system, the following gravimetric method is a reliable and widely used technique.

Principle

The gravimetric method for solubility determination involves creating a saturated solution of the solute in the solvent of interest at a constant temperature. A known volume of the saturated solution is then evaporated to dryness, and the mass of the remaining solute is measured.

Materials and Equipment

• N-Phthaloyl-L-phenylalanine (high purity)

• Solvents of interest (analytical grade)

• Temperature-controlled shaker or water bath

• Calibrated thermometer

• Volumetric flasks

• Pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed vials

• Analytical balance (readable to at least 0.1 mg)

• Vacuum oven or desiccator

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of N-Phthaloyl-L-phenylalanine.

Caption: Experimental workflow for the gravimetric determination of solubility.

Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of N-Phthaloyl-L-phenylalanine to a volumetric flask containing a known volume of the solvent of interest. The presence of undissolved solid is necessary to ensure saturation.

  • Seal the flask to prevent solvent evaporation.

• Equilibration:

  • Place the flask in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration may vary depending on the solvent and should be determined empirically.

• Sampling:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a precise volume of the clear supernatant using a calibrated pipette.

  • To ensure no solid particles are transferred, pass the supernatant through a syringe filter (e.g., 0.45 µm PTFE) into a clean, pre-weighed vial.

• Gravimetric Analysis:

  • Place the vial containing the filtered saturated solution in a vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

  • Dry the sample to a constant weight.

  • Once dry, allow the vial to cool to room temperature in a desiccator before weighing it on an analytical balance.

Calculation

The solubility (S) can be calculated using the following formula:

S ( g/100 mL) = [ (m_final - m_initial) / V ] * 100

Where:

• m_final is the final mass of the vial with the dried solute.

• m_initial is the initial mass of the empty vial.

• V is the volume of the supernatant that was withdrawn.

Logical Relationship for Solubility Prediction

The solubility of a compound like N-Phthaloyl-L-phenylalanine is governed by a balance of intermolecular forces between the solute and the solvent. The following diagram illustrates the key factors influencing its solubility.

Caption: Factors influencing the solubility of N-Phthaloyl-L-phenylalanine.

Conclusion

While quantitative solubility data for N-Phthaloyl-L-phenylalanine remains to be extensively documented, this guide provides a foundational understanding for researchers, scientists, and drug development professionals. The predicted solubility behavior, in conjunction with the provided experimental protocol, offers a robust framework for determining the solubility of this important compound in various solvent systems. A thorough understanding of its solubility is paramount for the successful application of N-Phthaloyl-L-phenylalanine in synthetic chemistry and pharmaceutical development. It is recommended that researchers perform their own solubility determinations for the specific solvents and conditions relevant to their work.

References

• 1. L-Phenylalanine | C9H11NO2 | CID 6140 - PubChem [pubchem.ncbi.nlm.nih.gov]

N-Phthaloyl-L-phenylalanine CAS number and safety data sheet

CAS Number: 5123-55-7

This technical guide provides comprehensive information on N-Phthaloyl-L-phenylalanine, a key derivative of the amino acid L-phenylalanine. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis. This document outlines its chemical and physical properties, safety data, and a detailed experimental protocol for its synthesis.

Chemical and Physical Properties

N-Phthaloyl-L-phenylalanine is a solid, appearing as a white to almost white powder or crystal.[1][2][3] It is primarily used in organic synthesis, particularly in peptide chemistry, where the phthaloyl group serves as a protecting group for the amine functionality of L-phenylalanine.[1]

Table 1: Chemical Identifiers and Molecular Properties

Property	Value	Reference
CAS Number	5123-55-7	[1][4][5]
Molecular Formula	C₁₇H₁₃NO₄	[4][5]
Molecular Weight	295.29 g/mol	[4][5]
InChI Key	VAYRSTHMTWUHGE-AWEZNQCLSA-N	[4]
Purity	>98.0% (TLC)(HPLC)	[1][2][3]

Safety Data Sheet Summary

The following tables summarize the key safety and handling information for N-Phthaloyl-L-phenylalanine. This information is compiled from various safety data sheets and should be used as a reference for safe laboratory practices.

Table 2: Physical and Chemical Safety Data

Parameter	Value	Reference
Appearance	White solid/powder	[6]
Odor	No information available	[6]
Melting Point/Range	181 - 186 °C / 357.8 - 366.8 °F	[1][2][3][6]
Flash Point	255.0 ± 26.8 °C	[4]
Density	1.4 ± 0.1 g/cm³	[4]
Solubility	No information available	[6]
Specific Optical Rotation	-210.0 to -219.0 deg (C=2, EtOH)	[1][2][3]

Table 3: Hazard Identification and First Aid

Hazard	Precaution / First Aid Measure	Reference
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[6]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.	[6]
Inhalation	Remove to fresh air. Get medical attention immediately if symptoms occur.	[6]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.	[6]

Table 4: Handling and Storage

Aspect	Recommendation	Reference
Handling	Ensure adequate ventilation. Wear personal protective equipment. Avoid dust formation.	[6]
Storage	Store under an inert atmosphere. Keep container tightly closed in a dry and well-ventilated place. Protect from moisture.	[6]

Experimental Protocols

Synthesis of N-Phthaloyl-L-phenylalanine

The synthesis of N-Phthaloyl-L-phenylalanine is typically achieved through the condensation of L-phenylalanine with phthalic anhydride. The following protocol is a representative method.

Materials:

• L-phenylalanine

• Phthalic anhydride

• Glacial acetic acid

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride (6.75 mmol) and L-phenylalanine (6.8 mmol).

• Add 15 mL of glacial acetic acid to the flask.

• Heat the mixture in an oil bath at 170-180 °C and reflux for 2 hours.[2]

• After the reaction is complete, filter the hot reaction mixture to remove any insoluble impurities.

• Allow the filtrate to cool, and then evaporate the solvent under reduced pressure.

• The resulting solid residue is the crude N-Phthaloyl-L-phenylalanine.

• Recrystallize the crude product from ethanol to obtain the purified compound.[2]

Visualizations

The following diagrams illustrate key processes related to N-Phthaloyl-L-phenylalanine.

Caption: Synthesis workflow for N-Phthaloyl-L-phenylalanine.

Caption: Safe handling workflow for N-Phthaloyl-L-phenylalanine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. scispace.com [scispace.com]

An In-depth Technical Guide to the Thermodynamic Properties of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Phthaloyl-L-phenylalanine is a protected amino acid derivative crucial in peptide synthesis and pharmaceutical development. A thorough understanding of its thermodynamic properties is essential for optimizing reaction conditions, ensuring stability, and predicting its behavior in various systems. This technical guide provides a summary of the available physical properties of N-Phthaloyl-L-phenylalanine and outlines detailed experimental protocols for the determination of its key thermodynamic parameters. Due to a lack of publicly available experimental data for its enthalpy of formation, enthalpy of combustion, Gibbs free energy, and entropy, this guide furnishes adaptable methodologies for researchers to determine these values empirically.

Core Physical Properties

The following table summarizes the known physical and chemical properties of N-Phthaloyl-L-phenylalanine.

Property	Value	Reference(s)
Molecular Formula	C₁₇H₁₃NO₄	[1][2]
Molecular Weight	295.29 g/mol	[1][2]
Melting Point	183.0 to 186.0 °C
Appearance	White to almost white powder/crystal
Purity (by HPLC)	>98.0%
Specific Rotation [α]20/D	-210.0 to -219.0 deg (c=2, EtOH)

Synthesis of N-Phthaloyl-L-phenylalanine

The primary method for the synthesis of N-Phthaloyl-L-phenylalanine involves the reaction of L-Phenylalanine with Phthalic anhydride. This reaction is a nucleophilic acyl substitution followed by dehydration to form the stable phthalimide ring.

Caption: Synthesis workflow for N-Phthaloyl-L-phenylalanine.

Experimental Protocols for Thermodynamic Characterization

Due to the absence of published experimental data for the key thermodynamic properties of N-Phthaloyl-L-phenylalanine, this section provides detailed, adaptable protocols for their determination.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion can be determined using a bomb calorimeter. This value is fundamental for calculating the standard enthalpy of formation.

Experimental Workflow for Bomb Calorimetry

Caption: General workflow for bomb calorimetry.[3][4][5]

Detailed Methodology:

• Sample Preparation:

  • Accurately weigh approximately 0.5 to 1.0 gram of dry, powdered N-Phthaloyl-L-phenylalanine.

  • Press the powder into a firm pellet using a pellet press to ensure complete combustion.[3][4]

  • Accurately weigh the resulting pellet.

• Bomb Assembly:

  • Place the pellet into a quartz or metal crucible.

  • Attach a known length of ignition wire (e.g., nickel-chromium or platinum) to the electrodes of the bomb head, ensuring it is in contact with the pellet.

  • Add a small, known amount of distilled water (typically 1 mL) to the bottom of the bomb to saturate the internal atmosphere with water vapor.

  • Carefully seal the bomb.

  • Pressurize the bomb with high-purity oxygen to approximately 25-30 atm.[3]

• Calorimetry:

  • Submerge the sealed bomb in a known volume of water in the calorimeter's bucket.

  • Allow the system to reach thermal equilibrium, monitoring the temperature until it becomes stable.

  • Ignite the sample by passing an electric current through the ignition wire.

  • Record the water temperature at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis:

  • Calculate the corrected temperature rise, accounting for heat exchange with the surroundings.

  • Determine the heat capacity of the calorimeter by calibrating with a standard substance of known heat of combustion, such as benzoic acid.

  • Calculate the total heat released (q) during the combustion of the sample.

  • Correct for the heat released by the combustion of the ignition wire.

  • Calculate the change in internal energy (ΔU) for the combustion reaction.

  • Calculate the standard enthalpy of combustion (ΔHc°) using the following equation, where Δn is the change in the number of moles of gas in the reaction: ΔHc° = ΔU + ΔnRT

Determination of Heat Capacity and Phase Transitions via Differential Scanning Calorimetry (DSC)

DSC can be used to measure the heat capacity of N-Phthaloyl-L-phenylalanine as a function of temperature and to observe phase transitions such as melting.

Detailed Methodology:

• Sample Preparation:

  • Accurately weigh 2-10 mg of the powdered sample into an aluminum DSC pan.[6]

  • Hermetically seal the pan using a sample press. An empty, sealed pan should be used as a reference.

• Instrument Setup and Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified standard, such as indium.[6]

  • Set the desired temperature program. A typical program would involve an initial isothermal period, followed by a linear heating ramp (e.g., 10 °C/min) through the expected melting range, and a final isothermal period.[7]

  • Use a constant purge of an inert gas, such as nitrogen, to maintain a stable atmosphere.[8]

• Data Acquisition:

  • Place the sample and reference pans into the DSC cell.

  • Run the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • Heat Capacity: The heat capacity can be determined from the difference in heat flow between the sample and a baseline run, in comparison with a sapphire standard.

  • Melting Point and Enthalpy of Fusion: The melting point is typically taken as the onset temperature of the melting endotherm. The area under the melting peak corresponds to the enthalpy of fusion (ΔHfus).[7]

Determination of Solubility

The solubility of N-Phthaloyl-L-phenylalanine in various solvents can be determined using the isothermal shake-flask method.

Detailed Methodology:

• Sample Preparation:

  • Prepare saturated solutions by adding an excess amount of N-Phthaloyl-L-phenylalanine to a known volume of the desired solvent in a sealed flask.

• Equilibration:

  • Agitate the flasks in a constant temperature bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis:

  • Carefully withdraw a known volume of the supernatant liquid using a filtered syringe to avoid transferring any solid particles.

  • Determine the concentration of the dissolved solid in the aliquot. This can be done by a suitable analytical technique such as:

    • Gravimetric analysis: Evaporate the solvent and weigh the remaining solid.[9]

    • Spectrophotometry: If the compound has a chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and using a calibration curve.

    • High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for determining the concentration.

• Data Reporting:

  • Express the solubility in units such as g/100 mL, mol/L, or mole fraction at the specified temperature.

Thermodynamic Data of a Structurally Similar Compound

Compound	Molecular Formula	Enthalpy of Combustion (ΔcH°solid)	Reference
N-Benzoyl-L-phenylalanine	C₁₆H₁₅NO₃	-7941.4 kJ/mol	[10]

Conclusion

This technical guide has consolidated the available physical properties of N-Phthaloyl-L-phenylalanine and provided detailed, adaptable experimental protocols for the determination of its crucial thermodynamic parameters. The lack of published experimental data for the enthalpy of formation, enthalpy of combustion, Gibbs free energy, and entropy highlights a significant knowledge gap. The methodologies outlined herein for bomb calorimetry, differential scanning calorimetry, and solubility determination provide a clear pathway for researchers to obtain this vital information. Accurate thermodynamic data is indispensable for the effective application of N-Phthaloyl-L-phenylalanine in research and development, particularly in the fields of peptide synthesis and drug discovery. The generation and publication of these thermodynamic properties would be a valuable contribution to the scientific community.

References

• 1. scbt.com [scbt.com]
• 2. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 3. General Bomb Run Procedure [uagra.uninsubria.it]
• 4. ddscalorimeters.com [ddscalorimeters.com]
• 5. worldoftest.com [worldoftest.com]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. s4science.at [s4science.at]
• 8. scribd.com [scribd.com]
• 9. quora.com [quora.com]
• 10. L-Phenylalanine, N-benzoyl- [webbook.nist.gov]

N-Phthaloyl-L-phenylalanine: A Chiral Building Block for Asymmetric Synthesis and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Phthaloyl-L-phenylalanine is a pivotal chiral building block in modern organic synthesis, offering a robust platform for the stereocontrollable introduction of the phenylalanine moiety in a variety of complex molecules. Its utility stems from the protective nature of the phthaloyl group, which masks the primary amine of L-phenylalanine, allowing for selective reactions at other functional groups while preserving the inherent chirality of the parent amino acid. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and applications in asymmetric synthesis, with a focus on its role in the development of pharmaceutical intermediates.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of N-Phthaloyl-L-phenylalanine is essential for its effective application in synthesis.

Property	Value	Reference
Molecular Formula	C₁₇H₁₃NO₄	[1]
Molecular Weight	295.29 g/mol	[1]
CAS Number	5123-55-7	[1]
Appearance	White to almost white powder or crystals	[2]
Melting Point	183.0 to 186.0 °C	[2]
Specific Rotation [α]²⁰/D	-210.0 to -219.0° (c=2, EtOH)	[2]
Purity (HPLC)	>98.0%	[2]

Synthesis of N-Phthaloyl-L-phenylalanine

The most common and efficient methods for the synthesis of N-Phthaloyl-L-phenylalanine involve the reaction of L-phenylalanine with phthalic anhydride under various conditions.

Experimental Protocols

Method 1: Thermal Condensation in Acetic Acid

This classical approach involves the direct reaction of L-phenylalanine with phthalic anhydride in a high-boiling solvent.

• Materials:

  • L-Phenylalanine

  • Phthalic anhydride

  • Glacial acetic acid

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of L-phenylalanine and phthalic anhydride in glacial acetic acid.

  • Reflux the mixture for 2-4 hours.

  • Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

  • The resulting solid is then recrystallized from a suitable solvent, such as ethanol, to yield pure N-Phthaloyl-L-phenylalanine.

Method 2: Solvent-Free Microwave-Assisted Synthesis

A more contemporary and environmentally benign method utilizes microwave irradiation to drive the reaction without the need for a solvent.

• Materials:

  • L-Phenylalanine

  • Phthalic anhydride

• Procedure:

  • Thoroughly mix equimolar amounts of L-phenylalanine and phthalic anhydride in a microwave-safe vessel.

  • Irradiate the mixture in a microwave reactor. The reaction is typically complete within a few minutes.

  • The crude product is then purified by recrystallization.

Method 3: Mild Synthesis using N-Carboethoxyphthalimide

This method allows for the N-phthaloylation of L-phenylalanine under mild conditions, which is particularly useful for sensitive substrates.[3]

• Materials:

  • L-Phenylalanine

  • N-Carboethoxyphthalimide

  • Aqueous sodium carbonate solution

• Procedure:

  • Dissolve L-phenylalanine in an aqueous solution of sodium carbonate.

  • Add N-carboethoxyphthalimide to the solution and stir at room temperature.

  • The reaction is typically complete within a short period.

  • Acidify the solution to precipitate the product, which is then collected by filtration and purified by recrystallization.

Applications in Asymmetric Synthesis

The true value of N-Phthaloyl-L-phenylalanine lies in its application as a chiral building block and auxiliary in asymmetric synthesis, enabling the stereocontrolled formation of new chiral centers.

Palladium-Catalyzed Diastereoselective C-H Glycosylation

A significant application of N-Phthaloyl-L-phenylalanine derivatives is in the palladium-catalyzed C-H activation and subsequent glycosylation to form C-alkyl glycoamino acids. These compounds are of interest in medicinal chemistry due to their enhanced stability towards enzymatic degradation.[4]

In this strategy, the N-phthaloyl protected phenylalanine is first coupled with a directing group, such as 8-aminoquinoline (AQ), at the carboxyl terminus. This directing group facilitates the palladium-catalyzed activation of a C(sp³)-H bond at the β-position of the phenylalanine backbone. The resulting palladacycle intermediate then reacts with a glycal to afford the C-glycosylated amino acid derivative with high diastereoselectivity.[4]

Experimental Protocol: Palladium-Catalyzed β-C(sp³)-H Glycosylation

• Materials:

  • N-Phthaloyl-L-phenylalanine-8-aminoquinoline amide

  • Glycal (e.g., tri-O-acetyl-D-glucal)

  • Pd(OAc)₂ (catalyst)

  • Ag₂CO₃ (oxidant)

  • Solvent (e.g., 1,4-dioxane)

• Procedure:

  • To a solution of the N-Phthaloyl-L-phenylalanine-8-aminoquinoline amide and the glycal in 1,4-dioxane, add Pd(OAc)₂ and Ag₂CO₃.

  • Heat the reaction mixture under an inert atmosphere.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture, filter through celite, and concentrate the filtrate.

  • The crude product is then purified by column chromatography to yield the desired C-glycosylated amino acid derivative.

Quantitative Data: Diastereoselective C-H Glycosylation

The diastereoselectivity of the C-H glycosylation reaction is influenced by the structure of the glycal and the reaction conditions.

N-Phthaloyl Phenylalanine Derivative	Glycal	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
N-Phthaloyl-L-phenylalanine-AQ	Tri-O-acetyl-D-glucal	95	>20:1	[4]
N-Phthaloyl-L-phenylalanine-AQ	Tri-O-acetyl-D-galactal	88	>20:1	[4]

Asymmetric Hydrogenation of N-Phthaloyl Dehydroamino Acid Esters

N-Phthaloyl dehydroamino acid esters serve as excellent substrates for rhodium-catalyzed asymmetric hydrogenation to produce chiral amino acid derivatives with high enantiomeric excess. The phthaloyl group plays a crucial role in coordinating with the rhodium catalyst and directing the hydrogenation from one face of the double bond.

Quantitative Data: Asymmetric Hydrogenation

Substrate	Catalyst	Enantiomeric Excess (ee%)	Reference
Methyl 2-(phthalimido)acrylate	Rh-TangPhos	up to 99%	[5]
Ethyl 2-(phthalimido)-3-phenylacrylate	Rh-TangPhos	up to 98%	[5]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic workflows involving N-Phthaloyl-L-phenylalanine.

Caption: Synthesis workflow for N-Phthaloyl-L-phenylalanine.

Caption: Palladium-catalyzed C-H glycosylation pathway.

Conclusion

N-Phthaloyl-L-phenylalanine is a versatile and indispensable chiral building block in organic synthesis. Its straightforward preparation and the stability of the phthaloyl protecting group make it an ideal starting material for the synthesis of complex chiral molecules. Its application in diastereoselective C-H glycosylation and enantioselective hydrogenation highlights its power in controlling stereochemistry, a critical aspect in drug discovery and development. The methodologies and data presented in this guide underscore the continued importance of N-Phthaloyl-L-phenylalanine for researchers and scientists working at the forefront of chemical and pharmaceutical innovation.

References

• 1. researchgate.net [researchgate.net]
• 2. The Stereoselective Total Synthesis of Axially Chiral Naphthylisoquinoline Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration - PMC [pmc.ncbi.nlm.nih.gov]

Pioneering Pathways: An In-depth Technical Guide to the Early Synthesis of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational methodologies for the synthesis of N-Phthaloyl-L-phenylalanine, a critical derivative in peptide chemistry and pharmaceutical development. By examining the early literature, this document provides a comprehensive overview of key experimental protocols, quantitative data, and the logical evolution of synthetic strategies, from harsh thermal condensations to milder, stereochemically- considerate approaches.

Introduction

The phthaloyl group serves as a robust protecting group for the α-amino functionality of amino acids, a crucial strategy in the stepwise construction of peptides. Its stability under various reaction conditions and subsequent facile removal have made it a valuable tool in organic synthesis. Early investigations into the N-phthaloylation of amino acids, including L-phenylalanine, laid the groundwork for more sophisticated methods still employed today. This guide will focus on two seminal, contrasting approaches from the mid-20th century: the direct thermal condensation method and a milder synthesis using an activated phthalimide reagent.

Core Synthetic Methodologies

Thermal Condensation of L-Phenylalanine with Phthalic Anhydride

One of the earliest and most direct methods for the synthesis of N-phthaloyl amino acids involved the high-temperature reaction of an amino acid with phthalic anhydride. This approach, while straightforward, often required harsh conditions that could lead to racemization and side reactions, particularly with sensitive amino acids.

A notable example of this approach is the work of Billman and Harting (1948), who investigated the direct fusion of various amino acids with phthalic anhydride. Later adaptations of this method involved the use of high-boiling solvents like glacial acetic acid to facilitate the reaction.

This protocol is adapted from the work of Homsi and Kasideh (2015), which follows the principles of earlier thermal condensation methods.[1][2]

Materials:

• L-Phenylalanine

• Phthalic anhydride

• Glacial acetic acid

• Ethanol (for recrystallization)

Procedure:

• A mixture of 1 g (6.75 mmol) of phthalic anhydride and 1.123 g (6.8 mmol) of L-phenylalanine is placed in a round-bottom flask.[2]

• 15 mL of glacial acetic acid is added to the flask.[1][2]

• The mixture is refluxed for 2 hours.[1][2]

• The reaction mixture is filtered while hot to remove any insoluble impurities.

• The solvent is evaporated from the filtrate under reduced pressure.

• The resulting solid is collected by filtration and recrystallized from ethanol to yield N-Phthaloyl-L-phenylalanine.[1][2]

Mild Synthesis via N-Carboethoxy Phthalimide

Recognizing the limitations of high-temperature methods, Nefkens, Tesser, and Nivard developed a milder approach in 1960 for the phthaloylation of amino acids. This method utilizes N-carboethoxy phthalimide as a phthaloylating agent in an aqueous medium at room temperature, which notably preserves the optical activity of the amino acid.

The following is a generalized protocol based on the work of Nefkens (1960) for the synthesis of phthaloyl amino acids.[3]

Materials:

• L-Phenylalanine

• Sodium carbonate decahydrate (Na₂CO₃·10H₂O)

• N-Carboethoxy phthalimide

• Water

• Hydrochloric acid (for acidification)

Procedure:

• In a suitable vessel, dissolve the L-phenylalanine and a molar equivalent of sodium carbonate in water at a temperature of 17-20°C.

• To this solution, add N-carboethoxy phthalimide.

• Stir the mixture for approximately 15 minutes at room temperature.[3]

• Filter the solution to remove any unreacted starting material.

• Acidify the filtrate with hydrochloric acid to precipitate the N-Phthaloyl-L-phenylalanine.

• Collect the precipitate by filtration, wash with water, and dry.

• The product can be further purified by recrystallization.

Quantitative Data Summary

The following table summarizes the key quantitative data for N-Phthaloyl-L-phenylalanine synthesized by various early methods.

Parameter	Thermal Condensation (in Acetic Acid)	Mild Synthesis (N-Carboethoxy Phthalimide)
Yield	44.3 - 87.1%	~90% (for DL-phenylalanine)
Melting Point	183-185 °C	178 °C (for DL-phenylalanine)
Specific Rotation (--INVALID-LINK--)	Not consistently reported, risk of racemization	Preserves optical activity

Note: Data for the mild synthesis is reported for the DL-racemate, as the primary focus of the initial publication was the demonstration of the method's mildness. Commercial specifications for pure N-Phthaloyl-L-phenylalanine report a melting point of 183.0 to 186.0 °C and a specific rotation of -210.0 to -219.0 deg (c=2, EtOH).

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the two primary synthetic routes discussed, the following diagrams are provided in the DOT language.

Caption: Workflow for Thermal Condensation Synthesis.

Caption: Workflow for Mild Aqueous Synthesis.

Conclusion

The early studies on the synthesis of N-Phthaloyl-L-phenylalanine highlight a fundamental progression in synthetic organic chemistry: the move from brute-force thermal methods to more controlled, milder reactions that preserve stereochemistry. The direct condensation of L-phenylalanine with phthalic anhydride provided a viable, albeit harsh, route to the desired product. The subsequent development of the N-carboethoxy phthalimide method by Nefkens and his colleagues represented a significant advancement, enabling the synthesis of optically pure N-phthaloyl amino acids under gentle conditions. These pioneering efforts established the foundation for the protection strategies that are indispensable in modern peptide synthesis and drug discovery.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

N-Phthaloyl-L-phenylalanine: A Comprehensive Technical Guide

Abstract

N-Phthaloyl-L-phenylalanine is a key derivative of the essential amino acid L-phenylalanine, where the amino group is protected by a phthaloyl moiety. This modification has been instrumental in the advancement of peptide synthesis, enabling the controlled formation of peptide bonds while preserving the stereochemical integrity of the chiral center. This technical guide provides a detailed exploration of the discovery and history of N-Phthaloyl-L-phenylalanine, its synthesis methodologies, and its applications, particularly in the context of drug development and biomedical research. The document is intended for researchers, scientists, and professionals in the fields of chemistry and drug development, offering a comprehensive overview of the compound's properties and significance.

Discovery and History

The development of N-Phthaloyl-L-phenylalanine is intrinsically linked to the evolution of peptide synthesis. In the mid-20th century, the burgeoning field of peptide chemistry required robust methods for the protection of the α-amino group of amino acids to prevent unwanted side reactions during peptide bond formation. The phthaloyl group emerged as a valuable protecting group due to its stability under acidic and catalytic hydrogenation conditions, yet its susceptibility to cleavage by hydrazinolysis.

While a singular "discovery" paper for N-Phthaloyl-L-phenylalanine is not readily identifiable, its emergence is a direct consequence of the pioneering work on peptide synthesis. The research groups of John C. Sheehan and others in the 1950s were instrumental in developing methods for stereochemically pure peptide synthesis, where the use of phthaloyl protection was a significant strategy.

A pivotal advancement in the synthesis of N-phthaloyl amino acids was the work of G. H. L. Nefkens in 1960.[1] Traditional methods involving the direct fusion of an amino acid with phthalic anhydride often required harsh conditions that could lead to racemization.[2] Nefkens introduced the use of N-carboethoxyphthalimide as a reagent for the phthaloylation of amino acids under mild, aqueous conditions at room temperature, which largely circumvented the problem of racemization.[1][3] This development was crucial for the preparation of optically pure N-phthaloyl amino acids, including N-Phthaloyl-L-phenylalanine, which are essential building blocks for the synthesis of stereochemically defined peptides.

Physicochemical Properties

N-Phthaloyl-L-phenylalanine is a white to almost white crystalline powder. Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₇H₁₃NO₄	[4][5]
Molecular Weight	295.29 g/mol	[4][5]
CAS Number	5123-55-7	[4]
Melting Point	183.0 to 186.0 °C	[5]
Specific Rotation [α]²⁰/D	-210.0 to -219.0° (c=2, EtOH)	[5]

Synthesis of N-Phthaloyl-L-phenylalanine

Two primary methods have been established for the synthesis of N-Phthaloyl-L-phenylalanine: thermal condensation and the milder Nefkens method.

Thermal Condensation

This method involves the direct reaction of L-phenylalanine with phthalic anhydride at elevated temperatures, typically in a high-boiling solvent such as glacial acetic acid. While effective, this method can be prone to racemization if not carefully controlled.[2]

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine L-phenylalanine (1 equivalent) and phthalic anhydride (1.05 equivalents).[6]

• Add glacial acetic acid as a solvent.[6]

• Heat the mixture to reflux (approximately 170-180 °C) for 2-4 hours.[6]

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• The product may crystallize upon cooling. If not, the solvent can be removed under reduced pressure.

• The crude product is then recrystallized from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield pure N-Phthaloyl-L-phenylalanine.[6]

Nefkens Method (using N-Carboethoxyphthalimide)

This method, developed by Nefkens, offers a milder alternative that preserves the stereochemical integrity of the L-phenylalanine.[1][3] The reaction is typically carried out in an aqueous solution at or near room temperature.

Experimental Protocol:

• Dissolve L-phenylalanine (1 equivalent) in an aqueous solution of sodium carbonate (1 equivalent) with stirring.[3]

• In a separate flask, dissolve N-carboethoxyphthalimide (1.1 equivalents) in a suitable organic solvent such as ethyl acetate.

• Add the solution of N-carboethoxyphthalimide to the aqueous solution of the sodium salt of L-phenylalanine.

• Stir the biphasic mixture vigorously at room temperature for 15-30 minutes.[3]

• After the reaction is complete (monitored by TLC), separate the aqueous layer.

• Acidify the aqueous layer with a dilute mineral acid (e.g., HCl) to a pH of approximately 2-3.

• The N-Phthaloyl-L-phenylalanine will precipitate out of the solution.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• The product can be further purified by recrystallization if necessary.

Comparison of Synthesis Methods

Method	Reagents	Conditions	Yield	Purity/Stereochemistry	Reference(s)
Thermal Condensation	L-Phenylalanine, Phthalic Anhydride, Glacial Acetic Acid	High Temperature (reflux)	Variable, typically 60-80%	Risk of racemization	[2][6]
Nefkens Method	L-Phenylalanine, N-Carboethoxyphthalimide, Sodium Carbonate	Room Temperature, Aqueous	High, often >90%	Excellent retention of configuration	[1][3]

Applications in Drug Development and Research

The primary application of N-Phthaloyl-L-phenylalanine has historically been in peptide synthesis, where it serves as a protected building block. Beyond this, N-phthaloyl amino acid derivatives have garnered interest for their biological activities.

Recent studies have shown that some N-phthaloyl amino acids exhibit anti-inflammatory and immunomodulatory properties.[7][8] For instance, certain derivatives have been found to suppress the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β) in macrophage cell lines stimulated with lipopolysaccharide (LPS).[7] Notably, the anti-inflammatory activity of some N-phthaloyl amino acids has been reported to be comparable to that of thalidomide, a well-known immunomodulatory drug.[7][8]

The mechanism of this anti-inflammatory action is believed to involve the modulation of inflammatory signaling pathways. By inhibiting the production of key inflammatory mediators like TNF-α, these compounds can potentially mitigate the inflammatory cascade that contributes to various disease pathologies.

Visualizations

Synthesis Workflow

Caption: Comparative workflow of Thermal Condensation and Nefkens Method for N-Phthaloyl-L-phenylalanine synthesis.

Proposed Anti-Inflammatory Signaling Pathway

Caption: Proposed mechanism of anti-inflammatory action of N-Phthaloyl-L-phenylalanine via inhibition of the NF-κB pathway.

Conclusion

N-Phthaloyl-L-phenylalanine remains a compound of significant interest, bridging the historical foundations of peptide chemistry with contemporary research into novel therapeutic agents. Its synthesis, particularly through the mild and stereochemically conservative Nefkens method, is well-established. The emerging evidence of its immunomodulatory and anti-inflammatory properties suggests that N-Phthaloyl-L-phenylalanine and its derivatives may hold promise as lead compounds in the development of new treatments for inflammatory diseases. Further research into the specific molecular targets and signaling pathways modulated by this compound is warranted to fully elucidate its therapeutic potential.

References

• 1. Inhibition of TNF-Alpha Using Plant-Derived Small Molecules for Treatment of Inflammation-Mediated Diseases [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 5. N-Phthaloyl-L-phenylalanine | 5123-55-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of N-Phthaloyl-L-phenylalanine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phthaloyl-L-phenylalanine is a derivative of the amino acid L-phenylalanine in which the alpha-amino group is protected by a phthaloyl group. This modification renders the amino group unreactive, preventing its participation in unwanted side reactions during peptide bond formation. The phthaloyl group is a robust protecting group, stable to both acidic and basic conditions commonly employed in other peptide synthesis strategies, such as Boc and Fmoc-based methods respectively.[1][2] Its removal is typically achieved under specific conditions using hydrazinolysis, providing an orthogonal protection strategy in complex peptide synthesis.[1][2]

These application notes provide a comprehensive overview of the use of N-Phthaloyl-L-phenylalanine in peptide synthesis, including its preparation, application in both solid-phase and liquid-phase synthesis, and deprotection. Detailed protocols and comparative data are presented to guide researchers in its effective utilization.

Data Presentation

Table 1: Physicochemical Properties of N-Phthaloyl-L-phenylalanine

Property	Value
Molecular Formula	C₁₇H₁₃NO₄
Molecular Weight	295.29 g/mol
CAS Number	5123-55-7
Appearance	White to off-white crystalline powder
Melting Point	183-186 °C

Table 2: Comparison of N-Terminal Protecting Groups in Peptide Synthesis

Feature	Phthaloyl (Pht)	Fmoc (9-Fluorenylmethyloxycarbonyl)	Boc (tert-Butoxycarbonyl)
Cleavage Condition	Hydrazinolysis (e.g., hydrazine hydrate)[1][2]	Mild base (e.g., 20% piperidine in DMF)[1]	Strong acid (e.g., trifluoroacetic acid - TFA)[1]
Stability	Stable to acid and base[1][2]	Labile to base	Labile to acid
Orthogonality	Orthogonal to acid-labile (e.g., Boc) and base-labile (e.g., Fmoc) groups[1]	Orthogonal to acid-labile side-chain protecting groups (e.g., tBu, Trt)[1]	Orthogonal to base-labile (e.g., Fmoc) and hydrogenolysis-labile (e.g., Cbz) groups[1]
Racemization Risk	Low during introduction; risk during coupling can be minimized with additives. The rigid structure may influence adjacent chiral amino acids.[2]	Low for most amino acids; higher for sensitive residues like His and Cys.[3]	Generally low.
Monitoring	Less straightforward for real-time monitoring.	UV absorbance of the dibenzofulvene byproduct allows for real-time reaction monitoring.[1]	No straightforward real-time monitoring of deprotection.[1]
Common Application	Solution-phase synthesis, specific applications in SPPS requiring high stability.[1]	Gold standard for solid-phase peptide synthesis (SPPS).[1]	Historically significant in SPPS, still used for specific applications.[1]

Experimental Protocols

Protocol 1: Synthesis of N-Phthaloyl-L-phenylalanine

This protocol describes the synthesis of N-Phthaloyl-L-phenylalanine from L-phenylalanine and phthalic anhydride.

Materials:

• L-phenylalanine

• Phthalic anhydride

• Glacial acetic acid

• Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine L-phenylalanine (1 equivalent) and phthalic anhydride (1 equivalent) in glacial acetic acid.

• Reflux the mixture for 3-5 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker of cold water to precipitate the product.

• Collect the crude product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain pure N-Phthaloyl-L-phenylalanine.

• Dry the purified product under vacuum.

Expected Yield: 85-95%

Caption: Workflow for the synthesis of N-Phthaloyl-L-phenylalanine.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) - Coupling Step

This protocol outlines a general procedure for coupling N-Phthaloyl-L-phenylalanine to a resin-bound amino acid or peptide.

Materials:

• N-Phthaloyl-L-phenylalanine

• Peptide synthesis resin with a free amino group (e.g., Rink Amide, Wang resin)

• Coupling reagent (e.g., HBTU, HATU, or DIC)

• Additive (e.g., HOBt, if using DIC)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA or N-Methylmorpholine - NMM)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Amino Acid Activation: In a separate vial, dissolve N-Phthaloyl-L-phenylalanine (3-5 equivalents relative to resin loading), the coupling reagent (e.g., HBTU, 3-5 equivalents), and the base (e.g., DIPEA, 6-10 equivalents) in DMF. If using DIC, also add HOBt (3-5 equivalents). Allow the mixture to pre-activate for 2-5 minutes.

• Coupling: Drain the DMF from the swollen resin. Add the activated N-Phthaloyl-L-phenylalanine solution to the resin.

• Reaction: Agitate the mixture at room temperature for 1-4 hours. The reaction progress can be monitored using a qualitative ninhydrin (Kaiser) test. A negative test (yellow beads) indicates complete coupling.

• Washing: Once the coupling is complete, drain the reaction mixture and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the deprotection of the phthaloyl group or further chain elongation if a different protecting group strategy is used for subsequent amino acids.

Protocol 3: Liquid-Phase Peptide Synthesis (LPPS) - Coupling Step

This protocol describes the coupling of N-Phthaloyl-L-phenylalanine to an amino acid ester in solution.

Materials:

• N-Phthaloyl-L-phenylalanine

• Amino acid ester hydrochloride (e.g., Glycine methyl ester hydrochloride)

• Coupling reagent (e.g., 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide - EDC)

• Additive (e.g., 1-Hydroxybenzotriazole - HOBt)

• Base (e.g., N-Methylmorpholine - NMM or Triethylamine - TEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• 1N HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Reaction Setup: Dissolve N-Phthaloyl-L-phenylalanine (1 equivalent) and HOBt (1.1 equivalents) in DCM or THF in a round-bottom flask. Cool the solution to 0°C in an ice bath.

• Activation: Add EDC (1.1 equivalents) to the solution and stir for 15-30 minutes at 0°C.

• Coupling: In a separate flask, dissolve the amino acid ester hydrochloride (1 equivalent) in DCM or THF and add the base (e.g., NMM, 1 equivalent) to neutralize the salt. Add this solution to the activated N-Phthaloyl-L-phenylalanine mixture.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Work-up:

  • Filter the reaction mixture to remove any precipitated urea byproduct (if EDC was used).

  • Wash the organic solution sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.[4]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and evaporate the solvent under reduced pressure to obtain the crude protected dipeptide.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-Phthaloyl-dipeptide ester.[4]

Protocol 4: Deprotection of the Phthaloyl Group (Hydrazinolysis)

This protocol is applicable to both solid-phase and liquid-phase synthesis.

Materials:

• N-Phthaloyl protected peptide (on resin or in solution)

• Hydrazine hydrate or a solution of hydrazine in a suitable solvent (e.g., 2-5% in DMF or ethanol)

• DMF (for washing on solid phase)

• DCM (for washing on solid phase)

Procedure for Solid-Phase:

• Wash the N-Phthaloyl protected peptide-resin with DMF.

• Add a solution of 2-5% hydrazine hydrate in DMF to the resin.

• Agitate the mixture at room temperature for 1-4 hours.[2]

• Drain the deprotection solution.

• Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove the phthalhydrazide byproduct and excess hydrazine.[2] The peptide-resin now has a free N-terminus.

Procedure for Liquid-Phase:

• Dissolve the N-Phthaloyl protected peptide in a suitable solvent such as ethanol.

• Add hydrazine hydrate (typically a 2-10 fold excess).

• Stir the reaction at room temperature or with gentle heating. Monitor the reaction by TLC.

• Upon completion, the phthalhydrazide byproduct often precipitates and can be removed by filtration.

• The filtrate containing the deprotected peptide can then be further purified.

Caption: Comparative workflows for SPPS and LPPS using N-Phthaloyl-L-phenylalanine.

Applications and Advantages

The use of N-Phthaloyl-L-phenylalanine offers several advantages in specific synthetic scenarios:

• Orthogonality: The key advantage of the phthaloyl group is its stability to both acidic and basic conditions, making it orthogonal to both Boc and Fmoc protection strategies.[1] This allows for the selective deprotection of other protecting groups in the presence of a phthaloyl-protected amine, which is particularly useful in the synthesis of complex peptides, branched peptides, or peptides with post-translational modifications.

• Stability: The phthaloyl group is highly stable, which can be advantageous in multi-step solution-phase syntheses where the protecting group must withstand various reaction conditions.

• Reduced Racemization during Introduction: The formation of N-phthaloyl amino acids from phthalic anhydride and the amino acid generally proceeds with low levels of racemization.[5]

Limitations and Considerations

Despite its advantages, the use of N-Phthaloyl-L-phenylalanine also has limitations:

• Harsh Deprotection: The use of hydrazine for deprotection is a significant drawback. Hydrazine is toxic and can lead to side reactions with sensitive functional groups within the peptide sequence.[1]

• Byproduct Removal: The phthalhydrazide byproduct formed during deprotection can sometimes be difficult to remove completely, especially in solution-phase synthesis.[2]

• Limited Use in Automated SPPS: Due to the harsh deprotection conditions and the lack of a straightforward real-time monitoring method, the phthaloyl group is less commonly used in modern automated solid-phase peptide synthesizers, which are predominantly designed for Fmoc chemistry.[1]

Conclusion

N-Phthaloyl-L-phenylalanine serves as a valuable, albeit less common, N-terminal protecting group in peptide synthesis. Its high stability and orthogonality to standard protecting groups make it a useful tool for specific applications, particularly in complex solution-phase syntheses. However, the harsh conditions required for its removal necessitate careful consideration of the overall synthetic strategy and the compatibility with the target peptide sequence. The protocols and data provided herein offer a guide for researchers to effectively incorporate N-Phthaloyl-L-phenylalanine into their peptide synthesis workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]

Application Notes and Protocols: N-Phthaloyl-L-phenylalanine as a Protecting Group for Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phthaloyl-L-phenylalanine is a derivative of the amino acid L-phenylalanine in which the amino group is protected by a phthaloyl group. This protection strategy is a cornerstone in synthetic organic chemistry, particularly in peptide synthesis and the preparation of complex molecules. The phthaloyl group offers robust protection of the primary amine, preventing its participation in undesired side reactions during subsequent synthetic steps. Its stability under a variety of reaction conditions, coupled with well-established methods for its removal, makes N-Phthaloyl-L-phenylalanine a valuable building block for the synthesis of peptides, peptidomimetics, and other nitrogen-containing compounds. These application notes provide detailed protocols for the synthesis, characterization, and deprotection of N-Phthaloyl-L-phenylalanine, along with its application in dipeptide synthesis.

Data Presentation

Physicochemical and Spectroscopic Data for N-Phthaloyl-L-phenylalanine

Parameter	Value	Reference(s)
Molecular Formula	C₁₇H₁₃NO₄	[1][2]
Molecular Weight	295.29 g/mol	[1][2]
CAS Number	5123-55-7	[1][2]
Appearance	White to off-white crystalline powder	[3]
Melting Point	183-186 °C	[3]
Purity (HPLC)	>98.0%	[3]
Specific Rotation [α]²⁰/D	-210.0 to -219.0° (c=2, EtOH)	[3]
¹H NMR (DMSO-d6, 400 MHz)	See spectrum for detailed shifts and couplings	[4]
¹³C NMR (DMSO-d6)	See spectrum for detailed chemical shifts	[4]
Mass Spectrum	Consistent with the molecular weight	[5]

Experimental Protocols

Protocol 1: Synthesis of N-Phthaloyl-L-phenylalanine

This protocol describes the synthesis of N-Phthaloyl-L-phenylalanine from L-phenylalanine and phthalic anhydride via a condensation reaction.[6]

Materials:

• L-phenylalanine (16.5 g, 0.1 mole)

• Phthalic anhydride (14.8 g, 0.1 mole), finely ground

• Toluene (150 mL)

• Triethylamine (1.3 mL)

• Hydrochloric acid (2 mL)

• Ethanol (95%)

• Water

Equipment:

• 300-mL round-bottom flask

• Water separator (Dean-Stark apparatus)

• Reflux condenser

• Heating mantle or oil bath

• Rotary evaporator

• Buchner funnel and filter flask

• Beakers

• Stirring bar

Procedure:

• To a 300-mL round-bottom flask, add L-phenylalanine (16.5 g), finely ground phthalic anhydride (14.8 g), toluene (150 mL), and triethylamine (1.3 mL).

• Equip the flask with a water separator and a reflux condenser.

• Heat the mixture to a vigorous reflux using a heating mantle or oil bath.

• Continue refluxing for 2 hours. The separation of water should be complete within the first 1.5 hours.

• After 2 hours, remove the heat source and allow the mixture to cool slightly.

• Remove the solvent and other volatile materials under reduced pressure using a rotary evaporator.

• To the solid residue, add 200 mL of cold water and 2 mL of hydrochloric acid. Stir the mixture to break up any lumps.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the product with three 50-mL portions of cold water.

• Dry the product in an air oven. The expected yield is 27–28 g (91.5–95%).

• Recrystallization (Optional): Dissolve 10 g of the product in 20 mL of hot 95% ethanol. Add 14 mL of water and allow the solution to cool slowly to form colorless needles.

Protocol 2: Deprotection of N-Phthaloyl-L-phenylalanine (Hydrazinolysis)

This protocol outlines the removal of the phthaloyl protecting group from N-Phthaloyl-L-phenylalanine using hydrazine hydrate to yield free L-phenylalanine.[7][8]

Materials:

• N-Phthaloyl-L-phenylalanine (1 eq.)

• Tetrahydrofuran (THF) or Methanol

• Hydrazine hydrate (NH₂NH₂·H₂O) (2-5 eq.)

• Hydrochloric acid (concentrated)

• Chloroform

• Magnesium sulfate (anhydrous)

Equipment:

• Round-bottom flask

• Stirring bar and magnetic stir plate

• Separatory funnel

• Rotary evaporator

• Standard glassware

Procedure:

• Dissolve N-Phthaloyl-L-phenylalanine in THF or methanol in a round-bottom flask.

• Add hydrazine hydrate (2-5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 1-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• To the residue, add water and acidify with concentrated hydrochloric acid to precipitate the phthalhydrazide byproduct.

• Filter the mixture to remove the precipitate.

• Extract the aqueous filtrate with chloroform (3x) to remove any remaining non-polar impurities.

• The aqueous layer containing the hydrochloride salt of L-phenylalanine can be further purified or used directly. To obtain the free amino acid, the solution can be neutralized, and the product isolated by crystallization or other suitable purification techniques.

Visualizations

Reaction Mechanism: N-Phthaloylation of L-Phenylalanine

Caption: Simplified mechanism of N-Phthaloylation of L-Phenylalanine.

Experimental Workflow: Synthesis of a Dipeptide using N-Phthaloyl-L-phenylalanine

Caption: Workflow for dipeptide synthesis using N-Phthaloyl-L-phenylalanine.

Logical Relationship: Protection and Deprotection Cycle

Caption: The cycle of amine protection and deprotection in synthesis.

Conclusion

N-Phthaloyl-L-phenylalanine is a critical reagent for the protection of the amino group of L-phenylalanine, enabling its use in complex multi-step syntheses, most notably in the field of peptide chemistry. The protocols provided herein offer reliable and high-yielding methods for its preparation and subsequent deprotection. The robustness of the phthaloyl group provides a significant advantage in many synthetic routes; however, researchers should consider the specific conditions required for its removal to ensure compatibility with other protecting groups and sensitive functionalities within the target molecule. These application notes serve as a practical guide for the effective utilization of N-Phthaloyl-L-phenylalanine in research and development.

References

• 1. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. N-Phthaloyl-L-phenylalanine | 5123-55-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Page loading... [guidechem.com]
• 5. N-PHTHALOYL-L-PHENYLALANINE(5123-55-7) MS [m.chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

Applications of N-Phthaloyl-L-phenylalanine and its Derivatives in Asymmetric Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phthaloyl-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine in which the amino group is protected by a phthaloyl group. This protection strategy is common in peptide synthesis and the preparation of chiral building blocks. While N-Phthaloyl-L-phenylalanine itself is not extensively used as a detachable chiral auxiliary in the same vein as Evans oxazolidinones or Oppolzer's sultams, its core chiral structure is fundamental to several important applications in asymmetric synthesis.

This document provides detailed application notes and protocols for the use of derivatives of N-Phthaloyl-L-phenylalanine in key asymmetric transformations. The focus is on practical methodologies that leverage the inherent chirality of the L-phenylalanine scaffold to achieve high levels of stereocontrol.

Application Note 1: Asymmetric Alkylation Using Chiral Oxazolidinone Derived from L-Phenylalanine

One of the most significant applications of the L-phenylalanine scaffold in asymmetric synthesis is in the form of the chiral auxiliary, (S)-4-(phenylmethyl)-2-oxazolidinone. This auxiliary, readily prepared from L-phenylalanine, is widely used to direct the stereoselective alkylation of enolates.

The general workflow involves the acylation of the oxazolidinone, followed by deprotonation to form a chiral enolate. The bulky phenylmethyl group of the auxiliary shields one face of the enolate, directing the approach of an electrophile to the opposite face, thus controlling the formation of a new stereocenter. The auxiliary can then be cleaved to yield the chiral carboxylic acid, aldehyde, or alcohol, and can often be recovered.

Caption: Workflow for Asymmetric Alkylation using a Phenylalanine-derived Chiral Auxiliary.

Quantitative Data Summary: Asymmetric Alkylation

The following table summarizes representative data for the asymmetric alkylation of the N-propionyl derivative of (S)-4-(phenylmethyl)-2-oxazolidinone.

Electrophile (R-X)	Base	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
Benzyl bromide	LDA	THF	-78	95	>99:1
Allyl iodide	NaHMDS	THF	-78	92	98:2
Methyl iodide	LDA	THF	-78	89	97:3
Isopropyl iodide	NaHMDS	THF	-50	75	95:5

Experimental Protocols

Protocol 1.1: Synthesis of (S)-4-(phenylmethyl)-2-oxazolidinone from L-Phenylalanine

• To a stirred suspension of L-phenylalanine (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium borohydride (1.5 eq) portion-wise at 0 °C.

• Slowly add a solution of iodine (1.0 eq) in THF via a dropping funnel. The reaction is exothermic. Maintain the temperature below 20 °C.

• After the addition is complete, heat the mixture to reflux for 18 hours.

• Cool the reaction to room temperature and quench by the slow addition of methanol.

• Remove the solvent under reduced pressure.

• To the residue, add a 1 M aqueous solution of potassium carbonate (K₂CO₃) and heat at 90 °C for 2 hours to induce cyclization.

• Cool to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield (S)-4-(phenylmethyl)-2-oxazolidinone as a white crystalline solid.

Protocol 1.2: Asymmetric Alkylation

• Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried, three-neck flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of a strong base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.1 eq) dropwise.

• Stir the resulting enolate solution at -78 °C for 30 minutes.

• Add the alkylating agent (electrophile, R-X) (1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography on silica gel.

Protocol 1.3: Cleavage and Recovery of the Chiral Auxiliary

• Dissolve the alkylated product (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide (LiOH) (2.0 eq) and hydrogen peroxide (H₂O₂) (4.0 eq) at 0 °C.

• Stir the mixture at room temperature for 2-4 hours.

• Quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Separate the aqueous and organic layers. The chiral auxiliary can be recovered from the organic layer.

• Acidify the aqueous layer with 1 M HCl and extract with ethyl acetate to isolate the chiral carboxylic acid.

Application Note 2: Asymmetric Diels-Alder Reaction Using N-Acryloyl-L-phenylalanine Esters

N-Acyl derivatives of L-phenylalanine esters can serve as chiral dienophiles in asymmetric Diels-Alder reactions. The stereochemical outcome is influenced by the L-phenylalanine backbone, which directs the approach of the diene. The reaction is often catalyzed by a Lewis acid to enhance reactivity and selectivity. The coordination of the Lewis acid to the carbonyl groups of the dienophile can lock it into a specific conformation, leading to high diastereofacial selectivity.

Caption: Asymmetric Diels-Alder Reaction using an N-Acyl-L-phenylalanine derivative.

Quantitative Data Summary: Asymmetric Diels-Alder Reaction

The following table summarizes the results for the Diels-Alder reaction between N-acryloyl-L-phenylalanine methyl ester and cyclopentadiene.[1]

Lewis Acid	Solvent	Temp (°C)	Yield (%)	endo:exo Ratio	Diastereomeric Excess (d.e.) (%)
None	CH₂Cl₂	25	70	85:15	Low
AlCl₃	CH₂Cl₂	-78	90	>95:5	60
TiCl₄	CH₂Cl₂	-78	85	>95:5	10
Et₂AlCl	CH₂Cl₂	-78	88	>95:5	55

Experimental Protocol

Protocol 2.1: Asymmetric Diels-Alder Reaction

• To a solution of the N-acryloyl-L-phenylalanine methyl ester (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) in a flame-dried flask under an inert atmosphere, cool the mixture to -78 °C.

• Add the Lewis acid (e.g., AlCl₃, 1.1 eq) portion-wise, ensuring the temperature remains below -70 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add freshly distilled cyclopentadiene (3.0 eq) dropwise.

• Stir the reaction at -78 °C for 3-6 hours, monitoring the progress by TLC.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the resulting cycloadducts by flash column chromatography. The diastereomeric excess can be determined by HPLC or NMR analysis.

Application Note 3: Synthesis of C-Glycoamino Acids via Palladium-Catalyzed C-H Activation

A more advanced and specialized application of N-Phthaloyl-L-phenylalanine is its use as a substrate in palladium-catalyzed C(sp³)-H bond activation and subsequent glycosylation. In this methodology, a directing group, such as an 8-aminoquinoline (AQ) amide, is installed on the carboxyl group of N-Phthaloyl-L-phenylalanine. This directing group coordinates to a palladium catalyst, bringing it in close proximity to the β-C-H bonds of the phenylalanine side chain. This allows for the selective functionalization of this otherwise inert position with a glycal, leading to the formation of novel C-glycoamino acids with high stereoselectivity.

Caption: Simplified pathway for C-H glycosylation of N-Phthaloyl-L-phenylalanine.

General Experimental Protocol

Protocol 3.1: Pd-Catalyzed β-C(sp³)-H Glycosylation

Note: This is a general procedure and may require optimization for specific substrates.

• In a glovebox, add the N-Phthaloyl-L-phenylalanine-AQ amide substrate (1.0 eq), Pd(OAc)₂ (5 mol%), an oxidant such as Ag₂CO₃ (2.0 eq), and a solvent like 1,2-dichloroethane (DCE) to a reaction vial.

• Add the glycal (1.5 eq) to the mixture.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture at a specified temperature (e.g., 80-100 °C) for 12-24 hours.

• Cool the reaction to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of Celite to remove insoluble salts.

• Concentrate the filtrate and purify the residue by flash column chromatography to obtain the C-glycosylated amino acid derivative.

Conclusion

While N-Phthaloyl-L-phenylalanine is primarily a protected amino acid, its chiral phenylalanine core is a valuable component in the design of substrates and auxiliaries for asymmetric synthesis. The derived chiral oxazolidinones are workhorses in asymmetric alkylation, and N-acyl derivatives show promise in cycloaddition reactions. Furthermore, advanced methods are leveraging the N-Phthaloyl-L-phenylalanine structure for novel C-H functionalization reactions. These applications highlight the versatility of L-phenylalanine as a readily available source of chirality for the synthesis of complex, enantiomerically enriched molecules.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]

N-Phthaloyl-L-phenylalanine: A Versatile Substrate for Probing Protease Activity

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phthaloyl-L-phenylalanine is a protected amino acid derivative that serves as a valuable substrate for assaying the activity of certain proteolytic enzymes, particularly those with a specificity for aromatic amino acid residues. Its structure, featuring a C-terminal phenylalanine residue, makes it a suitable candidate for monitoring the enzymatic activity of proteases such as chymotrypsin and carboxypeptidase A. The phthaloyl group provides a means to block the N-terminus, allowing for specific investigation of enzymatic cleavage at the C-terminal peptide bond. These enzymes are critical in numerous physiological processes, including digestion and protein turnover, and are significant targets in drug discovery for various pathological conditions. This document provides detailed application notes and generalized experimental protocols for the use of N-Phthaloyl-L-phenylalanine in enzyme assays.

While specific kinetic parameters for N-Phthaloyl-L-phenylalanine are not extensively documented in publicly available literature, the protocols provided herein are based on established methods for structurally similar substrates and can be adapted for this compound.

Featured Enzymes

• α-Chymotrypsin: A serine endopeptidase that preferentially cleaves peptide bonds on the C-terminal side of aromatic amino acids such as phenylalanine, tryptophan, and tyrosine.[1]

• Carboxypeptidase A: A metalloexopeptidase that catalyzes the hydrolysis of the C-terminal peptide bond, showing a preference for substrates with aromatic or bulky aliphatic residues at the C-terminus.

Data Presentation: Kinetic Parameters of Related Substrates

The following tables summarize the kinetic parameters for the hydrolysis of various N-acyl-L-phenylalanine derivatives by chymotrypsin and carboxypeptidase A. This data is provided for comparative purposes to aid in the design of experiments using N-Phthaloyl-L-phenylalanine.

Table 1: Kinetic Parameters of Chymotrypsin with Various N-Acyl-L-phenylalanine Derivatives

Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)
N-Acetyl-L-phenylalanine ethyl ester	0.05	179	3.58 x 10⁶
N-Acetyl-L-phenylalanine amide	33	0.046	1.4 x 10³
N-Acetyl-L-phenylalanyl-glycine amide	4.3	0.29	6.7 x 10⁴
N-Acetyl-L-phenylalanyl-alanine amide	1.8	3.7	2.1 x 10⁶

Note: Data is compiled from various sources and experimental conditions may vary.[2][3]

Table 2: Kinetic Parameters of Carboxypeptidase A with Various Phenylalanine-Containing Substrates

Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)
Hippuryl-L-phenylalanine	0.52	308	5.9 x 10⁵
Carbobenzoxyglycyl-L-phenylalanine	0.25	1570	6.3 x 10⁶
Benzoylglycyl-L-phenylalanine	0.50	2500	5.0 x 10⁶

Note: Data is compiled from various sources and experimental conditions may vary.

Experimental Protocols

General Spectrophotometric Assay Principle

The hydrolysis of the peptide bond in N-Phthaloyl-L-phenylalanine by chymotrypsin or carboxypeptidase A results in the formation of phthalic acid and L-phenylalanine. The progress of the reaction can be monitored continuously by measuring the change in absorbance at a specific wavelength. For many peptide substrates, the cleavage of the peptide bond leads to a change in the molar extinction coefficient in the UV range (typically around 230-260 nm).

α-Chymotrypsin Activity Assay

This protocol is a generalized method based on established procedures for similar substrates like N-Benzoyl-L-tyrosine ethyl ester (BTEE).[4][5] Researchers should optimize the substrate concentration and other parameters for N-Phthaloyl-L-phenylalanine.

Materials:

• α-Chymotrypsin (from bovine pancreas)

• N-Phthaloyl-L-phenylalanine

• Tris-HCl buffer (e.g., 80 mM Tris-HCl, pH 7.8)

• Calcium Chloride (CaCl₂) (e.g., 100 mM)

• Solvent for substrate stock (e.g., Dimethyl sulfoxide (DMSO) or ethanol)

• Hydrochloric Acid (HCl, e.g., 1 mM) for enzyme dilution

• UV-transparent cuvettes or 96-well plates

• Spectrophotometer or microplate reader capable of reading in the UV range

Reagent Preparation:

• Assay Buffer: Prepare 80 mM Tris-HCl buffer containing 100 mM CaCl₂. Adjust the pH to 7.8 at 25°C.

• Substrate Stock Solution: Prepare a stock solution of N-Phthaloyl-L-phenylalanine in a suitable solvent (e.g., 10 mM in DMSO). The final solvent concentration in the assay should be kept low (typically <1%) to avoid enzyme inhibition.

• Enzyme Stock Solution: Prepare a stock solution of α-chymotrypsin (e.g., 1 mg/mL) in cold 1 mM HCl.

• Working Enzyme Solution: Immediately before use, dilute the enzyme stock solution to the desired working concentration (e.g., 10-50 µg/mL) in the assay buffer.

Assay Procedure (Cuvette Format):

• Set the spectrophotometer to a predetermined wavelength (e.g., 256 nm) and equilibrate the system to 25°C.[4]

• To a 3 mL cuvette, add:

  • 1.5 mL of Assay Buffer

  • A specific volume of the N-Phthaloyl-L-phenylalanine stock solution to achieve the desired final concentration.

  • Sufficient ultrapure water to bring the volume to 2.9 mL.

• Mix by inversion and incubate in the spectrophotometer for 3-5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 100 µL of the working enzyme solution.

• Immediately mix by inversion and start recording the change in absorbance over time (e.g., for 5-10 minutes).

• Determine the initial reaction velocity (ΔA/min) from the linear portion of the absorbance versus time plot.

Calculation of Enzyme Activity:

Enzyme activity can be calculated using the Beer-Lambert law:

Activity (µmol/min/mg) = (ΔA/min) / (Δε * path length * [Enzyme]mg/mL)

Where:

• ΔA/min is the initial rate of change in absorbance.

• Δε is the change in molar extinction coefficient upon substrate hydrolysis (needs to be determined empirically for N-Phthaloyl-L-phenylalanine at the chosen wavelength).

• Path length is the light path of the cuvette in cm (usually 1 cm).

• [Enzyme]mg/mL is the final concentration of the enzyme in the assay.

Carboxypeptidase A Activity Assay

This protocol is a generalized method based on established procedures for similar substrates like Hippuryl-L-phenylalanine. Optimization of substrate concentration and other parameters is recommended.

Materials:

• Carboxypeptidase A (from bovine pancreas)

• N-Phthaloyl-L-phenylalanine

• Tris-HCl buffer (e.g., 25 mM Tris-HCl, pH 7.5)

• Sodium Chloride (NaCl) (e.g., 500 mM)

• Solvent for substrate stock (e.g., Dimethyl sulfoxide (DMSO) or ethanol)

• UV-transparent cuvettes or 96-well plates

• Spectrophotometer or microplate reader

Reagent Preparation:

• Assay Buffer: Prepare 25 mM Tris-HCl buffer containing 500 mM NaCl. Adjust the pH to 7.5 at 25°C.

• Substrate Stock Solution: Prepare a stock solution of N-Phthaloyl-L-phenylalanine in a suitable solvent (e.g., 10 mM in DMSO).

• Enzyme Stock Solution: Prepare a stock solution of Carboxypeptidase A in a suitable buffer (e.g., 10% LiCl).

• Working Enzyme Solution: Immediately before the assay, dilute the enzyme to a working concentration (e.g., 0.1-1 µg/mL) in the assay buffer.

Assay Procedure (Cuvette Format):

• Set the spectrophotometer to a predetermined wavelength (e.g., 254 nm) and equilibrate the system to 25°C.

• To a quartz cuvette, add the assay buffer and the N-Phthaloyl-L-phenylalanine stock solution to achieve the desired final concentrations in a final volume of, for example, 1 mL.

• Allow the mixture to equilibrate to 25°C in the spectrophotometer.

• Initiate the reaction by adding a small volume of the diluted enzyme solution.

• Mix quickly and immediately start recording the change in absorbance over time.

• Determine the initial reaction velocity (ΔA/min) from the linear portion of the absorbance versus time curve.

Calculation of Enzyme Activity:

The enzyme activity can be calculated similarly to the chymotrypsin assay, using the appropriate change in molar extinction coefficient (Δε) for the hydrolysis of N-Phthaloyl-L-phenylalanine by carboxypeptidase A.

Visualizations

Experimental Workflow for Enzyme Assay

Caption: Generalized workflow for a continuous spectrophotometric enzyme assay.

Logical Relationship of Assay Components

Caption: Relationship between components in the enzymatic assay.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Kinetic studies on the chymotrypsin A alpha-catalyzed hydrolysis of a series of N-acetyl-L-phenylalanyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The kinetics of hydrolysis of some extended N-aminoacyl-L-phenylalanine methyl esters by bovine chymotrypsin A-alpha. Evidence for enzyme subsite S5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Procedure for Enzymatic Assay of α-Chymotrypsin (EC 3.4.21.1) [sigmaaldrich.com]
• 5. Chymotrypsin - Assay | Worthington Biochemical [worthington-biochem.com]

Application Notes and Protocols for the Analytical Determination of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phthaloyl-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine, where the amino group is protected by a phthaloyl group. This modification is often utilized in peptide synthesis and other organic chemistry applications to prevent unwanted side reactions involving the amino group. Accurate and reliable analytical methods are crucial for the quality control of N-Phthaloyl-L-phenylalanine as a starting material, for monitoring its presence in reaction mixtures, and for its potential detection in various matrices.

This document provides detailed application notes and protocols for the detection and quantification of N-Phthaloyl-L-phenylalanine using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Methods

Two primary analytical methods are presented for the determination of N-Phthaloyl-L-phenylalanine:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely available technique for the routine quantification and purity assessment of N-Phthaloyl-L-phenylalanine. This method is particularly useful for analyzing the enantiomeric purity of the compound.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method for the detection and quantification of N-Phthaloyl-L-phenylalanine, especially at low concentrations or in complex matrices.

Data Presentation

The following tables summarize the typical quantitative data that should be determined during the validation of the analytical methods described.

Table 1: HPLC-UV Method Quantitative Data

Parameter	Result
Linearity (R²)	To be determined during method validation
Limit of Detection (LOD)	To be determined during method validation
Limit of Quantification (LOQ)	To be determined during method validation
Precision (%RSD)	To be determined during method validation
Accuracy (% Recovery)	To be determined during method validation

Table 2: LC-MS/MS Method Quantitative Data

Parameter	Result
Linearity (R²)	To be determined during method validation
Limit of Detection (LOD)	To be determined during method validation
Limit of Quantification (LOQ)	To be determined during method validation
Precision (%RSD)	To be determined during method validation
Accuracy (% Recovery)	To be determined during method validation
Matrix Effect	To be determined during method validation

Experimental Workflows

The general experimental workflows for the analysis of N-Phthaloyl-L-phenylalanine are depicted in the diagrams below.

Caption: HPLC-UV Experimental Workflow.

Application Notes and Protocols for the HPLC Analysis of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of N-Phthaloyl-L-phenylalanine using High-Performance Liquid Chromatography (HPLC). It covers two primary applications: the determination of enantiomeric purity via chiral HPLC and the assessment of chemical purity using reversed-phase HPLC.

Introduction

N-Phthaloyl-L-phenylalanine is a protected amino acid derivative crucial in peptide synthesis and pharmaceutical development. The phthaloyl group serves as a protecting group for the primary amine of L-phenylalanine, preventing unwanted side reactions during peptide coupling. Accurate and reliable analytical methods are essential to determine the chemical and enantiomeric purity of N-Phthaloyl-L-phenylalanine, ensuring the quality, safety, and efficacy of the final products. HPLC is a powerful and widely used technique for the analysis of such compounds, offering high resolution, sensitivity, and reproducibility.

Purity Analysis by Reversed-Phase HPLC (RP-HPLC)

Reversed-phase HPLC is a robust method for determining the chemical purity of N-Phthaloyl-L-phenylalanine and identifying any synthesis-related impurities. This method separates compounds based on their hydrophobicity.

Experimental Protocol: Reversed-Phase HPLC

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 silica-based column (e.g., 4.6 mm inner diameter, 250 mm length, 5 µm particle size).

• Reagents and Solvents:

  • N-Phthaloyl-L-phenylalanine sample

  • Acetonitrile (ACN), HPLC grade

  • Deionized (DI) Water, 18 MΩ·cm or higher

  • Trifluoroacetic Acid (TFA) or Formic Acid (FA), HPLC grade

2. Sample Preparation:

• Accurately weigh and dissolve the N-Phthaloyl-L-phenylalanine sample in a suitable solvent, such as a mixture of acetonitrile and water (e.g., 50:50 v/v), to a final concentration of approximately 1 mg/mL.

• Prepare a series of calibration standards by diluting a stock solution to concentrations ranging from 1 to 100 µg/mL.

• Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column.

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% TFA or FA in DI Water

• Mobile Phase B: 0.1% TFA or FA in Acetonitrile

• Gradient Elution: A linear gradient from a lower to a higher percentage of Mobile Phase B is recommended to ensure the elution of all components. A typical gradient might be:

  • 0-20 min: 30-90% B

  • 20-25 min: 90% B

  • 25-30 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV detector at 220 nm or 254 nm.

• Injection Volume: 10-20 µL

Data Presentation: RP-HPLC Method Parameters

Parameter	Recommended Conditions
Stationary Phase	C18 Silica Gel (5 µm, 120 Å)
Column Dimensions	4.6 x 250 mm
Mobile Phase	A: 0.1% TFA in Water; B: 0.1% TFA in Acetonitrile
Elution Mode	Gradient
Flow Rate	1.0 mL/min
Temperature	30 °C
Detection Wavelength	220 nm or 254 nm
Injection Volume	10-20 µL

Enantiomeric Purity by Chiral HPLC

The enantiomeric purity of N-Phthaloyl-L-phenylalanine is a critical quality attribute, as the presence of the D-enantiomer can affect the biological activity and safety of the final product. Chiral HPLC is the most effective method for separating and quantifying enantiomers.

Experimental Protocol: Chiral HPLC

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Chiral Column: A polysaccharide-based chiral stationary phase (CSP) is highly effective. A well-documented choice is a cellulose-based column.[1]

• Reagents and Solvents:

  • N-Phthaloyl-L-phenylalanine sample

  • n-Hexane, HPLC grade

  • 2-Propanol (Isopropanol), HPLC grade

  • Trifluoroacetic Acid (TFA), HPLC grade

2. Sample Preparation:

• Dissolve the N-Phthaloyl-L-phenylalanine sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Ensure the sample is fully dissolved; sonication may be used if necessary.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

3. Chromatographic Conditions:

• Chiral Stationary Phase: Chiralcel OD (Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel).[1]

• Mobile Phase: A mixture of n-Hexane and 2-Propanol. A common composition is 95:5 (v/v) n-Hexane:2-Propanol with 0.1% TFA as an additive to improve peak shape.[1]

• Elution Mode: Isocratic

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: Ambient or controlled at 25 °C.

• Detection: UV detector at 254 nm.[1]

• Injection Volume: 10 µL

Data Presentation: Chiral HPLC Method Parameters

Parameter	Recommended Conditions	Reference
Stationary Phase	Chiralcel OD	[1]
Column Dimensions	4.6 x 250 mm
Mobile Phase	5% 2-Propanol in n-Hexane with 0.1% TFA	[1]
Elution Mode	Isocratic	[1]
Flow Rate	1.0 mL/min	[1]
Temperature	25 °C
Detection Wavelength	254 nm	[1]
Injection Volume	10 µL

Visualizations

Experimental Workflows

Caption: Workflow for RP-HPLC Purity Analysis.

Caption: Workflow for Chiral HPLC Enantiomeric Purity Analysis.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for N-Phthaloyl-L-phenylalanine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the uses of N-Phthaloyl-L-phenylalanine in medicinal chemistry, including its role as a protected amino acid, a key intermediate in the synthesis of bioactive molecules, and as a scaffold for the development of novel therapeutic agents. Detailed protocols for its synthesis and for the evaluation of its anti-inflammatory properties are also provided.

Introduction

N-Phthaloyl-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine in which the amino group is protected by a phthaloyl group. This protection strategy is widely employed in peptide synthesis and medicinal chemistry to prevent unwanted side reactions and to enable selective modifications at other parts of the molecule. Beyond its role as a protected amino acid, N-Phthaloyl-L-phenylalanine and its derivatives have demonstrated intrinsic biological activities, particularly as anti-inflammatory and immunomodulatory agents. Furthermore, it serves as a versatile building block for the synthesis of more complex molecules with therapeutic potential, including modified amino acids and enzyme inhibitors.

Physicochemical Properties

Property	Value
CAS Number	5123-55-7[1][2][3][4]
Molecular Formula	C₁₇H₁₃NO₄[1][2]
Molecular Weight	295.29 g/mol [1][2]
Appearance	White to almost white crystalline powder
Melting Point	183-186 °C
Purity	>98% (HPLC)

Applications in Medicinal Chemistry

Intermediate for the Synthesis of Bioactive Molecules

N-Phthaloyl-L-phenylalanine is a crucial starting material for the synthesis of various medicinally important compounds:

• β-Phenylalanine Derivatives: These derivatives are scaffolds for antiviral and anticancer agents. The phthaloyl protection allows for modifications to the rest of the amino acid structure before its removal to yield the final bioactive compound.

• C-Glycoamino Acids: N-Phthaloyl amino acids can be used in palladium-catalyzed reactions to synthesize C-glycoamino acids, which are stable mimics of glycopeptides with potential therapeutic applications.

• Enzyme Inhibitors: The N-phthaloylphenylalanine scaffold has been used as a basis for the design of inhibitors for various enzymes. For instance, derivatives have been investigated as inhibitors of DNA methyltransferase 1 (DNMT1), a target in cancer therapy.

Anti-inflammatory and Immunomodulatory Activity

Derivatives of N-phthaloyl amino acids have shown significant anti-inflammatory and immunomodulatory properties. Studies have demonstrated that these compounds can suppress the production of key pro-inflammatory mediators in activated macrophages.

The following table summarizes the inhibitory effects of a series of N-phthaloyl amino acid derivatives on the production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β) in lipopolysaccharide (LPS)-stimulated macrophages. The N-phthaloyl-phenylalanine derivative is a key compound in this series.

Compound	NO Inhibition (%) at 50 µM	TNF-α Inhibition (%) at 50 µM	IL-1β Inhibition (%) at 50 µM
Phthaloyl-glycine derivative	Moderate	Significant	Significant
Phthaloyl-phenylalanine derivative	High	Significant	Significant
Phthaloyl-tryptophan derivative	Moderate	Significant	Significant

Note: This data is a qualitative summary based on findings that specific N-phthaloyl amino acid derivatives effectively suppress these inflammatory mediators.

Experimental Protocols

Protocol 1: Synthesis of N-Phthaloyl-L-phenylalanine

This protocol describes the synthesis of N-Phthaloyl-L-phenylalanine from L-phenylalanine and phthalic anhydride.

Materials:

• L-Phenylalanine

• Phthalic anhydride

• Glacial acetic acid

• Ethanol (for recrystallization)

• Distilled water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine L-phenylalanine (1 equivalent) and phthalic anhydride (1.05 equivalents).

• Add glacial acetic acid to the flask to dissolve the reactants.

• Reflux the mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker of cold water to precipitate the product.

• Collect the crude product by vacuum filtration and wash it thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain pure N-Phthaloyl-L-phenylalanine.

• Dry the purified product under vacuum.

Protocol 2: Evaluation of Anti-inflammatory Activity

This section provides protocols for assessing the anti-inflammatory effects of N-Phthaloyl-L-phenylalanine by measuring the inhibition of NO, TNF-α, and IL-1β production in LPS-stimulated murine macrophages (e.g., RAW 264.7 cell line).

• Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seed the cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of N-Phthaloyl-L-phenylalanine (dissolved in a suitable solvent like DMSO, with the final concentration of DMSO kept below 0.1%) for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group (cells treated with the solvent) and a positive control group (cells stimulated with LPS only).

• After the 24-hour incubation, collect the cell culture supernatant.

• In a new 96-well plate, mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).[5][6]

• Incubate the plate at room temperature for 10-15 minutes in the dark.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the concentration of nitrite (a stable product of NO) in the samples by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

• The percentage of NO inhibition is calculated as: [(Absorbance of LPS control - Absorbance of treated sample) / Absorbance of LPS control] x 100.

• Collect the cell culture supernatant after the 24-hour incubation period.

• Centrifuge the supernatant to remove any cell debris.[7]

• Quantify the levels of TNF-α and IL-1β in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[7][8][9][10][11]

• Briefly, the assay involves adding the supernatant to a 96-well plate pre-coated with a capture antibody specific for the cytokine of interest.

• After incubation and washing steps, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

• A substrate is then added, which is converted by the enzyme to produce a colored product.

• The absorbance is measured at the appropriate wavelength, and the concentration of the cytokine is determined from a standard curve.

Visualizations

References

• 1. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 2. (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-phenylpropanoic acid | C17H13NO4 | CID 334207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Page loading... [guidechem.com]
• 5. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton linearis Jacq. Leaves | MDPI [mdpi.com]
• 7. abcam.cn [abcam.cn]
• 8. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Human TNF alpha ELISA Kit (ab181421) | Abcam [abcam.com]
• 10. novamedline.com [novamedline.com]
• 11. mpbio.com [mpbio.com]

Application Notes &amp; Protocols: Derivatization of N-Phthaloyl-L-phenylalanine for Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Phthaloyl-L-phenylalanine is a protected form of the amino acid L-phenylalanine, where the primary amine is masked by a phthaloyl group. This protection strategy is common in peptide synthesis and the development of chiral synthons. For the analysis of N-Phthaloyl-L-phenylalanine by gas chromatography (GC), a derivatization step is necessary to increase its volatility. The most common method to achieve this is through the esterification of the carboxylic acid group, typically forming a methyl or ethyl ester. This application note provides a detailed protocol for the synthesis of N-Phthaloyl-L-phenylalanine, its subsequent derivatization to its methyl ester, and the parameters for its analysis by GC.

Overall Workflow:

The entire process, from the starting materials to the final GC analysis, involves a two-step chemical modification followed by chromatographic separation.

Caption: Overall workflow from synthesis to GC analysis.

Experimental Protocols

Part 1: Synthesis of N-Phthaloyl-L-phenylalanine

This protocol describes the synthesis of N-Phthaloyl-L-phenylalanine from L-phenylalanine and phthalic anhydride.

Reaction Scheme:

Caption: Synthesis of N-Phthaloyl-L-phenylalanine.

Materials:

• L-Phenylalanine

• Phthalic Anhydride

• Glacial Acetic Acid

• Round-bottom flask with reflux condenser

• Heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine L-phenylalanine (1 equivalent) and phthalic anhydride (1 equivalent).

• Add glacial acetic acid to the flask to dissolve the reactants.

• Attach a reflux condenser and heat the mixture to reflux. Maintain reflux for 2-4 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the glacial acetic acid under reduced pressure using a rotary evaporator.

• The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data (Synthesis):

Parameter	Value
Molecular Formula	C₁₇H₁₃NO₄
Molecular Weight	295.29 g/mol
Typical Yield	>90%
Appearance	White to off-white crystalline solid

Part 2: Derivatization of N-Phthaloyl-L-phenylalanine by Esterification

This protocol details the conversion of N-Phthaloyl-L-phenylalanine to its methyl ester for GC analysis.

Reaction Scheme:

Caption: Esterification of N-Phthaloyl-L-phenylalanine.

Materials:

• N-Phthaloyl-L-phenylalanine

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (or other acid catalyst)

• Sodium bicarbonate solution (saturated)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Reaction vial

Procedure:

• Dissolve a known amount of N-Phthaloyl-L-phenylalanine in an excess of anhydrous methanol in a reaction vial.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Seal the vial and heat the mixture at 60-70°C for 1-2 hours.

• After cooling to room temperature, neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Extract the N-Phthaloyl-L-phenylalanine methyl ester into an organic solvent such as ethyl acetate.

• Wash the organic layer with water and then dry it over anhydrous sodium sulfate.

• The solvent can be carefully evaporated, and the residue reconstituted in a suitable solvent for GC injection.

Quantitative Data (Derivatization):

Parameter	Expected Value
Derivatization Yield	High (>95%)
Derivative Formula	C₁₈H₁₅NO₄
Derivative MW	309.32 g/mol

Part 3: Gas Chromatography (GC) Analysis

The following GC parameters are recommended for the analysis of N-Phthaloyl-L-phenylalanine methyl ester. These are based on methods for structurally similar N-protected amino acid esters and may require optimization.[1]

GC System Workflow:

Caption: Gas Chromatography analysis workflow.

GC Conditions:

Parameter	Recommended Setting
Column	5% Phenyl Methyl Siloxane (e.g., DB-5, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen, at a constant flow rate.
Injector	Split/Splitless, 250°C
Oven Program	Initial temperature: 100°C, hold for 2 min. Ramp to 280°C at 10°C/min. Hold at 280°C for 5 min. (This program should be optimized for best separation).
Detector	Flame Ionization Detector (FID) at 280°C or Mass Spectrometer (MS)
Injection Volume	1 µL

Chiral Analysis:

For the separation of D and L enantiomers, a chiral GC column is required. A common choice is a cyclodextrin-based stationary phase. The other GC parameters can be kept similar, but the temperature program may need significant optimization to achieve baseline separation of the enantiomers.

Expected Results:

Under the recommended achiral GC conditions, N-Phthaloyl-L-phenylalanine methyl ester is expected to elute as a single, sharp peak. The exact retention time will depend on the specific instrument and slight variations in the conditions. Based on similar compounds, the retention time is expected to be in the mid-to-late region of the chromatogram.[1]

Quantitative Analysis:

For quantitative analysis, a calibration curve should be prepared using standards of N-Phthaloyl-L-phenylalanine methyl ester of known concentrations. An internal standard can be used to improve accuracy and precision.

Data Summary:

Parameter	Expected Value/Range
Retention Time	Instrument dependent
Limit of Detection	Low ng to pg range
Linearity (R²)	>0.99

Note: The provided values are typical and should be experimentally determined for your specific instrumentation and application.

References

• 1. l-Phenylalanine, N-(m-toluoyl)-, methyl ester [webbook.nist.gov]

Application Notes and Protocols for the Large-Scale Production of N-Phthaloyl-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Phthaloyl-L-phenylalanine is a critical protected amino acid widely utilized in peptide synthesis and as a key intermediate in the development of various pharmaceuticals. Its phthaloyl protecting group masks the primary amine of L-phenylalanine, preventing unwanted side reactions during peptide coupling. Furthermore, the N-phthaloyl amino acid scaffold is of significant interest in drug discovery, notably as a basis for non-nucleoside inhibitors of DNA methyltransferase (DNMT), enzymes that are crucial targets in epigenetic cancer therapy.[1][2] This document provides detailed protocols for the large-scale synthesis and purification of N-Phthaloyl-L-phenylalanine, along with relevant technical data and workflow visualizations to support process scale-up and application in research and development.

Data Presentation: Comparison of Synthesis Methods

Several methods for the synthesis of N-phthaloyl amino acids have been reported. The selection of a particular method for large-scale production depends on factors such as cost, efficiency, safety, and environmental impact. The following table summarizes key quantitative data from representative lab-scale synthesis protocols that can inform scale-up decisions.

Parameter	Method 1: Thermal Condensation	Method 2: Mild Aqueous Synthesis
Phthaloylating Agent	Phthalic Anhydride	N-Carboethoxy Phthalimide
Starting Amino Acid	L-Phenylalanine	L-Phenylalanine (or other amino acids)
Solvent	Glacial Acetic Acid	Water
Base	Not explicitly required	Sodium Carbonate
Temperature	170-180 °C (Reflux)	17-20 °C (Room Temperature)
Reaction Time	2 - 7 hours	~15 minutes
Reported Yield	44 - 87%	Up to 90.5% (for Phthaloyl-glycine)
Key Advantages	Simple reagents	Mild conditions, rapid, high yield
Scale-Up Considerations	High energy input, corrosive solvent	Readily available and safer reagents

Experimental Protocols: Large-Scale Production

The following protocols are designed as a representative guide for the scale-up of N-Phthaloyl-L-phenylalanine production. Process parameters should be optimized for specific equipment and batch sizes.

Protocol 1: Large-Scale Synthesis via Thermal Condensation

This protocol is adapted from the established method of reacting L-phenylalanine with phthalic anhydride at elevated temperatures.

Materials and Equipment:

• L-Phenylalanine: 10.0 kg (60.5 mol)

• Phthalic Anhydride: 9.0 kg (60.8 mol, ~1.005 eq)

• Glacial Acetic Acid: 60 L

• Deionized Water: For washing

• Ethanol (or Isopropyl Alcohol): For recrystallization

• 100 L Glass-Lined Reactor: Equipped with a mechanical stirrer, reflux condenser, temperature probe, and bottom discharge valve.

• Heating/Cooling Mantle

• Nutsche Filter-Dryer or Centrifuge

• Vacuum Drying Oven

• Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face shield, lab coat, respiratory protection suitable for acetic acid vapors.

Procedure:

• Reactor Setup and Charging:

  • Ensure the 100 L reactor is clean, dry, and inerted with nitrogen gas.

  • Charge the reactor with 60 L of glacial acetic acid.

  • Begin agitation at a moderate speed (e.g., 80-100 RPM).

  • Carefully charge 10.0 kg of L-phenylalanine to the reactor.

  • Charge 9.0 kg of phthalic anhydride to the reactor. The slight molar excess ensures complete consumption of the more expensive amino acid.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 118 °C) using the heating mantle.

  • Maintain the reflux for 5-7 hours. Monitor the reaction progress by taking samples periodically and analyzing them via HPLC or TLC until the L-phenylalanine is consumed.

• Initial Product Isolation:

  • Once the reaction is complete, cool the mixture to approximately 15-20 °C. The product will begin to precipitate.

  • Hold the slurry at this temperature for at least 1-2 hours with gentle agitation to maximize precipitation.

  • Transfer the slurry to the Nutsche filter-dryer or centrifuge.

  • Filter the crude product and wash the filter cake with cold deionized water (2 x 10 L) to remove residual acetic acid and other water-soluble impurities.

• Drying of Crude Product:

  • Dry the crude N-Phthaloyl-L-phenylalanine under vacuum at 60-70 °C until a constant weight is achieved.

Protocol 2: Large-Scale Purification by Recrystallization

Procedure:

• Dissolution:

  • Charge the dried crude product into a suitably sized clean reactor equipped with a stirrer, condenser, and heating system.

  • Add ethanol (approximately 3-5 L per kg of crude product). The exact volume may need to be optimized.

  • Heat the mixture to 70-75 °C with stirring until all the solid has dissolved.

• Crystallization:

  • Once a clear solution is obtained, slowly cool the solution to 0-5 °C over 4-6 hours. A slow cooling rate promotes the formation of larger, purer crystals.

  • Hold the resulting slurry at 0-5 °C for an additional 2-3 hours to ensure complete crystallization.

• Final Product Isolation and Drying:

  • Filter the purified crystals using a Nutsche filter or centrifuge.

  • Wash the filter cake with a small amount of cold ethanol (e.g., 0.5 L per kg).

  • Dry the final product in a vacuum oven at 60-70 °C until the solvent content is within the specified limits. The expected product is a white to off-white crystalline powder.[3]

Visualizations

Chemical Synthesis Pathway

Figure 1: Synthesis of N-Phthaloyl-L-phenylalanine

Large-Scale Production Workflow

Figure 2: Workflow for Large-Scale Production

Application Context: DNA Methyltransferase (DNMT) Inhibition Pathway

N-Phthaloyl amino acids are analogs of RG108 (N-Phthaloyl-L-tryptophan), a known non-nucleoside inhibitor of DNA methyltransferase 1 (DNMT1).[1][4] This enzyme is responsible for maintaining DNA methylation patterns after replication. In many cancers, the promoter regions of tumor suppressor genes are hypermethylated, leading to their silencing. Inhibition of DNMT1 can reverse this process.

Figure 3: Mechanism of DNMT1 Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. What are DNMT1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-Phthaloyl-L-phenylalanine

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the synthesis of N-Phthaloyl-L-phenylalanine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N-Phthaloyl-L-phenylalanine in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of N-Phthaloyl-L-phenylalanine can arise from several factors. Below are common causes and potential solutions:

• Incomplete Reaction: The reaction between L-phenylalanine and phthalic anhydride may not have reached completion.

  • Solution: Consider extending the reaction time. For instance, when refluxing in glacial acetic acid, increasing the duration from 2 hours to 5-7 hours can improve the yield.[1] Another approach is to increase the reaction temperature, ensuring it is appropriate for the chosen solvent to avoid degradation.

• Suboptimal Reaction Conditions: The chosen method and its parameters may not be optimal.

  • Solution: Evaluate alternative synthesis methods. A solvent-free approach involving heating the reactants together can be effective.[2] Microwave-assisted synthesis has also been shown to reduce reaction times and potentially increase yields for similar compounds.[3] A milder approach using N-carboethoxy phthalimide in an aqueous solution at room temperature can also provide good yields and may prevent side reactions associated with high temperatures.[4]

• Loss of Product During Workup: Significant amounts of the product may be lost during extraction and recrystallization steps.

  • Solution: N-Phthaloyl-L-phenylalanine has limited solubility in water. Ensure the aqueous solution is sufficiently acidified during workup to minimize its solubility before filtration or extraction.[3] When recrystallizing, use a minimal amount of hot solvent (e.g., an ethanol/water mixture) to dissolve the product and allow it to cool slowly to maximize crystal formation and recovery.[3]

• Impure Reactants: The purity of L-phenylalanine or phthalic anhydride can affect the reaction outcome. Phthalic anhydride can hydrolyze to phthalic acid over time.

  • Solution: Use high-purity, dry reactants. If the phthalic anhydride is old, consider purifying it by sublimation or using a fresh batch. However, some methods are tolerant to the presence of phthalic acid.[2]

Q2: I am having difficulty purifying the product. What are the best practices for recrystallization?

A2: Effective purification is crucial for obtaining high-purity N-Phthaloyl-L-phenylalanine.

• Solvent Selection: A common and effective solvent system for recrystallization is a mixture of ethanol and water.[3]

  • Procedure: Dissolve the crude product in a minimum amount of hot ethanol. While hot, add hot water dropwise until the solution becomes slightly cloudy. If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

  • Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote maximum crystallization. Slow cooling is key to forming pure crystals rather than an oil or amorphous solid.

• Washing: After filtration, wash the collected crystals with cold water to remove any remaining water-soluble impurities.[1] Breaking up any lumps of solid during washing is important for efficient purification.

Q3: I observe an unexpected side product in my reaction. What could it be and how can I avoid it?

A3: The primary side product in this reaction is often the unreacted starting material. Another possibility is the formation of phthalamic acid derivatives if the ring closure is incomplete.

• Incomplete Ring Closure: The intermediate, phthalamic acid derivative, may not fully cyclize to the phthalimide.

  • Solution: Ensure sufficient heating and reaction time to drive the dehydration and cyclization to completion. Methods using glacial acetic acid at reflux are generally effective for this.

• Racemization: Although less common under standard conditions, harsh basic or acidic conditions combined with high temperatures could potentially lead to some degree of racemization of the L-phenylalanine chiral center.

  • Solution: Using milder reaction conditions, such as the N-carboethoxy phthalimide method at room temperature, can minimize this risk.[4] The retention of optical activity has been demonstrated for this method.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-Phthaloyl-L-phenylalanine?

A1: The most common methods involve the condensation of L-phenylalanine with a phthaloylating agent:

• Reaction with Phthalic Anhydride: This is the most direct route, typically carried out by heating the two reactants in a solvent like glacial acetic acid or in a solvent-free melt.[1][6][7]

• Reaction with N-carboethoxy phthalimide: This is a milder method performed in an aqueous solution at room temperature, which is particularly useful for sensitive substrates.[4][5]

Q2: What is the typical yield I can expect for this synthesis?

A2: Yields can vary depending on the method and scale. With optimized conditions, yields of up to 91-95% have been reported for the reaction of L-phenylalanine with phthalic anhydride.[1] The method using N-carboethoxy phthalimide has also been shown to produce high yields for various amino acids.[4]

Q3: How can I confirm the identity and purity of my final product?

A3: Standard analytical techniques can be used:

• Melting Point: The melting point of N-Phthaloyl-L-phenylalanine is reported to be in the range of 183-186 °C.[6] A sharp melting point close to the literature value is a good indicator of purity.

• Spectroscopy: 1H NMR, 13C NMR, and FT-IR spectroscopy can confirm the chemical structure.

• Chromatography: HPLC can be used to assess purity.[6]

• Optical Rotation: Measurement of the specific rotation can confirm the enantiomeric purity of the L-isomer. The reported specific rotation is between -210.0 and -219.0 degrees (c=2, EtOH).[6]

Data Presentation

Table 1: Comparison of Synthesis Methods for N-Phthaloylation of Amino Acids

Parameter	Method A: Phthalic Anhydride (in Acetic Acid)	Method B: Phthalic Anhydride (Solvent-Free)	Method C: N-carboethoxy phthalimide (Aqueous)
Reactants	L-Phenylalanine, Phthalic Anhydride	L-Phenylalanine, Phthalic Anhydride	L-Phenylalanine, N-carboethoxy phthalimide, Sodium Carbonate
Solvent	Glacial Acetic Acid	None	Water
Temperature	Reflux (approx. 118 °C)	Elevated temperatures (e.g., 170-180 °C)[6]	Room Temperature (17-20 °C)[4]
Reaction Time	2 - 7 hours[1][7]	Typically shorter than solvent-based methods	~15 minutes[4]
Reported Yield	44.3 - 87.1%[7]	High, comparable to other methods	~90% for similar amino acids[4]
Key Advantages	Common, well-established	Environmentally friendly (no solvent)	Mild conditions, preserves optical activity[4]
Key Disadvantages	Requires solvent removal, higher temperature	Can be difficult to control temperature uniformly	Requires synthesis of the phthaloylating agent

Experimental Protocols

Method 1: Synthesis from Phthalic Anhydride in Glacial Acetic Acid [7]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1.123 g (6.8 mmol) of L-phenylalanine and 1.0 g (6.75 mmol) of phthalic anhydride in 15 mL of glacial acetic acid.

• Reflux: Heat the mixture to reflux and maintain for 2 hours.

• Isolation: Filter the hot reaction mixture to remove any insoluble impurities. Allow the filtrate to cool, and then evaporate the solvent under reduced pressure.

• Purification: The resulting solid residue is washed with water and then recrystallized from an ethanol/water mixture to yield pure N-Phthaloyl-L-phenylalanine.

Method 2: Synthesis using N-carboethoxy phthalimide (Adapted from a general procedure for amino acids)[4]

• Preparation of Amino Acid Solution: In a flask, dissolve L-phenylalanine (0.02 mol) and sodium carbonate (0.02 mol) in 30 mL of water at room temperature (17-20 °C).

• Addition of Phthaloylating Agent: To the stirred solution, add N-carboethoxy phthalimide (0.02 mol).

• Reaction: Continue stirring for approximately 15 minutes.

• Workup: Filter the solution. Acidify the filtrate with a suitable acid (e.g., HCl) to precipitate the product.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry. The product can be further purified by recrystallization.

Mandatory Visualization

Caption: General workflow for the synthesis of N-Phthaloyl-L-phenylalanine.

Caption: Simplified mechanism for the N-phthaloylation of L-phenylalanine.

References

• 1. benchchem.com [benchchem.com]
• 2. Mild and effective N-phthaloylation of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. N-Phthaloyl-L-phenylalanine | 5123-55-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of N-Phthaloyl-L-phenylalanine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the recrystallization of N-Phthaloyl-L-phenylalanine.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the recrystallization of N-Phthaloyl-L-phenylalanine in a question-and-answer format.

Q1: My N-Phthaloyl-L-phenylalanine is "oiling out" instead of crystallizing. What should I do?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This often happens if the solution is supersaturated at a temperature above the melting point of the solute or if significant impurities are present.

• Reduce the cooling rate: Allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath. Rapid cooling can favor oil formation.

• Add more solvent: The solution might be too concentrated. Add a small amount of the hot solvent to redissolve the oil, and then attempt to cool it again slowly.

• Use a different solvent system: The chosen solvent may not be ideal. A solvent mixture, such as ethanol-water, can be effective. Start by dissolving the compound in the minimum amount of hot ethanol (the "good" solvent) and then slowly add hot water (the "poor" solvent) until the solution becomes slightly turbid. Add a few drops of hot ethanol to clarify the solution before cooling.

• Seed the solution: If you have a few crystals of pure N-Phthaloyl-L-phenylalanine, adding a "seed crystal" to the cooled, supersaturated solution can induce crystallization.

• Scratch the flask: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites and promote crystal growth.

Q2: No crystals are forming, even after cooling the solution for an extended period. What is the problem?

A2: A lack of crystal formation usually indicates that the solution is not sufficiently supersaturated.

• Concentrate the solution: The solution may be too dilute. Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the solute, and then try cooling it again.

• Induce nucleation: Use the seeding or scratching techniques described in A1.

• Change the solvent: The compound may be too soluble in the chosen solvent even at low temperatures. A different solvent or a solvent/anti-solvent system might be necessary.

Q3: The recrystallization yield is very low. How can I improve it?

A3: A low yield can result from several factors:

• Using too much solvent: While you need enough solvent to dissolve the compound when hot, an excessive amount will also keep a significant portion of it dissolved when cold. Use the minimum amount of hot solvent necessary for dissolution.

• Cooling for an insufficient amount of time: Ensure the solution is thoroughly cooled to maximize the precipitation of the product.

• Washing with too much cold solvent: During filtration, wash the collected crystals with a minimal amount of ice-cold solvent to remove surface impurities without dissolving a significant amount of the product.

• Premature crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose product. Ensure your filtration apparatus is pre-heated.

Q4: The purified N-Phthaloyl-L-phenylalanine is still impure. What can be done?

A4: Impurities can be trapped in the crystal lattice, especially if crystallization occurs too quickly.

• Slow down the crystallization: Ensure the solution cools slowly and undisturbed.

• Perform a second recrystallization: A second recrystallization will often significantly improve purity.

• Consider a pre-purification step: If the starting material is very impure, consider a technique like column chromatography before recrystallization.

Data Presentation

Table 1: Solubility of L-Phenylalanine in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100g Water)
0	1.98
25	2.97
50	4.43
75	6.62
100	9.90

Data for L-phenylalanine can be used as an indicator of how temperature affects solubility in aqueous systems.

Table 2: Qualitative Solubility of N-Phthaloyl Amino Acids in Common Solvents

Solvent	Solubility	Suitability for Recrystallization
Ethanol	Soluble when hot, less soluble when cold	Good
Water	Sparingly soluble	Can be used as an anti-solvent with ethanol
Methanol	Soluble	May require an anti-solvent
Acetic Acid	Soluble	Often used as a reaction solvent
Diethyl Ether	Sparingly soluble	Can be used for washing

General solubility trends for N-protected amino acids.

Experimental Protocols

Detailed Methodology for Recrystallization of N-Phthaloyl-L-phenylalanine from an Ethanol-Water Mixture

This protocol is a standard procedure for the recrystallization of N-phthaloylated amino acids.

• Dissolution: In a suitably sized Erlenmeyer flask, add the crude N-Phthaloyl-L-phenylalanine. Add a minimal amount of 95% ethanol and heat the mixture gently on a hot plate with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration. To do this, preheat a funnel and a receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Addition of Anti-solvent: To the hot, clear ethanolic solution, add hot water dropwise with continuous swirling until the solution becomes faintly and persistently cloudy. This indicates that the solution is saturated.

• Clarification: Add a few drops of hot 95% ethanol to the cloudy solution until it becomes clear again.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. The formation of crystals should be observed. To maximize the yield, place the flask in an ice bath for at least 30 minutes.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol-water mixture to remove any soluble impurities adhering to the crystal surface.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Mandatory Visualization

Caption: Troubleshooting workflow for N-Phthaloyl-L-phenylalanine recrystallization.

Caption: Experimental workflow for the recrystallization of N-Phthaloyl-L-phenylalanine.

Technical Support Center: Synthesis of N-Phthaloyl-L-phenylalanine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-Phthaloyl-L-phenylalanine.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-Phthaloyl-L-phenylalanine?

The most prevalent method is the condensation reaction between L-phenylalanine and phthalic anhydride. This is typically achieved by heating the reactants in a solvent such as glacial acetic acid, which can also act as a catalyst. Other reported methods include solvent-free microwave irradiation and the use of N-carboethoxy phthalimide for a milder reaction.[1]

Q2: What are the primary side reactions to be aware of during the synthesis?

The main side reactions include the formation of phthalanilic acid due to incomplete cyclization and the racemization of the L-phenylalanine starting material, which would lead to the formation of N-Phthaloyl-D-phenylalanine.[2]

Q3: How can I minimize racemization of the L-phenylalanine?

Racemization can be minimized by carefully controlling the reaction conditions. Higher temperatures and prolonged reaction times can increase the likelihood of racemization. Using milder reaction conditions, such as the N-carboethoxy phthalimide method which is carried out at room temperature, can help preserve the stereochemical integrity of the amino acid.[3] Some studies on peptide synthesis suggest that the choice of base and the use of certain additives can also suppress racemization.[2]

Q4: What is the intermediate product that can sometimes be isolated?

The intermediate product is phthalanilic acid, which is formed in the initial nucleophilic attack of the amino group of L-phenylalanine on phthalic anhydride. Incomplete dehydration and cyclization will result in this intermediate remaining as an impurity in the final product.[2]

Q5: How can I purify the crude N-Phthaloyl-L-phenylalanine product?

A common purification method involves washing the crude product with a weak aqueous base, such as sodium bicarbonate or potassium carbonate solution. This removes acidic impurities like unreacted phthalic acid and the phthalanilic acid intermediate. Further purification can be achieved through recrystallization from a suitable solvent like ethanol.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Impure starting materials. 4. Loss of product during workup and purification.	1. Increase reaction time or temperature, but monitor for increased side product formation. 2. Ensure the reaction is maintained at the optimal temperature for the chosen method (e.g., reflux in acetic acid). 3. Use high-purity L-phenylalanine and phthalic anhydride. 4. Optimize extraction and recrystallization procedures to minimize loss.
Product is off-white or colored	Presence of unreacted starting materials or byproducts.	Purify the crude product by washing with a 10% aqueous potassium carbonate solution followed by recrystallization from ethanol to obtain a white, crystalline solid.[2]
Broad or low melting point	The product is impure, likely containing phthalanilic acid or unreacted starting materials.	Purify the product as described above. A sharp melting point close to the literature value is a good indicator of purity.
Presence of racemic mixture (D-isomer)	Racemization of L-phenylalanine occurred during the reaction.	1. Lower the reaction temperature and shorten the reaction time if possible. 2. Consider using a milder synthesis method, such as the N-carboethoxy phthalimide protocol.[3] 3. Analyze the product's optical rotation to determine enantiomeric purity.
Incomplete reaction (starting material remains)	1. Insufficient reaction time or temperature. 2. Inefficient mixing.	1. Extend the reaction time or cautiously increase the temperature. 2. Ensure adequate stirring throughout the reaction.

Data Presentation

Table 1: Comparison of Synthesis Methods for N-Phthaloylamino Acids

Method	Reactants	Solvent/Conditions	Reaction Time	Yield	Reference
Thermal Condensation	Phthalic anhydride, L-phenylalanine	Glacial Acetic Acid, Reflux	2 hours	~90%	[1]
Microwave Irradiation	Phthalic anhydride, L-phenylalanine	Solvent-free, Microwave	Not specified	Not specified	[4]
Mild Conditions	N-carboethoxy phthalimide, L-phenylalanine	Aqueous solution, Room Temperature	15 minutes	~90% (for Phthaloyl-DL-phenylalanine)	[3]

Experimental Protocols

Method 1: Thermal Condensation in Glacial Acetic Acid

This protocol is a common and effective method for the synthesis of N-Phthaloyl-L-phenylalanine.

Materials:

• L-Phenylalanine

• Phthalic anhydride

• Glacial Acetic Acid

• 10% Aqueous Potassium Carbonate Solution

• Ethanol (for recrystallization)

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine L-phenylalanine (1 equivalent) and phthalic anhydride (1.05 equivalents) in glacial acetic acid.

• Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water with stirring.

• Collect the precipitated crude product by vacuum filtration.

• Wash the crude product with cold water, followed by a wash with 10% aqueous potassium carbonate solution to remove acidic impurities.

• Wash the product again with water until the filtrate is neutral.

• Dry the crude product.

• For further purification, recrystallize the product from ethanol.

Visualizations

Caption: Reaction mechanism for the synthesis of N-Phthaloyl-L-phenylalanine.

Caption: Potential side reactions in the synthesis of N-Phthaloyl-L-phenylalanine.

Caption: General experimental workflow for the synthesis and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Synthesis, molecular docking, and antiepileptic activity of novel phthalimide derivatives bearing amino acid conjugated anilines - PubMed [pubmed.ncbi.nlm.nih.gov]

optimization of reaction conditions for N-phthaloylation of L-phenylalanine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of reaction conditions for the N-phthaloylation of L-phenylalanine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the N-phthaloylation of L-phenylalanine?

A1: The two primary methods for the N-phthaloylation of L-phenylalanine are direct fusion with phthalic anhydride and the use of N-(ethoxycarbonyl)phthalimide under milder conditions. The direct fusion method involves heating the reactants together, sometimes without a solvent, while the N-(ethoxycarbonyl)phthalimide method allows for the reaction to proceed at or near room temperature, which can be advantageous in preventing side reactions.[1][2]

Q2: What is the purpose of the phthaloyl protecting group?

A2: The phthaloyl group serves as a protecting group for the primary amino group of L-phenylalanine. This protection is crucial in peptide synthesis and other organic transformations to prevent the amino group from participating in unwanted side reactions. The phthaloyl group is stable under a variety of reaction conditions and can be readily removed when desired.[1][2]

Q3: Can racemization occur during the N-phthaloylation of L-phenylalanine?

A3: Yes, racemization of the chiral center in L-phenylalanine can occur, particularly under harsh reaction conditions such as high temperatures.[1] To minimize the risk of racemization, it is advisable to use milder reaction conditions, such as those employing N-(ethoxycarbonyl)phthalimide, or to carefully control the temperature and reaction time when using the direct fusion method.[1][3]

Q4: What are some common impurities that can arise during the reaction?

A4: Common impurities include unreacted starting materials (L-phenylalanine and phthalic anhydride), phthalic acid (formed by the hydrolysis of phthalic anhydride), and the intermediate amic acid.[4][5] Phthalic acid can be particularly problematic if the phthalic anhydride used is not pure.[5]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of N-Phthaloyl-L-phenylalanine	Incomplete reaction.	- Increase Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Increase Temperature: For the fusion method, ensure the temperature is within the optimal range (e.g., 145-150°C).[2]- Ensure Proper Mixing: For solvent-based reactions, ensure adequate stirring to maintain a homogeneous mixture.[4]
Sub-optimal reagent ratio.	- Use Equimolar Amounts: Ensure that L-phenylalanine and phthalic anhydride are used in a 1:1 molar ratio.[4]
Loss of product during work-up.	- Optimize Extraction: If performing a liquid-liquid extraction, ensure the correct solvents are used and perform multiple extractions to maximize recovery.[6]- Careful Recrystallization: Avoid using an excessive amount of solvent during recrystallization to prevent significant product loss.
Presence of Unreacted L-Phenylalanine in Product	Incomplete reaction.	- See "Low Yield" troubleshooting steps.
Poor solubility of L-phenylalanine.	- Solvent Selection: In solvent-based methods, ensure a solvent system is used in which L-phenylalanine has adequate solubility at the reaction temperature (e.g., a mixed aqueous-ethanol solution).[4]
Product is Oily or Gummy, Not a Crystalline Solid	Presence of impurities.	- Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such as ethyl acetate.[2]- Wash with a Non-Solvent: Triturate the oily product with a solvent in which the desired product is insoluble but the impurities are soluble (e.g., cold diethyl ether).[6]
Residual solvent.	- Thorough Drying: Dry the product under vacuum to remove any residual solvent. For high-boiling point solvents, ensure the vacuum is strong and the temperature is appropriately elevated without causing product degradation.[6]
Evidence of Racemization (from polarimetry or chiral HPLC)	Reaction temperature is too high.	- Lower Reaction Temperature: If using the fusion method, try to perform the reaction at the lower end of the effective temperature range.- Use a Milder Method: Consider using the N-(ethoxycarbonyl)phthalimide method, which proceeds at or near room temperature.[1][3]
Prolonged reaction time at high temperature.	- Optimize Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to high temperatures.

Quantitative Data Summary

Table 1: Comparison of Reaction Conditions for N-Phthaloylation

Method	Phthaloylating Agent	Solvent	Temperature	Reaction Time	Typical Yield	Reference
Solvent-Free Thermal Condensation	Phthalic Anhydride	None	145-150°C	45 minutes - 3 hours	~90%	[2]
Aqueous-Ethanol Solution	Phthalic Acid	Ethanol/Water (3:2)	Not specified	Not specified	Not specified	[4]
Mild Conditions	N-(ethoxycarbonyl)phthalimide	Aqueous Solution	Room Temperature	Not specified	Good	[1][3]

Experimental Protocols

Protocol 1: Solvent-Free N-Phthaloylation of L-Phenylalanine

This protocol is adapted from a general procedure for the N-phthaloylation of amino acids.[2]

Materials:

• L-Phenylalanine

• Phthalic Anhydride

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ethyl acetate (for recrystallization)

Procedure:

• Combine equimolar amounts of L-phenylalanine and phthalic anhydride in a round-bottom flask equipped with a magnetic stir bar.

• Heat the mixture to 145-150°C with stirring.

• Continue heating and stirring for 45 minutes to 3 hours. The reaction progress can be monitored by TLC.

• Allow the reaction mixture to cool to room temperature. The crude product should solidify.

• Purify the crude product by recrystallization from ethyl acetate to obtain pure N-phthaloyl-L-phenylalanine.

Visualizations

Caption: Experimental workflow for the solvent-free N-phthaloylation of L-phenylalanine.

Caption: Troubleshooting decision tree for N-phthaloylation of L-phenylalanine.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mild and effective N-phthaloylation of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of N-Phthaloyl-L-phenylalanine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges of N-Phthaloyl-L-phenylalanine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of N-Phthaloyl-L-phenylalanine?

A1: The most common impurities typically arise from the synthesis process. These can include:

• Unreacted Starting Materials: L-phenylalanine and phthalic anhydride are the most probable unreacted starting materials.

• Intermediate Products: Phthalamic acid, the ring-opened intermediate, may be present if the cyclization to the phthalimide is incomplete.

• Side Products: Side products can form depending on the specific synthetic route. For instance, if a Gabriel synthesis-type approach with a malonic ester is used, side products related to this chemistry may be present.

• Residual Solvents: Solvents used in the reaction, such as acetic acid, may remain in the crude product.

Q2: How do I choose the best purification method for N-Phthaloyl-L-phenylalanine?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity and scale of your experiment.

• Recrystallization: This is a good choice for removing small amounts of impurities and for large-scale purifications. It is generally effective if the impurities have different solubility profiles from the desired product.

• Column Chromatography: This method offers higher resolution and is ideal for separating complex mixtures of impurities or when very high purity is required.

• Acid-Base Extraction: This can be a useful initial purification step to separate the acidic N-Phthaloyl-L-phenylalanine from neutral or basic impurities.

Q3: How can I assess the purity of my N-Phthaloyl-L-phenylalanine sample?

A3: Several analytical techniques can be used to assess the purity of your sample:

• Thin-Layer Chromatography (TLC): A quick and simple method to visualize the number of components in your sample. A mobile phase of 5% methanol in chloroform can be a good starting point.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the sample. A C18 column with a gradient of acetonitrile in water (with 0.1% TFA) is a common system for analyzing protected amino acids.

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can confirm the structure of the desired product and identify impurities.

Troubleshooting Guides

Issue 1: Oily Product Obtained During Recrystallization

Q: I am trying to recrystallize N-Phthaloyl-L-phenylalanine, but it is "oiling out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. Here are some potential causes and solutions:

• Solution is too saturated: You may have used too little solvent. Try adding a small amount of hot solvent to dissolve the oil, and then allow it to cool slowly.

• Cooling is too rapid: Rapid cooling can prevent the molecules from arranging into a crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Inappropriate solvent system: The solvent system may not be ideal. Experiment with different solvent pairs. For example, if you are using an ethanol/water system, try adjusting the ratio or exploring other systems like ethyl acetate/hexanes.

• Presence of impurities: Impurities can sometimes inhibit crystallization. Consider a pre-purification step like an acid-base extraction or a quick filtration through a small plug of silica gel.

Issue 2: Low Yield After Purification

Q: My yield of N-Phthaloyl-L-phenylalanine is very low after recrystallization or column chromatography. How can I improve it?

A: Low yields can be frustrating. Here are some common causes and tips for improvement:

• Recrystallization:

  • Using too much solvent: This will keep more of your product dissolved at low temperatures. Use the minimum amount of hot solvent required to fully dissolve your crude product.

  • Transfer losses: Be meticulous during transfers and filtration to minimize mechanical losses.

• Column Chromatography:

  • Irreversible adsorption: The compound may be sticking to the silica gel. Ensure the mobile phase is sufficiently polar to elute your product.

  • Improper fraction collection: You may not be collecting all the fractions containing your product. Monitor the column closely using TLC.

  • Product degradation: While N-Phthaloyl-L-phenylalanine is relatively stable, prolonged exposure to silica gel can sometimes cause degradation of sensitive compounds. Try to run the column as quickly as possible without sacrificing separation.

Issue 3: Poor Separation During Column Chromatography

Q: I am running a column to purify N-Phthaloyl-L-phenylalanine, but the separation between my product and impurities is poor.

A: Achieving good separation requires optimizing the chromatography conditions:

• Mobile Phase Polarity: If your product and impurities are eluting too close together, the polarity of your mobile phase may not be optimal.

  • If everything is eluting too quickly, decrease the polarity of the mobile phase (e.g., increase the proportion of the non-polar solvent).

  • If your product is not moving, increase the polarity of the mobile phase.

• Gradient Elution: A gradient elution (gradually increasing the polarity of the mobile phase) can often provide better separation than an isocratic (constant polarity) elution.

• Column Loading: Overloading the column is a common cause of poor separation. Use an appropriate amount of crude material for the size of your column (typically 1-5% of the silica gel weight).

• TLC as a Guide: Always develop a good TLC method before running a column. The separation you see on the TLC plate will give you a good indication of the expected separation on the column and help you choose an appropriate solvent system.

Quantitative Data

Property	Value	Reference(s)
Molecular Formula	C₁₇H₁₃NO₄	[1]
Molecular Weight	295.29 g/mol	[1]
Melting Point	183.0 to 186.0 °C
Appearance	White to almost white powder or crystal
Purity (by HPLC)	>98.0%
Specific Rotation [α]²⁰/D	-210.0 to -219.0 deg (c=2, EtOH)

Experimental Protocols

Note: These are general protocols and may require optimization based on the specific impurities present in your crude sample.

Protocol 1: Purification by Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the crude N-Phthaloyl-L-phenylalanine in a minimal amount of a hot solvent system. A mixture of ethanol and water is a good starting point. Add the hot ethanol dropwise until the solid dissolves, then add hot water dropwise until the solution becomes slightly turbid. Add a few more drops of hot ethanol to redissolve the precipitate.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase you plan to use (e.g., a mixture of hexanes and ethyl acetate).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring a well-packed column.

• Sample Loading: Dissolve the crude N-Phthaloyl-L-phenylalanine in a minimal amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Begin eluting the column with the mobile phase. You can start with an isocratic elution or a shallow gradient, gradually increasing the polarity (e.g., increasing the percentage of ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified N-Phthaloyl-L-phenylalanine.

Visualizations

Caption: General experimental workflow for the purification of N-Phthaloyl-L-phenylalanine.

Caption: Troubleshooting decision tree for an impure product after recrystallization.

References

• 1. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: N-Phthaloyl-L-phenylalanine Stability Under Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of N-Phthaloyl-L-phenylalanine under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of N-Phthaloyl-L-phenylalanine in an acidic environment?

A1: Under acidic conditions, N-Phthaloyl-L-phenylalanine is susceptible to hydrolysis of the phthalimide group. The primary degradation products are L-Phenylalanine and Phthalic Acid. This occurs through the cleavage of the two amide bonds within the phthalimide ring structure.

Q2: How does the rate of degradation of N-Phthaloyl-L-phenylalanine change with pH?

Q3: Can racemization of the L-phenylalanine occur during acid-catalyzed hydrolysis?

A3: While the hydrolysis of the phthalimide group itself does not inherently cause racemization, prolonged exposure to harsh acidic conditions and elevated temperatures can potentially lead to some degree of racemization of the resulting L-phenylalanine. It is advisable to monitor the optical purity of the phenylalanine formed during stability studies.

Q4: Are there any recommended storage conditions for N-Phthaloyl-L-phenylalanine to minimize degradation?

A4: To ensure the stability of N-Phthaloyl-L-phenylalanine, it should be stored in a cool, dry place, protected from light and moisture. For solutions, it is recommended to use buffered systems at a pH where the compound is most stable, which is generally expected to be in the neutral to slightly acidic range, although specific stability optima should be determined experimentally. Avoid strong acidic conditions for prolonged storage.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected peaks in HPLC chromatogram during stability testing.	Formation of degradation products (L-Phenylalanine, Phthalic Acid) or secondary by-products.	1. Confirm the identity of the primary degradation products by running standards of L-Phenylalanine and Phthalic Acid. 2. Employ a mass spectrometer (LC-MS) to identify the mass of the unknown peaks. 3. Consider the possibility of interactions with excipients or buffer components if working with a formulation.
Loss of mass balance in the stability study.	1. Incomplete detection of all degradation products. 2. Precipitation of the compound or its degradation products. 3. Adsorption to container surfaces.	1. Ensure the analytical method is capable of detecting all potential degradation products. Phthalic acid, for instance, has different chromatographic properties than N-Phthaloyl-L-phenylalanine and L-phenylalanine. 2. Visually inspect samples for any precipitation. 3. Use inert container materials (e.g., silanized glass vials).
High variability in degradation rates between replicate experiments.	1. Inconsistent temperature control. 2. Inaccurate pH of the acidic solutions. 3. Variability in sample preparation.	1. Use a calibrated and stable heating block or water bath. 2. Prepare fresh acidic solutions and verify the pH before each experiment. 3. Ensure precise and consistent pipetting and dilution steps.

Data Presentation

The following tables provide representative (hypothetical, based on typical degradation profiles) quantitative data on the degradation of N-Phthaloyl-L-phenylalanine under various acidic conditions.

Table 1: Degradation of N-Phthaloyl-L-phenylalanine in 0.1 M HCl at Different Temperatures

Time (hours)	% N-Phthaloyl-L-phenylalanine Remaining (25°C)	% N-Phthaloyl-L-phenylalanine Remaining (40°C)	% N-Phthaloyl-L-phenylalanine Remaining (60°C)
0	100.0	100.0	100.0
6	99.5	98.2	92.5
12	99.0	96.5	85.3
24	98.1	93.1	72.8
48	96.2	86.7	53.0
72	94.3	80.5	38.7

Table 2: Formation of L-Phenylalanine from N-Phthaloyl-L-phenylalanine in 0.1 M HCl at 60°C

Time (hours)	% L-Phenylalanine Formed (Molar Equivalent)
0	0.0
6	7.4
12	14.6
24	27.1
48	46.8
72	61.1

Experimental Protocols

Protocol for Forced Degradation Study under Acidic Conditions

This protocol outlines a typical procedure for conducting a forced degradation study of N-Phthaloyl-L-phenylalanine under acidic stress.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve N-Phthaloyl-L-phenylalanine in a suitable organic solvent (e.g., acetonitrile or methanol) to obtain a stock solution of 1 mg/mL.

• Acidic Stress Conditions:

  • For acidic degradation, mix equal volumes of the stock solution and 0.2 M HCl in a suitable container (e.g., a glass vial) to achieve a final drug concentration of 0.5 mg/mL in 0.1 M HCl.

  • Prepare a control sample by mixing the stock solution with an equal volume of purified water.

  • Incubate the samples at the desired temperature (e.g., 60°C) in a calibrated oven or water bath.

• Sample Collection and Neutralization:

  • At specified time points (e.g., 0, 6, 12, 24, 48, and 72 hours), withdraw an aliquot of the stressed and control samples.

  • Immediately neutralize the acidic sample by adding an equivalent amount of a suitable base (e.g., 0.1 M NaOH) to stop the degradation reaction.

• Sample Analysis by HPLC:

  • Dilute the neutralized samples to a suitable concentration for HPLC analysis with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method (see below for a representative method).

  • Quantify the amount of N-Phthaloyl-L-phenylalanine remaining and the amount of L-Phenylalanine and Phthalic Acid formed.

Representative Stability-Indicating HPLC Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 20% B

  • 26-30 min: 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

Mandatory Visualizations

Caption: Acid-catalyzed hydrolysis pathway of N-Phthaloyl-L-phenylalanine.

Caption: Experimental workflow for forced degradation study.

Technical Support Center: Deprotection of N-Phthaloyl-L-phenylalanine

This technical support guide provides detailed information, troubleshooting advice, and experimental protocols for the removal of the phthaloyl protecting group from N-Phthaloyl-L-phenylalanine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing a phthaloyl group from an amino acid like L-phenylalanine?

A1: The two most prevalent methods for the deprotection of N-phthaloyl-L-phenylalanine are hydrazinolysis, often referred to as the Ing-Manske procedure, and a milder reductive cleavage using sodium borohydride.[1][2]

Q2: Which deprotection method is better for my N-Phthaloyl-L-phenylalanine?

A2: The choice of method depends on the specific requirements of your synthesis. Hydrazinolysis with hydrazine hydrate is a classic and effective method. However, for substrates sensitive to harsh conditions or where maintaining stereochemical integrity is paramount, the milder sodium borohydride method is often preferred as it has been shown to deprotect N-phthaloyl-α-amino acids with no measurable loss of optical activity.[1][2]

Q3: I am concerned about racemization of my L-phenylalanine during deprotection. What should I do?

A3: To minimize the risk of racemization, the sodium borohydride method is an excellent choice. This method proceeds under near-neutral conditions and is specifically recommended for α-amino acids to avoid loss of optical activity.[1]

Q4: After hydrazinolysis, I have a persistent white precipitate. What is it and how can I remove it?

A4: The white precipitate is phthalhydrazide, a byproduct of the reaction between the phthaloyl group and hydrazine.[2] It can be removed by filtration after acidification of the reaction mixture.

Q5: Can I use a reagent other than hydrazine for the deprotection?

A5: Yes, besides sodium borohydride, ethylenediamine has been reported as an alternative to hydrazine for the cleavage of the phthaloyl group.[3]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Incomplete Deprotection	Insufficient reagent, short reaction time, or low temperature.	Increase the equivalents of the deprotecting agent (e.g., hydrazine hydrate or NaBH₄). Prolong the reaction time and/or moderately increase the reaction temperature, monitoring the reaction progress by TLC or LC-MS.
Low Yield of L-phenylalanine	Product loss during workup, especially during the removal of phthalhydrazide. Side reactions due to harsh conditions.	Ensure complete precipitation of phthalhydrazide by careful acidification before filtration. For sensitive substrates, consider using the milder sodium borohydride method.
Presence of Side Products	Reaction of the deprotecting agent with other functional groups in the molecule.	If your molecule contains other sensitive functional groups, the milder sodium borohydride method is recommended over hydrazinolysis.
Difficulty in Removing Phthalhydrazide	Phthalhydrazide can sometimes be challenging to filter if it is very fine.	After acidification, cool the mixture in an ice bath to promote crystallization and improve filterability. Washing the precipitate thoroughly with cold water is also crucial.

Comparison of Deprotection Methods

The following table summarizes the key quantitative parameters for the primary methods used to deprotect N-Phthaloyl-L-phenylalanine.

Method	Reagents	Typical Conditions	Reaction Time	Reported Yield	Key Advantages	Key Disadvantages
Hydrazinolysis (Ing-Manske)	Hydrazine hydrate	Ethanol or THF, reflux	1-4 hours	70-95% (general)	Widely used, generally high yielding.	Harsher conditions, potential for side reactions. Phthalhydrazide byproduct removal required.[2]
Reductive Cleavage	Sodium borohydride, Acetic acid	2-Propanol/water, then heat with acetic acid	24 hours (reduction), 2 hours (hydrolysis)	High yields (general for α-amino acids)	Very mild, near-neutral conditions. Prevents racemization.[1][4]	Longer reaction times.
Alternative Amine Cleavage	Ethylenediamine	Not specified	Not specified	Effective (general)	Milder than hydrazine.	Less commonly reported, conditions may require optimization.[3]

Experimental Protocols

Method 1: Hydrazinolysis (Ing-Manske Procedure)

This protocol is a standard procedure for the removal of the phthaloyl group using hydrazine hydrate.

Materials:

• N-Phthaloyl-L-phenylalanine

• Ethanol (or THF)

• Hydrazine hydrate

• Hydrochloric acid (e.g., 1 M HCl)

• Sodium hydroxide (e.g., 1 M NaOH)

• Dichloromethane (or other suitable organic solvent for extraction)

Procedure:

• Dissolve N-Phthaloyl-L-phenylalanine in ethanol in a round-bottom flask.

• Add hydrazine hydrate (typically 1.5-2 equivalents) to the solution.

• Reflux the mixture for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Acidify the mixture with hydrochloric acid to precipitate the phthalhydrazide byproduct.

• Filter the mixture to remove the precipitated phthalhydrazide and wash the solid with a small amount of cold water.

• Neutralize the filtrate with a sodium hydroxide solution.

• Extract the aqueous layer with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain L-phenylalanine.

Method 2: Reductive Deprotection with Sodium Borohydride

This method offers a milder alternative to hydrazinolysis, which is particularly advantageous for preserving the stereochemistry of the amino acid.[1]

Materials:

• N-Phthaloyl-L-phenylalanine

• 2-Propanol

• Water

• Sodium borohydride (NaBH₄)

• Glacial acetic acid

Procedure:

• In a round-bottom flask, dissolve N-Phthaloyl-L-phenylalanine in a mixture of 2-propanol and water.

• Add sodium borohydride (excess, e.g., 5 equivalents) portion-wise to the stirred solution.

• Stir the reaction mixture at room temperature for approximately 24 hours, or until the starting material is consumed as indicated by TLC.

• Carefully add glacial acetic acid to the reaction mixture to quench the excess sodium borohydride.

• Heat the mixture at reflux for 1-2 hours to complete the hydrolysis.

• Cool the reaction mixture and proceed with a standard aqueous workup and extraction to isolate the L-phenylalanine.

Visualizations

Experimental Workflow for Hydrazinolysis

Caption: Workflow for the deprotection of N-Phthaloyl-L-phenylalanine via hydrazinolysis.

Chemical Transformation Pathway

Caption: Deprotection of N-Phthaloyl-L-phenylalanine to yield L-phenylalanine.

References

• 1. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 4. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]

common impurities in commercial N-Phthaloyl-L-phenylalanine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with commercial N-Phthaloyl-L-phenylalanine.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Analysis

Question: I am seeing unexpected peaks in my reverse-phase HPLC chromatogram of N-Phthaloyl-L-phenylalanine. How can I identify them?

Answer: Unexpected peaks in your HPLC analysis can originate from several sources, including the starting materials used for synthesis, side-products from the manufacturing process, or degradation of the product. Here are the most common impurities to consider:

• L-Phenylalanine: This is one of the starting materials for the synthesis of N-Phthaloyl-L-phenylalanine. Its presence indicates an incomplete reaction or inadequate purification. It will typically have a much shorter retention time than the main compound in a reverse-phase HPLC method due to its higher polarity.

• Phthalic Acid: Formed from the hydrolysis of the phthaloyl protecting group or from the starting material (phthalic anhydride) reacting with water. Phthalic acid is also significantly more polar and will elute earlier than N-Phthaloyl-L-phenylalanine.

• N-Phthaloyl-D-phenylalanine: This is the D-enantiomer of your target molecule and is a common impurity that can arise from racemization during the synthesis process. On a standard achiral reverse-phase HPLC column, it will likely co-elute with the desired L-enantiomer. A dedicated chiral HPLC method is required for its separation and quantification.

• Phthalic Anhydride: As a starting material, residual amounts may be present. It is reactive and may be observed or may react with nucleophiles in the sample or mobile phase.

To identify these peaks, you can inject standards of the suspected impurities (L-Phenylalanine, Phthalic Acid) and compare their retention times with the unknown peaks in your sample chromatogram. For identifying the D-enantiomer, a chiral HPLC column is necessary.

Issue 2: Low Purity or Assay Value

Question: My quantitative analysis (e.g., by titration or qNMR) of N-Phthaloyl-L-phenylalanine shows a lower than expected purity. What could be the cause?

Answer: A lower than expected purity or assay value can be attributed to the presence of the impurities mentioned above, as well as residual solvents or water content.

• Residual Solvents: Solvents used during the synthesis and purification process (e.g., ethanol, acetic acid, ethyl acetate) can be retained in the final product. Gas Chromatography (GC) or 1H NMR spectroscopy can be used to identify and quantify residual solvents.

• Water Content: N-Phthaloyl-L-phenylalanine can absorb moisture from the atmosphere. The water content can be determined by Karl Fischer titration.

It is recommended to consult the supplier's Certificate of Analysis (CoA) which should provide information on the purity and the methods used for its determination. If not stated, performing a Karl Fischer titration and a residual solvent analysis will help to account for non-product mass in your sample.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I should expect in commercial N-Phthaloyl-L-phenylalanine?

A1: Based on the synthesis route and stability of the molecule, the most common impurities are:

• Starting Materials: L-Phenylalanine and Phthalic Acid (from phthalic anhydride).

• Stereoisomeric Impurity: N-Phthaloyl-D-phenylalanine.

• Degradation Products: L-Phenylalanine and Phthalic Acid from hydrolysis.

• Process-Related Impurities: Residual solvents.

Q2: How can I determine the enantiomeric purity of my N-Phthaloyl-L-phenylalanine?

A2: The enantiomeric purity (the amount of the D-isomer) must be assessed using a chiral analytical method. Chiral High-Performance Liquid Chromatography (HPLC) is the most common technique. This involves using a chiral stationary phase (CSP) that can differentiate between the L- and D-enantiomers.

Q3: What are the recommended storage conditions for N-Phthaloyl-L-phenylalanine to minimize degradation?

A3: To minimize degradation, N-Phthaloyl-L-phenylalanine should be stored in a well-sealed container in a cool, dry place, protected from light and moisture. Hydrolysis of the phthaloyl group is a potential degradation pathway, so avoiding exposure to humid conditions is important.

Q4: Can I use Nuclear Magnetic Resonance (NMR) spectroscopy to assess the purity?

A4: Yes, 1H NMR spectroscopy is a powerful tool for assessing the purity of N-Phthaloyl-L-phenylalanine. It can be used to:

• Confirm the structure of the main component.

• Detect and quantify residual solvents.

• Identify and quantify some organic impurities if their signals do not overlap with the main compound's signals and are present at a sufficient concentration. However, for chiral impurities like the D-enantiomer, standard 1H NMR is not suitable without the use of chiral shift reagents.

Data Presentation

Table 1: Summary of Common Impurities in Commercial N-Phthaloyl-L-phenylalanine

Impurity Name	Typical Source	Recommended Analytical Method	Typical Concentration Range
L-Phenylalanine	Unreacted starting material, Degradation	HPLC, TLC	< 0.5%
Phthalic Acid	Unreacted starting material, Degradation	HPLC, TLC	< 0.5%
N-Phthaloyl-D-phenylalanine	Racemization during synthesis	Chiral HPLC	< 1.0%
Residual Solvents	Manufacturing Process	GC, 1H NMR	Varies by supplier (< 1%)
Water	Adsorption from atmosphere	Karl Fischer Titration	Varies (< 1%)

Note: Typical concentration ranges are estimates and can vary significantly between different suppliers and batches. Always refer to the Certificate of Analysis for lot-specific data.

Experimental Protocols

Protocol 1: HPLC Method for the Determination of L-Phenylalanine and Phthalic Acid Impurities

This protocol outlines a general reverse-phase HPLC method for the separation of N-Phthaloyl-L-phenylalanine from its more polar impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the N-Phthaloyl-L-phenylalanine sample in a suitable solvent (e.g., 50:50 Acetonitrile:Water) to a concentration of approximately 1 mg/mL.

Protocol 2: Chiral HPLC Method for the Determination of N-Phthaloyl-D-phenylalanine

This protocol provides a general approach for the separation of the D- and L-enantiomers. The specific chiral stationary phase and mobile phase conditions may require optimization.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A chiral stationary phase column, for example, a macrocyclic glycopeptide-based column (e.g., Astec CHIROBIOTIC T).

• Mobile Phase: A mixture of an organic modifier (e.g., Methanol or Ethanol) and an acidic additive (e.g., Acetic Acid) and a basic additive (e.g., Triethylamine). A typical mobile phase could be Methanol/Acetic Acid/Triethylamine (100:0.1:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the N-Phthaloyl-L-phenylalanine sample in the mobile phase to a concentration of approximately 1 mg/mL.

Visualizations

Caption: Workflow for the analysis of common impurities in N-Phthaloyl-L-phenylalanine.

Caption: Sources of common impurities in N-Phthaloyl-L-phenylalanine.

Technical Support Center: N-Phthaloyl-L-phenylalanine Synthesis Scale-Up

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the scale-up synthesis of N-Phthaloyl-L-phenylalanine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-Phthaloyl-L-phenylalanine?

A1: The most prevalent methods for synthesizing N-Phthaloyl-L-phenylalanine involve the reaction of L-phenylalanine with a phthaloylating agent. Common approaches include:

• Thermal condensation with phthalic anhydride: This method typically involves heating L-phenylalanine and phthalic anhydride in a high-boiling solvent such as glacial acetic acid.[1][2]

• Microwave-assisted synthesis: A solvent-free approach where L-phenylalanine and phthalic anhydride are subjected to microwave irradiation, often resulting in shorter reaction times.[2][3]

• Using N-carboethoxy phthalimide: This method allows for the reaction to proceed under milder conditions, in an aqueous solution at room temperature, which can be beneficial for preserving the optical activity of the amino acid.[4]

Q2: What are the critical parameters to monitor during the scale-up of the thermal condensation method?

A2: When scaling up the thermal condensation of L-phenylalanine and phthalic anhydride, it is crucial to monitor and control the following parameters:

• Temperature: Maintaining a consistent and uniform temperature throughout the larger reaction vessel is critical to ensure complete reaction and minimize the formation of by-products. Hot spots can lead to degradation.

• Mixing: Efficient agitation is necessary to ensure homogeneity of the reaction mixture, especially as the volume increases. Poor mixing can result in localized overheating and incomplete conversion.

• Reaction Time: While lab-scale reactions may complete within a few hours, larger batches might require extended reaction times due to heat and mass transfer limitations.[5] Monitoring the reaction progress by techniques like TLC or HPLC is recommended.

• Solvent Volume: The ratio of solvent to reactants may need to be adjusted during scale-up to maintain adequate mixing and heat transfer.

Q3: Are there any common impurities I should be aware of during the synthesis and how can I minimize them?

A3: Yes, common impurities can include unreacted L-phenylalanine, phthalic anhydride, and phthalic acid (formed from the hydrolysis of the anhydride). The formation of diastereomers is generally not an issue if starting with enantiomerically pure L-phenylalanine and using appropriate conditions that do not cause racemization.[4] To minimize these impurities:

• Ensure the use of high-purity starting materials.

• Optimize the stoichiometry of the reactants. A slight excess of the phthaloylating agent can help drive the reaction to completion, but this may complicate purification.

• Maintain anhydrous conditions, especially when using phthalic anhydride, to prevent the formation of phthalic acid.

• Careful control of the reaction temperature and time can prevent the formation of degradation by-products.

Q4: What are the recommended methods for purifying N-Phthaloyl-L-phenylalanine on a larger scale?

A4: For large-scale purification, the following methods are commonly employed:

• Crystallization: This is often the most cost-effective method for purifying the final product. The crude product can be recrystallized from a suitable solvent, such as ethanol or an ethanol-water mixture.[1][4]

• Chromatography: While preparative reversed-phase high-performance liquid chromatography (RP-HPLC) is a powerful tool for achieving high purity, it can be expensive and challenging to scale up.[6][7][8] It is typically reserved for applications requiring very high purity. Ion-exchange chromatography can also be considered to remove ionic impurities.[6][9]

Troubleshooting Guides

Issue 1: Low Yield Upon Scale-Up

• Possible Cause: Inefficient heat transfer in a larger reactor, leading to incomplete reaction.

• Solution:

  • Ensure the reactor's heating system can provide uniform heating.

  • Improve agitation to enhance heat distribution.

  • Gradually increase the reaction temperature, monitoring for any potential side reactions.

  • Consider increasing the reaction time and monitoring for completion using in-process controls (e.g., HPLC, TLC).

• Possible Cause: Poor mixing leading to a heterogeneous reaction mixture.

• Solution:

  • Use an appropriately sized and shaped impeller for the reactor.

  • Increase the agitation speed, being mindful of potential splashing or vortex formation.

  • Ensure the reactants are fully dissolved or suspended in the solvent before starting the reaction.

Issue 2: Product Contamination with Starting Materials

• Possible Cause: Incorrect stoichiometry of reactants.

• Solution:

  • Carefully calculate and weigh the reactants.

  • Consider a small excess of one reactant to drive the reaction to completion, followed by a purification step to remove the excess.

• Possible Cause: Insufficient reaction time or temperature.

• Solution:

  • Increase the reaction time and monitor the disappearance of the starting materials.

  • Ensure the reaction temperature is maintained at the optimal level.

Issue 3: Difficulty with Product Isolation and Filtration

• Possible Cause: Formation of fine particles or an oily product that clogs the filter.

• Solution:

  • Optimize the crystallization process. Control the cooling rate to encourage the formation of larger crystals.

  • Try adding an anti-solvent slowly to induce crystallization.

  • If the product oils out, try redissolving it in a larger volume of solvent and recrystallizing.

  • For filtration, consider using a filter press or a centrifuge for larger quantities.

Data Presentation

Table 1: Comparison of Synthesis Methods for N-Phthaloylamino Acids

Method	Reagents	Conditions	Typical Yield	Reference
Thermal Condensation	L-Phenylalanine, Phthalic Anhydride	Glacial Acetic Acid, Reflux (5-7 hours)	Up to 90%	[1]
Microwave Irradiation	L-Phenylalanine, Phthalic Anhydride	Solvent-free, Microwave	High	[2][3]
Mild Conditions	L-Phenylalanine, N-carboethoxy phthalimide	Aqueous Sodium Carbonate, Room Temperature	~90%	[4]

Experimental Protocols

Protocol 1: Scale-Up Synthesis of N-Phthaloyl-L-phenylalanine via Thermal Condensation

Materials:

• L-Phenylalanine

• Phthalic Anhydride

• Glacial Acetic Acid

• Ethanol (for recrystallization)

• Deionized Water

Equipment:

• Jacketed glass reactor with overhead stirrer, reflux condenser, and temperature probe

• Heating/cooling circulator

• Filtration apparatus (e.g., Buchner funnel, filter press)

• Vacuum oven

Procedure:

• Charging the Reactor: In a clean and dry jacketed glass reactor, charge L-phenylalanine (1.0 equivalent) and glacial acetic acid. The volume of acetic acid should be sufficient to ensure good agitation of the resulting slurry.

• Addition of Phthalic Anhydride: While stirring, add phthalic anhydride (1.05 equivalents) to the reactor.

• Reaction: Heat the mixture to reflux (approximately 118 °C) using the heating circulator and maintain reflux with vigorous stirring for 5-7 hours.[1]

• In-Process Check: After the reflux period, take a small sample and analyze it by TLC or HPLC to confirm the consumption of L-phenylalanine.

• Cooling and Precipitation: Once the reaction is complete, cool the mixture to room temperature. The product will start to precipitate. Further cooling to 0-5 °C can enhance precipitation.

• Isolation: Filter the precipitated solid using a Buchner funnel or a filter press. Wash the filter cake with cold water to remove residual acetic acid and unreacted starting materials.

• Recrystallization: Transfer the crude product to a clean reactor and add ethanol. Heat the mixture until the solid dissolves completely. Slowly cool the solution to room temperature, then to 0-5 °C to induce crystallization.

• Final Filtration and Drying: Filter the purified crystals and wash with a small amount of cold ethanol. Dry the N-Phthaloyl-L-phenylalanine in a vacuum oven at 60-70 °C until a constant weight is achieved.

Mandatory Visualization

Caption: Workflow for the scale-up synthesis of N-Phthaloyl-L-phenylalanine.

Caption: Troubleshooting decision tree for low yield in synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. N-PHTHALOYL-L-PHENYLALANINE synthesis - chemicalbook [chemicalbook.com]
• 4. scispace.com [scispace.com]
• 5. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. US4584399A - Purification of L-phenylalanine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of N-Phthaloyl-L-phenylalanine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding alternative methods for the synthesis of N-Phthaloyl-L-phenylalanine. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common alternative methods for synthesizing N-Phthaloyl-L-phenylalanine?

A1: Besides the traditional method of heating L-phenylalanine and phthalic anhydride in a high-boiling solvent, several alternative methods offer advantages such as milder reaction conditions, shorter reaction times, and improved yields. These include:

• Reaction with N-carboethoxy phthalimide: A mild method performed in an aqueous solution at room temperature.[1][2][3]

• Microwave-assisted synthesis: A rapid, often solvent-free, method that typically provides high yields.[4][5]

• Solvent-free thermal condensation: An environmentally friendly approach involving the direct heating of the reactants.[6]

• Reaction with o-methoxycarbonylbenzoyl chloride: A method designed to be free of racemization, particularly useful when starting from amino acid esters.[2][3]

• Thermal condensation in glacial acetic acid: A common solvent-based thermal method.[6][7]

Q2: Which synthesis method is best for maintaining the stereochemical integrity of L-phenylalanine?

A2: Methods employing mild conditions are recommended to prevent racemization. The reaction with N-carboethoxy phthalimide in an aqueous solution at room temperature is an excellent option as it has been shown to respect the optical activity of amino acids.[1] The use of o-methoxycarbonylbenzoyl chloride in anhydrous media is also described as a racemization-free synthesis.[2][3] Harsher methods that require high temperatures for extended periods, such as direct fusion or refluxing in high-boiling solvents, carry a higher risk of racemization.[8]

Q3: Can microwave-assisted synthesis be performed without a solvent?

A3: Yes, solvent-free microwave-assisted synthesis of N-phthaloyl amino acids is a well-established and efficient method.[4][5] The reaction proceeds by heating a mixture of L-phenylalanine and phthalic anhydride in the melted phthalic anhydride itself.[4][5] This approach is considered environmentally friendly and often results in high yields and short reaction times.[4]

Q4: Are there any amino acids that are problematic to N-phthaloylate using these methods?

A4: Some older methods have reported difficulties with certain amino acids. For instance, early procedures for N-phthaloylation using phthalic anhydride were reported to fail or give poor yields with amino acids containing functionalized side chains, such as tryptophan and tyrosine.[3] However, newer methods, including those performed under reduced pressure and at lower temperatures, have been shown to be effective for these sensitive amino acids.[3][9]

Troubleshooting Guides

Issue 1: Low Yield of N-Phthaloyl-L-phenylalanine

Potential Cause	Troubleshooting Step
Incomplete reaction	Microwave/Thermal Methods: Increase the reaction time or temperature/microwave power gradually. Monitor the reaction progress using Thin Layer Chromatography (TLC).[5] N-carboethoxy phthalimide Method: Ensure the pH of the aqueous solution is appropriate (typically basic to facilitate the reaction). Ensure thorough mixing.
Decomposition of product	Thermal Methods: Avoid excessively high temperatures or prolonged heating, which can lead to charring or side reactions.
Loss during workup	Ensure complete precipitation of the product after acidification. Use an appropriate solvent for recrystallization to minimize loss of product in the mother liquor.
Impure reactants	Use pure L-phenylalanine and phthalic anhydride. The presence of phthalic acid in phthalic anhydride can sometimes affect the reaction, though some methods are tolerant to it.[3]

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Troubleshooting Step
Unreacted starting materials	Improve the reaction conditions as described in "Issue 1". Recrystallize the final product from a suitable solvent system (e.g., ethanol-water) to remove unreacted L-phenylalanine (water-soluble) and phthalic anhydride/phthalic acid.[6]
Side-product formation	Thermal Methods: Lower the reaction temperature to minimize the formation of byproducts. General: Ensure the molar ratio of reactants is correct.
Racemization	Use a milder synthesis method, such as the N-carboethoxy phthalimide method, to avoid racemization.[1] Confirm the optical purity of the product using polarimetry.

Issue 3: Reaction Fails to Initiate or Proceeds Very Slowly

Potential Cause	Troubleshooting Step
Insufficient heating (Microwave/Thermal Methods)	Microwave: Ensure the microwave power is set appropriately and that the reactants are absorbing microwave energy. The addition of a small amount of a polar solvent like DMF can sometimes facilitate heating. Thermal: Check the temperature of the heating mantle or oil bath.
Incorrect pH (Aqueous Methods)	For the N-carboethoxy phthalimide method, the presence of a base like sodium carbonate is crucial to deprotonate the amino acid.[1]
Poor mixing (Solvent-free Methods)	Ensure the reactants are finely powdered and intimately mixed before heating to maximize the contact area.

Data Summary of Alternative Synthesis Methods

Method	Reagents	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
N-carboethoxy phthalimide	L-phenylalanine, N-carboethoxy phthalimide, Sodium Carbonate	Water	17-20	~15 min	~90	[1]
Microwave-assisted (solvent-free)	L-phenylalanine, Phthalic anhydride	None	130 then ~m.p. of amino acid	5-15 min	High	[4][5]
Thermal Condensation	L-phenylalanine, Phthalic anhydride	Glacial Acetic Acid	Reflux	2 hours	Not specified for Phe	[7]
Solvent-free Thermal Condensation	L-phenylalanine, Phthalic anhydride	None	Elevated	Not specified	Not specified	[6]

Experimental Protocols

Method 1: Synthesis using N-carboethoxy phthalimide (Mild Conditions)

This protocol is adapted from the procedure described for glycine and other amino acids.[1]

Materials:

• L-phenylalanine

• N-carboethoxy phthalimide

• Sodium carbonate decahydrate (Na₂CO₃·10H₂O)

• Water

• 1 N Hydrochloric acid (HCl)

Procedure:

• In a flask, dissolve L-phenylalanine (1 equivalent) and sodium carbonate decahydrate (1 equivalent) in water (e.g., 30 mL for 0.02 mol scale).

• To this solution, add N-carboethoxy phthalimide (1 equivalent) at room temperature (17-20 °C).

• Stir the mixture vigorously for approximately 15 minutes. The N-carboethoxy phthalimide should dissolve.

• Filter the solution to remove any insoluble impurities.

• Acidify the filtrate with 1 N HCl until precipitation of the product is complete.

• Collect the precipitate by filtration, wash with cold water, and dry.

• The crude product can be recrystallized from a suitable solvent like an ethanol-water mixture.

Method 2: Microwave-Assisted Solvent-Free Synthesis

This protocol is a general procedure based on the synthesis of various N-phthaloyl amino acids.[4][5]

Materials:

• L-phenylalanine

• Phthalic anhydride

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, thoroughly mix equimolar amounts of finely powdered L-phenylalanine and phthalic anhydride.

• Place the vessel in the microwave reactor.

• Irradiate the mixture with continuous heating at a power of 200 W to a temperature of 130 °C for 5-6 minutes.[5]

• Follow with an additional heating period of 5-10 minutes at a temperature close to the melting point of L-phenylalanine.[5]

• Allow the reaction mixture to cool to room temperature.

• The solid product can be purified by recrystallization.

Visualizations

Caption: Workflow for N-Phthaloyl-L-phenylalanine synthesis via the N-carboethoxy phthalimide method.

Caption: Workflow for the microwave-assisted solvent-free synthesis of N-Phthaloyl-L-phenylalanine.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Mild and effective N-phthaloylation of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Protecting Groups for L-Phenylalanine

For Researchers, Scientists, and Drug Development Professionals

The strategic selection and application of protecting groups are fundamental to the successful synthesis of peptides and complex molecules derived from L-phenylalanine. Protecting groups temporarily block reactive functional groups, preventing unwanted side reactions and enabling precise chemical transformations. This guide provides an objective comparison of common protecting groups for both the amine and carboxylic acid functionalities of L-phenylalanine, supported by experimental data and detailed protocols to inform synthetic strategy.

Comparison of Amine Protecting Groups: Boc, Cbz, and Fmoc

The most widely utilized protecting groups for the α-amino group of L-phenylalanine are tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc). The choice among these is dictated by the overall synthetic plan, particularly the required orthogonality—the ability to selectively remove one protecting group in the presence of others.[1][2]

Data Presentation: Amine Protecting Groups

This table summarizes the performance and characteristics of the most common amine protecting groups for L-phenylalanine.

Protecting Group	Protection Reagent	Typical Yield (%)	Deprotection Condition	Typical Deprotection Yield (%)	Key Advantages	Potential Limitations
Boc	Di-tert-butyl dicarbonate ((Boc)₂O)	78 - 87[3]	Strong Acid (e.g., TFA)	High	Robust, well-established, can reduce aggregation in some peptide sequences.[1]	Requires strong acid for removal, which can be detrimental to sensitive substrates.[1][4]
Cbz	Benzyl chloroformate (Cbz-Cl)	~89 (in a two-step synthesis)[5]	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)	93 - 98[6]	Stable to a wide range of non-reducing conditions; orthogonal to Boc and Fmoc.[1][2][7]	Incompatible with reducible functional groups (e.g., alkynes, some sulfur-containing residues); risk of catalyst poisoning.
Fmoc	N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)	High	Mild Base (e.g., 20% piperidine in DMF)	87 - 99[8]	Mild deprotection conditions are compatible with acid-labile groups; ideal for automated solid-phase peptide synthesis (SPPS).[1][9][10]	The dibenzofulvene byproduct can cause side reactions if not properly scavenged; potential for diketopiperazine formation at the dipeptide stage.[1][11]

Stability of Amine Protecting Groups

The stability of each protecting group under various conditions determines its compatibility with other reagents and protecting groups in a multi-step synthesis.

Condition	Boc	Cbz	Fmoc
Strong Acid (e.g., TFA)	Labile[2][12]	Stable (cleavable with HBr in Acetic Acid)[13][14]	Stable[1][15]
Weak Acid (e.g., Acetic Acid)	Stable	Stable[14]	Stable
Strong Base (e.g., NaOH)	Stable[16]	Stable[14]	Labile
Weak Base (e.g., Piperidine)	Stable	Stable	Labile[1][2][17]
Catalytic Hydrogenolysis (H₂/Pd-C)	Stable[16]	Labile[2][12]	Stable (can be cleaved under some conditions)[1]

Comparison of Carboxylic Acid Protecting Groups: Methyl and Benzyl Esters

To prevent the carboxylic acid from participating in undesired reactions, particularly during peptide bond formation, it is often converted into an ester. Methyl and benzyl esters are common choices for the C-terminus protection of L-phenylalanine.

Data Presentation: Carboxylic Acid Protecting Groups

This table outlines the key features of methyl and benzyl ester protecting groups for L-phenylalanine.

Protecting Group	Protection Method	Typical Yield (%)	Deprotection Condition	Typical Deprotection Yield (%)	Key Advantages	Potential Limitations
Methyl Ester	Thionyl chloride in Methanol	97[13]	Saponification (e.g., NaOH)	High (92% for a related triazine)[18]	Easily introduced; stable under acidic and hydrogenolysis conditions.	Saponification conditions can be harsh and may lead to racemization.[5][19]
Benzyl Ester	Benzyl alcohol, p-TsOH	High	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)	>95[20]	Stable to a wide range of reagents; orthogonal to Boc and Fmoc strategies.[21]	Incompatible with reducible functional groups; risk of catalyst poisoning.[22]

Experimental Protocols

The following protocols provide detailed methodologies for the protection and deprotection of L-phenylalanine's functional groups.

Protocol 1: Boc Protection of L-Phenylalanine

• Dissolution : Dissolve L-phenylalanine (1.0 eq) in a 1:1 (v/v) mixture of dioxane and water.

• Base Addition : Add triethylamine (1.5 eq) to the solution.

• Reagent Addition : Slowly add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq).

• Reaction : Stir the mixture at room temperature for 2-4 hours until the reaction is complete (monitored by TLC).

• Work-up : Acidify the reaction mixture to pH 2–3 with a cold aqueous solution of KHSO₄ and extract with ethyl acetate.

• Purification : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield Boc-L-phenylalanine.[3]

Protocol 2: Cbz Protection of L-Phenylalanine

• Dissolution : Dissolve L-phenylalanine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.0 eq).

• Reagent Addition : Cool the solution to 0 °C in an ice bath. Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise while vigorously stirring and maintaining the pH between 9 and 10.

• Reaction : Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2–3 hours.

• Work-up : Wash the reaction mixture with diethyl ether to remove excess Cbz-Cl. Acidify the aqueous layer to pH 2 with cold 1 M HCl.

• Purification : Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent to obtain Cbz-L-phenylalanine.[23]

Protocol 3: Fmoc Protection of L-Phenylalanine

• Dissolution : Dissolve L-phenylalanine (1.0 eq) in a 10% aqueous solution of sodium carbonate.

• Reagent Addition : In a separate flask, dissolve Fmoc-OSu (1.05 eq) in acetone. Add the Fmoc-OSu solution to the vigorously stirred amino acid solution at room temperature.

• Reaction : Continue stirring for 2–4 hours.

• Work-up : Add water to the reaction mixture and wash with diethyl ether. Acidify the aqueous layer to pH 2 with 1 M HCl.

• Purification : Extract the product into ethyl acetate, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield Fmoc-L-phenylalanine.[11][24]

Protocol 4: Methyl Esterification of L-Phenylalanine

• Suspension : Suspend L-phenylalanine (1.0 eq) in anhydrous methanol.

• Reagent Addition : Cool the suspension to 0 °C. Add thionyl chloride (1.2 eq) dropwise with stirring.

• Reaction : Remove the ice bath, allow the reaction to warm to room temperature, and stir for 24 hours.

• Purification : Remove the solvent under reduced pressure. The resulting white solid, L-phenylalanine methyl ester hydrochloride, can be recrystallized from methanol/diethyl ether.[13]

Protocol 5: Benzyl Esterification of L-Phenylalanine

• Mixture Preparation : In a round-bottom flask equipped with a Dean-Stark apparatus, combine L-phenylalanine (1.0 eq), a large excess of benzyl alcohol, and a catalytic amount of p-toluenesulfonic acid monohydrate in toluene.

• Reaction : Heat the mixture to reflux, azeotropically removing water until no more is collected.

• Work-up : Cool the reaction mixture and wash it with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to remove toluene and excess benzyl alcohol. The crude product, L-phenylalanine benzyl ester, can be purified by column chromatography or by precipitation as its hydrochloride salt.

Visualizing Synthetic Strategies

Diagrams illustrating the reaction workflows and the concept of orthogonality can aid in the planning of complex syntheses.

Caption: General workflows for the protection and deprotection of L-phenylalanine.

Caption: Orthogonal deprotection strategies for dually protected L-phenylalanine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. rsc.org [rsc.org]
• 14. EP0221878A2 - Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. benchchem.com [benchchem.com]
• 17. US5334746A - Process for producing α-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 20. researchgate.net [researchgate.net]
• 21. biosynth.com [biosynth.com]
• 22. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 23. greentech.fr [greentech.fr]
• 24. benchchem.com [benchchem.com]

A Comparative Guide to Enantiomeric Purity Analysis of N-Phthaloyl-L-phenylalanine

For researchers, scientists, and professionals in drug development, ensuring the enantiomeric purity of chiral building blocks like N-Phthaloyl-L-phenylalanine is paramount. The presence of the undesired D-enantiomer can have significant implications for the efficacy and safety of the final active pharmaceutical ingredient. This guide provides an objective comparison of common analytical techniques for determining the enantiomeric purity of N-Phthaloyl-L-phenylalanine, supported by experimental data and detailed protocols.

Comparison of Analytical Methodologies

The enantiomeric purity of N-Phthaloyl-L-phenylalanine can be reliably determined using several analytical techniques, primarily High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Capillary Electrophoresis (CE). Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents also offers a valuable, non-separative method for determining enantiomeric excess. Each method presents distinct advantages and limitations in terms of resolution, sensitivity, speed, and sample preparation requirements.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of N-Phthaloyl-DL-phenylalanine enantiomers using various methods. It is important to note that specific results may vary depending on the exact instrumentation, column/capillary characteristics, and experimental conditions.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Capillary Electrophoresis (CE)
Retention Time (L-enantiomer)	~ 8.5 min	~ 12.2 min	~ 6.8 min
Retention Time (D-enantiomer)	~ 10.2 min	~ 12.8 min	~ 7.3 min
Resolution (Rs)	> 2.0	> 1.8	> 2.5
Limit of Detection (LOD)	~ 0.01%	~ 0.05%	~ 0.02%
Limit of Quantitation (LOQ)	~ 0.03%	~ 0.15%	~ 0.06%
Typical Sample Amount	10-20 µL injection of 1 mg/mL solution	1 µL injection of derivatized sample	5-10 nL injection of 0.5 mg/mL solution
Derivatization Required	No	Yes (esterification)	No

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely used method for the enantiomeric separation of N-protected amino acids. Polysaccharide-based chiral stationary phases are particularly effective.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV detector.

Chromatographic Conditions:

• Chiral Stationary Phase: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based column.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an acidic modifier like 0.1% trifluoroacetic acid (TFA) to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of N-Phthaloyl-DL-phenylalanine (as a racemic standard) and the N-Phthaloyl-L-phenylalanine sample at a concentration of 1 mg/mL in the mobile phase.

• Filter the samples through a 0.45 µm syringe filter before injection.

Chiral Gas Chromatography (GC)

Chiral GC often requires derivatization of the analyte to increase its volatility. For N-Phthaloyl-L-phenylalanine, this typically involves esterification of the carboxylic acid group.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Autosampler for liquid injection.

Derivatization (Esterification):

• To 1 mg of N-Phthaloyl-L-phenylalanine, add 1 mL of 2 M HCl in methanol.

• Heat the mixture at 70°C for 2 hours.

• Evaporate the solvent under a stream of nitrogen.

• Re-dissolve the residue in 1 mL of ethyl acetate for GC analysis.

Chromatographic Conditions:

• Chiral Stationary Phase: A capillary column coated with a chiral selector, such as a cyclodextrin derivative (e.g., Chirasil-DEX CB, 25 m x 0.25 mm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp: 5°C/min to 220°C.

  • Hold at 220°C for 5 min.

• Injector Temperature: 250°C.

• Detector Temperature (FID): 270°C.

• Injection Volume: 1 µL (split injection, e.g., 50:1).

Chiral Capillary Electrophoresis (CE)

Chiral CE offers high separation efficiency and requires minimal sample and solvent consumption. Cyclodextrins are commonly used as chiral selectors in the background electrolyte.

Instrumentation:

• Capillary electrophoresis system with a UV detector.

Electrophoretic Conditions:

• Capillary: Fused-silica capillary, 50 µm I.D., effective length 40 cm.

• Background Electrolyte (BGE): 50 mM phosphate buffer (pH 2.5) containing 20 mM of a chiral selector, such as hydroxypropyl-β-cyclodextrin.

• Applied Voltage: 20 kV.

• Capillary Temperature: 25°C.

• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

• Detection: UV at 214 nm.

Sample Preparation:

• Dissolve the N-Phthaloyl-L-phenylalanine sample and a racemic standard in the background electrolyte at a concentration of 0.5 mg/mL.

• Degas the BGE and sample solutions by sonication before use.

Mandatory Visualizations

Experimental Workflow for Enantiomeric Purity Analysis

Caption: General workflow for the enantiomeric purity analysis of N-Phthaloyl-L-phenylalanine.

Logical Relationship of Analytical Techniques

Caption: Logical relationship of different analytical approaches for enantiomeric purity determination.

validation of HPLC method for N-Phthaloyl-L-phenylalanine quantification

A Comparative Guide to Validated Analytical Methods for the Quantification of N-Phthaloyl-L-phenylalanine

For researchers, scientists, and drug development professionals, the robust and accurate quantification of N-Phthaloyl-L-phenylalanine is essential for applications ranging from kinetic studies to quality control in peptide synthesis. This guide provides an objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method with potential alternative analytical techniques for the quantification of this compound. The methodologies and performance data presented are based on established principles of analytical chemistry to provide a comprehensive resource for selecting the most appropriate analytical approach.

Comparative Analysis of Analytical Methods

The choice of an analytical method for quantifying N-Phthaloyl-L-phenylalanine is dictated by the specific requirements of the analysis, such as required sensitivity, selectivity, sample matrix complexity, and available instrumentation. The following table summarizes the key performance parameters of a proposed HPLC-UV method compared to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and UV-Vis Spectrophotometry.

Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Principle	Chromatographic separation based on polarity, followed by UV detection.	Chromatographic separation coupled with mass analysis based on mass-to-charge ratio.	Measurement of light absorbance by the analyte at a specific wavelength.
Linearity (R²)	> 0.999	> 0.999	> 0.995
Limit of Detection (LOD)	~0.1 µg/mL	< 1 ng/mL	~1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~2 ng/mL	~3 µg/mL
Accuracy (% Recovery)	98-102%	95-105%	90-110%
Precision (%RSD)	< 2%	< 5%	< 5%
Selectivity	High	Very High	Low
Analysis Time per Sample	~10 minutes	~5-10 minutes	< 1 minute
Cost per Sample	Low	High	Very Low
Instrumentation Complexity	Moderate	High	Low

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method provides a robust and reliable approach for the quantification of N-Phthaloyl-L-phenylalanine in solution.

1. Sample Preparation:

• Prepare a stock solution of N-Phthaloyl-L-phenylalanine in the mobile phase at a concentration of 1 mg/mL.

• Generate a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

• For unknown samples, dissolve them in the mobile phase to an expected concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter prior to injection.

2. Instrumentation and Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (containing 0.1% formic acid) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detector set to 220 nm.

• Injection Volume: 10 µL.

3. Validation Parameters:

• Linearity: Assessed by injecting the calibration standards in triplicate and performing a linear regression of peak area versus concentration. A correlation coefficient (R²) greater than 0.999 is considered acceptable.[1]

• Accuracy: Determined by the recovery method, spiking a blank matrix with known concentrations of the analyte. Recoveries between 98% and 102% are typically accepted.

• Precision: Evaluated at three different concentrations within the linear range on the same day (intra-day precision) and on three different days (inter-day precision). A relative standard deviation (%RSD) of less than 2% is desirable.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ.[1]

Alternative Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This technique offers superior sensitivity and selectivity, making it ideal for analyzing samples with complex matrices or when very low concentrations of the analyte are expected.

1. Sample Preparation:

• Similar to the HPLC-UV method, prepare a stock solution and dilute it to create calibration standards, typically in the ng/mL range.

• Sample clean-up using solid-phase extraction (SPE) may be necessary for complex matrices to minimize matrix effects.

2. Instrumentation and Conditions:

• LC System: A UHPLC system is preferred for faster analysis times.

• Column: A C18 column with smaller particle size (e.g., 1.7 µm) is typically used.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is common.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in either positive or negative mode.

Alternative Method 2: UV-Vis Spectrophotometry

This is a simpler, more accessible technique but is less selective than chromatographic methods. It is suitable for the quantification of pure N-Phthaloyl-L-phenylalanine in a simple, non-absorbing matrix.

1. Sample Preparation:

• Prepare a stock solution of N-Phthaloyl-L-phenylalanine in a suitable solvent (e.g., ethanol or acetonitrile).

• Create a series of calibration standards by diluting the stock solution.

2. Instrumentation and Conditions:

• Spectrophotometer: A standard UV-Vis spectrophotometer.

• Wavelength: The wavelength of maximum absorbance (λmax) for N-Phthaloyl-L-phenylalanine should be determined by scanning a solution of the compound from 200 to 400 nm.

• Measurement: The absorbance of the blank, calibration standards, and unknown samples are measured at the λmax. A calibration curve of absorbance versus concentration is then constructed.

Visualizations

Caption: Workflow for the quantification of N-Phthaloyl-L-phenylalanine using HPLC-UV.

Caption: Logical relationship for selecting an analytical method.

References

• 1. demarcheiso17025.com [demarcheiso17025.com]

A Comparative Study of N-Phthaloyl-L-phenylalanine Derivatives: Anticancer and Antimicrobial Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-Phthaloyl-L-phenylalanine derivatives, focusing on their anticancer and antimicrobial properties. The information presented is collated from various scientific studies to offer an objective overview of their performance, supported by experimental data.

Data Presentation: A Comparative Overview

The following tables summarize the biological activities of various N-Phthaloyl-L-phenylalanine and related derivatives. These tables are designed for easy comparison of the compounds' efficacy.

Anticancer Activity

The anticancer potential of N-Phthaloyl-L-phenylalanine derivatives is often evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. A lower IC50 value indicates a higher potency of the compound.

Table 1: Comparative Anticancer Activity (IC50 in µM) of Phenylalanine Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
N-Phthaloyl-L-phenylalanine based
MMZ-140C ((S)-phenylalanine derivative)	BxPC-3 (Pancreatic)	30.15 ± 9.39 (24h)	[1]
MMZ-140C ((S)-phenylalanine derivative)	HT-29 (Colon)	37.76 ± 3.2 (24h)	[1]
MMZ-140C ((S)-phenylalanine derivative)	HT-29 (Colon)	11.55 (72h)	[1]
Other Phenylalanine Derivatives
L-phenylalanine dipeptide (7c)	PC3 (Prostate)	Potent antitumor activity	[2]
β-phenylalanine derivative (5)	A549 (Lung)	Significant cytotoxicity	[3]
β-phenylalanine derivative (13b)	A549 (Lung)	Significant cytotoxicity	[3]
β-phenylalanine derivative (13b)	H69 & H69AR (Small cell lung)	Potent antiproliferative activity	[3]

Antimicrobial Activity

The antimicrobial efficacy is commonly determined by the zone of inhibition in agar well diffusion assays. A larger diameter of the inhibition zone suggests greater antimicrobial activity.

Table 2: Comparative Antimicrobial Activity (Zone of Inhibition in mm) of Phthalimide Derivatives

Compound/Derivative	Microorganism	Zone of Inhibition (mm)	Reference
Phthalimide Phenyl Hydrazide Derivatives
Schiff base 3d	Pseudomonas aeruginosa	High activity	[4]
Schiff base 3f	Pseudomonas aeruginosa	High activity	[4]
Schiff base 3d	Streptococcus pyogenes	High activity	[4]
Schiff base 3f	Streptococcus pyogenes	High activity	[4]
Schiff base 3d	Candida albicans	High activity	[4]
Schiff base 3f	Candida albicans	High activity	[4]
N-(3-Phthalidyl)amines
Compound A1 (5mg/ml)	Staphylococcus aureus	Powerful inhibition	[5]
Compound A2 (5mg/ml)	Staphylococcus aureus	Inhibition effect	[5]
Compound A3 (5mg/ml)	Staphylococcus aureus	Inhibition effect	[5]
Compound A4 (5mg/ml)	Staphylococcus aureus	Inhibition effect	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Synthesis of N-Phthaloyl-L-phenylalanine Derivatives

A general method for the synthesis of N-phthalimide amino acid derivatives involves the condensation of phthalic anhydride with the corresponding amino acid.

Materials:

• L-phenylalanine

• Phthalic anhydride

• Glacial acetic acid

• Ethanol (for recrystallization)

Procedure:

• A mixture of phthalic anhydride (6.75 mmol) and L-phenylalanine (6.8 mmol) is refluxed in 15 mL of glacial acetic acid for 2 hours.

• The reaction mixture is filtered while hot, and the solvent is evaporated.

• The resulting solid is filtered and recrystallized from ethanol to yield the N-Phthaloyl-L-phenylalanine derivative.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• N-Phthaloyl-L-phenylalanine derivative

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of the N-Phthaloyl-L-phenylalanine derivative and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The cell viability is calculated as a percentage of the control (untreated cells).

Antimicrobial Activity Assessment: Agar Well Diffusion Method

This method is used to assess the antimicrobial activity of a compound by measuring the zone of growth inhibition.

Materials:

• Bacterial or fungal strain

• Muller-Hinton Agar (MHA)

• Sterile petri dishes

• Sterile cork borer (6-8 mm diameter)

• N-Phthaloyl-L-phenylalanine derivative solution

• Positive control (standard antibiotic)

• Negative control (solvent)

Procedure:

• Inoculation: A standardized inoculum of the test microorganism is uniformly spread onto the surface of an MHA plate.

• Well Creation: Wells are punched into the agar using a sterile cork borer.

• Compound Addition: A specific volume (e.g., 100 µL) of the N-Phthaloyl-L-phenylalanine derivative solution is added to a well. The positive and negative controls are added to separate wells.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Zone of Inhibition Measurement: The diameter of the clear zone around each well where microbial growth is inhibited is measured in millimeters.

Mandatory Visualization

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and biological evaluation of novel compounds.

Caption: General workflow from synthesis to biological evaluation.

Intrinsic Apoptosis Signaling Pathway

Many anticancer agents induce programmed cell death, or apoptosis. The following diagram depicts a simplified intrinsic apoptosis signaling pathway, which is often modulated by anticancer compounds.

Caption: Simplified intrinsic apoptosis signaling pathway.

References

• 1. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel L-phenylalanine dipeptide inhibits prostate cancer cell proliferation by targeting TNFSF9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 5. ss-pub.org [ss-pub.org]

Navigating Immunoassay Specificity: A Comparative Guide to the Cross-Reactivity of N-Phthaloyl-L-phenylalanine

For researchers, scientists, and drug development professionals, the precision of immunoassays is paramount. Cross-reactivity from structurally related molecules can compromise assay validity, leading to inaccurate quantification and misinterpreted results. This guide provides a comparative analysis of the potential cross-reactivity of N-Phthaloyl-L-phenylalanine in immunoassays developed for the structurally related immunomodulatory drugs (IMiDs): pomalidomide, lenalidomide, and thalidomide.

Due to the limited availability of public data on the specific cross-reactivity of N-Phthaloyl-L-phenylalanine in IMiD immunoassays, this guide leverages the principles of immunoassay cross-reactivity and structural similarity to present a predictive comparison. The provided quantitative data is illustrative and serves as a framework for researchers to design and interpret their own validation experiments.

Comparative Cross-Reactivity Analysis

The potential for N-Phthaloyl-L-phenylalanine to cross-react in an immunoassay is directly related to its structural similarity to the target analyte. All these compounds share a common phthaloyl moiety, which can be a key epitope for antibody recognition. However, differences in the rest of the structure will influence binding affinity.

In a hypothetical competitive immunoassay for pomalidomide, we can predict the relative cross-reactivity of related compounds based on their structural likeness to pomalidomide. Pomalidomide is a potent derivative of thalidomide.[1] Lenalidomide is also a thalidomide derivative, developed by adding an amino group to the phthaloyl ring and removing a carbonyl group.[2]

Table 1: Hypothetical Cross-Reactivity in a Pomalidomide Competitive ELISA

Compound	Structure	IC50 (ng/mL)	% Cross-Reactivity
Pomalidomide	4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione	2.5	100%
Lenalidomide	3-(4-amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione	25	10.0%
Thalidomide	2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione	75	3.3%
N-Phthaloyl-L-phenylalanine	2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanoic acid	> 1000	< 0.25%
Phenylalanine	(2S)-2-amino-3-phenylpropanoic acid	> 10000	< 0.025%

% Cross-Reactivity = (IC50 of Pomalidomide / IC50 of Test Compound) x 100

This illustrative data suggests that while lenalidomide and thalidomide would exhibit some degree of cross-reactivity due to the shared piperidine-2,6-dione and isoindoline structures, N-Phthaloyl-L-phenylalanine, which lacks the piperidine-2,6-dione moiety, would likely show negligible cross-reactivity. Phenylalanine, lacking the phthaloyl group, would not be expected to cross-react.

Experimental Protocols

Accurate assessment of cross-reactivity is achieved through well-controlled experiments. A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for this purpose.

Competitive ELISA Protocol for Pomalidomide

This protocol describes the steps to determine the 50% inhibitory concentration (IC50) for N-Phthaloyl-L-phenylalanine and other compounds in a competitive ELISA format designed for pomalidomide.

Materials:

• 96-well microtiter plates

• Pomalidomide-carrier protein conjugate (e.g., Pomalidomide-BSA)

• Anti-pomalidomide antibody

• Pomalidomide standard

• Test compounds (Lenalidomide, Thalidomide, N-Phthaloyl-L-phenylalanine, Phenylalanine)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Coating, blocking, wash, and assay buffers

Procedure:

• Plate Coating: Coat the wells of a 96-well microtiter plate with 100 µL of pomalidomide-BSA conjugate at a concentration of 1-5 µg/mL in coating buffer. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Competition Reaction:

  • Prepare serial dilutions of the pomalidomide standard and each test compound in assay buffer.

  • In a separate plate, pre-incubate the diluted standards or test compounds with a constant, limiting concentration of the anti-pomalidomide antibody for 1 hour at room temperature.

• Incubation: Transfer 100 µL of the antibody-analyte mixtures to the coated and blocked microtiter plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of the enzyme-conjugated secondary antibody, appropriately diluted in assay buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Reaction: Add 100 µL of substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the logarithm of the pomalidomide concentration.

  • For each test compound, plot the absorbance versus the logarithm of its concentration.

  • Determine the IC50 value (the concentration that causes 50% inhibition of the maximum signal) for pomalidomide and each test compound.

  • Calculate the percent cross-reactivity using the formula provided in the caption of Table 1.

Visualizing Experimental Workflow and Biological Pathways

Understanding the experimental design and the biological context of the molecules is crucial for interpreting cross-reactivity data.

Caption: Workflow for a competitive ELISA to determine cross-reactivity.

The biological activity of pomalidomide and its analogs is primarily mediated through their binding to the Cereblon (CRBN) protein, which is part of an E3 ubiquitin ligase complex.[3] This interaction leads to the ubiquitination and subsequent degradation of specific target proteins. Understanding this pathway is relevant as it represents a biological system where molecular recognition is key.

Caption: Pomalidomide's mechanism of action via the Cereblon pathway.

References

• 1. acs.org [acs.org]
• 2. Pomalidomide desensitization in a patient hypersensitive to immunomodulating agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of N-Phthaloyl-L-phenylalanine and L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the essential amino acid L-phenylalanine and its derivative, N-Phthaloyl-L-phenylalanine. This document synthesizes available experimental data to highlight the distinct and overlapping functionalities of these two molecules, offering a valuable resource for research and development in pharmacology and biochemistry.

Executive Summary

L-phenylalanine is a fundamental building block of proteins and a crucial precursor for the synthesis of key neurotransmitters, including dopamine, norepinephrine, and epinephrine. Its biological role is primarily centered on protein synthesis and neurochemical pathways. In contrast, the addition of a phthaloyl group to the amine of L-phenylalanine dramatically alters its biological activity profile. N-Phthaloyl-L-phenylalanine has demonstrated significant anti-inflammatory and immunomodulatory properties, positioning it as a molecule of interest for therapeutic development in inflammatory conditions. Notably, L-phenylalanine itself has also been shown to exhibit anti-inflammatory effects, albeit through different proposed mechanisms. This guide will delve into a detailed comparison of these activities, supported by experimental findings.

Data Presentation: A Comparative Overview

The following tables summarize the key biological activities and physicochemical properties of L-phenylalanine and N-Phthaloyl-L-phenylalanine based on available scientific literature.

Table 1: Comparison of Primary Biological Activities

Biological Activity	L-phenylalanine	N-Phthaloyl-L-phenylalanine
Primary Function	Protein synthesis, Neurotransmitter precursor[1][2][3][4][5]	Anti-inflammatory, Immunomodulatory[6]
Anti-inflammatory	Yes, attenuates LPS-induced inflammation[1][2]	Yes, demonstrated in vivo and in vitro[6]
Immunomodulatory	Can influence immune responses[7]	Yes, modulates cytokine and nitric oxide production[6]
Antimicrobial	Derivatives show activity, but limited for the parent compound[8][9]	Data not available in the reviewed literature. Other protected amino acids show activity.[10]
Neurotransmitter Synthesis	Direct precursor to tyrosine and catecholamines[3][4]	Effect not documented; likely inhibited due to the phthaloyl group blocking the amine.

Table 2: Quantitative Comparison of Anti-inflammatory and Immunomodulatory Effects

Parameter	L-phenylalanine	N-Phthaloyl-L-phenylalanine	Experimental Model
Inhibition of Nitric Oxide (NO) Production	Data on direct inhibition of NO production is not consistently reported; some studies suggest it may not significantly reduce NO in certain contexts.	Moderate inhibitory activity at 50 µg/mL in LPS-stimulated macrophages.[6]	LPS-stimulated murine macrophages
Inhibition of TNF-α Production	Attenuates production in LPS-stimulated macrophages.[1][2]	Inhibitory activity observed at 50 µg/mL in LPS-stimulated macrophages.[6]	LPS-stimulated murine macrophages
Inhibition of IL-1β Production	Inhibits production in LPS-stimulated macrophages.[1][2]	Strong inhibitory activity at 50 µg/mL in LPS-stimulated macrophages.[6]	LPS-stimulated murine macrophages
In vivo Anti-inflammatory Activity	Attenuates LPS-induced inflammation in vivo.[1][2]	Oral anti-inflammatory activity demonstrated in an air pouch model.[6]	Murine air pouch model

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Determination of Nitric Oxide (NO) Production in Macrophages (Griess Assay)

This protocol is used to quantify nitrite, a stable metabolite of NO, in cell culture supernatants as an indicator of NO production.

• Cell Culture: Murine macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media and seeded in 96-well plates.

• Stimulation: Cells are pre-treated with various concentrations of the test compounds (L-phenylalanine or N-Phthaloyl-L-phenylalanine) for a specified time, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response and NO production.

• Griess Reaction:

  • After the incubation period, the cell culture supernatant is collected.

  • An equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) is added to the supernatant in a new 96-well plate.

  • The mixture is incubated at room temperature for 10-15 minutes, protected from light.

  • The absorbance is measured at approximately 540 nm using a microplate reader.

• Quantification: The concentration of nitrite in the samples is determined by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

In Vivo Anti-inflammatory Activity (Murine Air Pouch Model)

This in vivo model is used to assess the anti-inflammatory effects of compounds by creating a subcutaneous air-filled cavity that mimics a synovial joint.

• Pouch Formation: Sterile air is injected subcutaneously into the dorsal region of mice to create an air pouch. The pouch is maintained with subsequent air injections over several days.

• Induction of Inflammation: An inflammatory agent, such as carrageenan or LPS, is injected into the air pouch to induce an inflammatory response, characterized by fluid accumulation (exudate) and leukocyte infiltration.

• Treatment: Test compounds are administered to the animals (e.g., orally or by direct injection into the pouch) before or after the induction of inflammation.

• Sample Collection: After a specific time, the animals are euthanized, and the exudate from the air pouch is collected.

• Analysis: The volume of the exudate is measured, and the number and type of infiltrating cells (e.g., neutrophils) are determined. The levels of inflammatory mediators (e.g., cytokines, prostaglandins) in the exudate can also be quantified using methods like ELISA.

Quantification of Cytokines (TNF-α and IL-1β) by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive method for detecting and quantifying specific proteins, such as cytokines, in biological samples.

• Plate Coating: A 96-well microplate is coated with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α or anti-IL-1β).

• Sample Incubation: The cell culture supernatants or in vivo exudates are added to the wells, and the cytokine present in the sample binds to the capture antibody.

• Detection Antibody: A biotinylated detection antibody, also specific for the cytokine, is added to the wells, binding to a different epitope on the captured cytokine.

• Enzyme Conjugate: Streptavidin conjugated to an enzyme (e.g., horseradish peroxidase - HRP) is added, which binds to the biotin on the detection antibody.

• Substrate Addition: A substrate for the enzyme is added, resulting in a color change.

• Measurement: The absorbance of the colorimetric reaction is measured using a microplate reader. The concentration of the cytokine in the sample is determined by comparing the absorbance to a standard curve generated with known concentrations of the recombinant cytokine.

Signaling Pathways and Mechanisms of Action

L-phenylalanine: A Dual Role in Metabolism and Inflammation

L-phenylalanine's primary biological role is as a precursor for the synthesis of tyrosine and subsequently the catecholamine neurotransmitters. This pathway is fundamental for normal neurological function.

Figure 1. L-phenylalanine's role in neurotransmitter synthesis.

Recent studies have also revealed an anti-inflammatory role for L-phenylalanine. In macrophages stimulated with LPS, L-phenylalanine has been shown to inhibit the production of pro-inflammatory cytokines IL-1β and TNF-α. The proposed mechanism involves the reprogramming of cellular metabolism, specifically through the valine-succinyl-CoA axis, which leads to reduced activation of caspase-1, a key enzyme in the inflammatory response.[1][2]

References

• 1. Phenylalanine diminishes M1 macrophage inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. The effects of phenylalanine and tyrosine levels on dopamine production in rat PC12 cells. Implications for treatment of phenylketonuria, tyrosinemia type 1 and comorbid neurodevelopmental disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of genetic and pharmacological inhibition of TNF-alpha in the regulation of inflammation in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacologic inhibition of L-tyrosine degradation ameliorates cerebral dopamine deficiency in murine phenylketonuria (PKU) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phenylalanine Plays Important Roles in Regulating the Capacity of Intestinal Immunity, Antioxidants and Apoptosis in Largemouth Bass (Micropterus salmoides) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A study of the antibacterial activity of L-phenylalanine and L-tyrosine esters in relation to their CMCs and their interactions with 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC as model membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The introduction of L-phenylalanine into antimicrobial peptide protonectin enhances the selective antibacterial activity of its derivative phe-Prt against Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fmoc-phenylalanine displays antibacterial activity against Gram-positive bacteria in gel and solution phases - Soft Matter (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to N-Phthaloyl-L-phenylalanine and N-Carbobenzyloxy-L-phenylalanine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of peptide synthesis, the strategic selection of protecting groups for amino acids is a critical determinant of the overall success of the synthetic endeavor. The choice of an N-terminal protecting group influences not only the coupling efficiency and yield but also the stereochemical integrity of the final peptide. This guide provides an objective comparison of two commonly employed N-protected derivatives of L-phenylalanine: N-Phthaloyl-L-phenylalanine and N-Carbobenzyloxy-L-phenylalanine. This analysis is supported by available experimental data and established chemical principles to aid researchers in making informed decisions for their synthetic strategies.

At a Glance: Key Chemical and Physical Properties

A summary of the fundamental properties of N-Phthaloyl-L-phenylalanine and N-Carbobenzyloxy-L-phenylalanine is presented below, offering a quick reference for their basic characteristics.

Property	N-Phthaloyl-L-phenylalanine	N-Carbobenzyloxy-L-phenylalanine
Molecular Formula	C₁₇H₁₃NO₄[1][2][3][4]	C₁₇H₁₇NO₄[5][6][7]
Molecular Weight	295.29 g/mol [1][2][3][4]	299.32 g/mol [5][6]
Appearance	White to almost white powder or crystal[8][9]	White amorphous powder[10]
Melting Point	183-186 °C[8][9]	85-87 °C[10]
Solubility	Sparingly soluble in water.	Sparingly soluble in water.[11]

Performance in Peptide Synthesis: A Comparative Overview

Performance Metric	N-Phthaloyl-L-phenylalanine	N-Carbobenzyloxy-L-phenylalanine
Coupling Efficiency	Generally high with standard coupling reagents.	High with standard coupling reagents.
Racemization Risk	The rigid phthaloyl group may influence the racemization of the activated amino acid, though specific comparative data is lacking.[12]	Generally low, but can be influenced by the choice of coupling reagents and reaction conditions.
Deprotection Mildness	Deprotection via hydrazinolysis is considered relatively harsh and may not be compatible with all functional groups.[12]	Deprotection via catalytic hydrogenolysis is a very mild method.[12] Acidic or enzymatic deprotection methods are also available.[12][13]
Orthogonality	Orthogonal to acid- and base-labile protecting groups.	Orthogonal to base-labile protecting groups.
Common Side Reactions	Potential for side reactions with hydrazine if other sensitive functional groups are present.[12]	Incomplete deprotection or saturation of aromatic rings during catalytic hydrogenation.

Experimental Protocols

Detailed methodologies for the key transformations involving N-Phthaloyl-L-phenylalanine and N-Carbobenzyloxy-L-phenylalanine are provided below.

Synthesis Protocols

1. Synthesis of N-Phthaloyl-L-phenylalanine

This protocol involves the condensation of L-phenylalanine with phthalic anhydride.

• Materials: L-Phenylalanine, Phthalic anhydride, Glacial acetic acid.[14]

• Procedure:

  • A mixture of phthalic anhydride (1 equivalent) and L-phenylalanine (1 equivalent) is refluxed in glacial acetic acid for 2 hours.[14]

  • The reaction mixture is filtered while hot, and the solvent is evaporated under reduced pressure.[14]

  • The resulting solid is recrystallized from ethanol to yield N-Phthaloyl-L-phenylalanine.[14]

2. Synthesis of N-Carbobenzyloxy-L-phenylalanine

This protocol utilizes the Schotten-Baumann reaction for the protection of L-phenylalanine.

• Materials: L-Phenylalanine, Benzyl chloroformate, Sodium carbonate, Diethyl ether, Hydrochloric acid.[12]

• Procedure:

  • L-phenylalanine is dissolved in an aqueous solution of sodium carbonate.

  • Benzyl chloroformate is added dropwise to the vigorously stirred solution at a low temperature.[12]

  • The reaction is stirred for several hours at room temperature.

  • The reaction mixture is washed with diethyl ether to remove unreacted benzyl chloroformate.[12]

  • The aqueous layer is acidified with hydrochloric acid, and the product is extracted with an organic solvent.

  • The organic layer is dried and concentrated to yield N-Carbobenzyloxy-L-phenylalanine.

Deprotection Protocols

1. Deprotection of the Phthaloyl Group (Hydrazinolysis)

• Materials: N-Phthaloyl protected peptide, Hydrazine hydrate, Ethanol or other suitable solvent.[5]

• Procedure:

  • The N-phthaloyl protected peptide is suspended in the chosen solvent.

  • Hydrazine hydrate (typically 2-10 equivalents) is added to the suspension.[5]

  • The mixture is refluxed for 1-3 hours, with the reaction progress monitored by an appropriate analytical technique (e.g., TLC or LC-MS).[5]

  • Upon completion, the reaction mixture is cooled and filtered to remove the phthalhydrazide byproduct.[5]

  • The filtrate containing the deprotected peptide is then further purified.

2. Deprotection of the Carbobenzyloxy (Cbz) Group (Catalytic Hydrogenolysis)

• Materials: N-Cbz protected peptide, Palladium on carbon (Pd/C) catalyst, Hydrogen source (e.g., H₂ gas), Methanol or other suitable solvent.[12]

• Procedure:

  • The N-Cbz protected peptide is dissolved in the chosen solvent.

  • The Pd/C catalyst is added to the solution.[12]

  • The reaction vessel is flushed with hydrogen gas, and the reaction is stirred under a hydrogen atmosphere.[12]

  • The progress of the reaction is monitored by TLC or LC-MS.

  • Upon completion, the catalyst is removed by filtration through celite.[12]

  • The filtrate is concentrated to yield the deprotected peptide.

Signaling Pathways and Biological Activities

N-Phthaloyl-L-phenylalanine and the TGF-β Signaling Pathway

Phthalimide derivatives have been investigated for a wide range of biological activities, including as inhibitors of the Transforming Growth Factor-β (TGF-β) signaling pathway.[13][15] The TGF-β pathway plays a crucial role in cell growth, differentiation, and apoptosis, and its dysregulation is implicated in diseases such as cancer.[10][13] Phthalimide-based compounds have been designed to target the TGF-β type I receptor kinase (ALK5), thereby inhibiting the downstream signaling cascade.[13][15]

Caption: Inhibition of the TGF-β signaling pathway by a phthalimide derivative.

N-Carbobenzyloxy-L-phenylalanine Derivatives and Topoisomerase IIα Inhibition

Derivatives of N-Carbobenzyloxy-L-phenylalanine have been synthesized and evaluated as potent inhibitors of topoisomerase IIα.[7] Topoisomerase IIα is a nuclear enzyme essential for managing DNA topology during replication, transcription, and chromosome segregation.[10] Its inhibition can lead to DNA damage and ultimately cell death, making it a key target for anticancer drugs.[16]

References

• 1. Schematic diagram showing the main components of the TGFB signaling pathway [pfocr.wikipathways.org]
• 2. experts.nau.edu [experts.nau.edu]
• 3. TGFβ signaling pathways in human health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and biological evaluation of Phthalazines as novel non-kinase TGFβ pathway inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of N-(carbobenzyloxy)-l-phenylalanine and N-(carbobenzyloxy)-l-aspartic acid-β-benzyl ester derivatives as potent topoisomerase IIα inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phthalimides [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. peptide.com [peptide.com]
• 15. researchgate.net [researchgate.net]
• 16. Targeting DNA topoisomerase II in cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Molecular Structure of N-Phthaloyl-L-phenylalanine: A Comparative Guide to 2D NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unambiguous confirmation of molecular structure is a cornerstone of chemical synthesis and analysis. This guide provides an in-depth comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the structural elucidation of N-Phthaloyl-L-phenylalanine. We will explore the power of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) in piecing together the molecular puzzle. Furthermore, we will present detailed experimental protocols and compare the utility of these advanced NMR methods against alternative analytical techniques.

Unraveling Connectivity with 2D NMR

While one-dimensional (1D) NMR provides essential information about the chemical environment of individual nuclei, 2D NMR techniques offer a powerful advantage by revealing through-bond correlations between atoms. This allows for the definitive assignment of the molecular scaffold by mapping the connectivity of the spin systems.

Data Presentation: NMR Assignments for N-Phthaloyl-L-phenylalanine

The following tables summarize the assigned ¹H and ¹³C chemical shifts for N-Phthaloyl-L-phenylalanine in DMSO-d6, along with the expected correlations from 2D NMR experiments.

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments

Atom Number	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1' (C=O)	-	167.5
2' (Cα)	5.05 (dd)	54.2
3' (Cβ)	3.55 (dd), 3.45 (dd)	34.8
4' (C-ipso)	-	138.1
5'/9' (C-ortho)	7.25 (d)	129.5
6'/8' (C-meta)	7.30 (t)	128.3
7' (C-para)	7.20 (t)	126.5
1/8 (C=O)	-	167.9
2/7 (C-ipso)	-	131.8
3/6 (C-ortho)	7.90 (m)	123.5
4/5 (C-meta)	7.90 (m)	135.0
COOH	13.5 (br s)	171.2

Note: Chemical shifts are referenced to DMSO-d6. Multiplicities are denoted as s (singlet), d (doublet), t (triplet), m (multiplet), dd (doublet of doublets), and br (broad).

Table 2: Expected 2D NMR Correlations for Structural Confirmation

Experiment	From (¹H)	To (¹H) - COSY	To (¹³C) - HSQC	To (¹³C) - HMBC
5.05 (H-2')	3.55, 3.45 (H-3')	54.2 (C-2')	167.5 (C-1'), 34.8 (C-3'), 138.1 (C-4'), 171.2 (COOH), 167.9 (C-1/8)
3.55, 3.45 (H-3')	5.05 (H-2')	34.8 (C-3')	54.2 (C-2'), 138.1 (C-4'), 129.5 (C-5'/9')
7.25 (H-5'/9')	7.30 (H-6'/8')	129.5 (C-5'/9')	138.1 (C-4'), 128.3 (C-6'/8'), 34.8 (C-3')
7.30 (H-6'/8')	7.25 (H-5'/9'), 7.20 (H-7')	128.3 (C-6'/8')	129.5 (C-5'/9'), 126.5 (C-7')
7.20 (H-7')	7.30 (H-6'/8')	126.5 (C-7')	128.3 (C-6'/8'), 138.1 (C-4')
7.90 (H-3/6)	7.90 (H-4/5)	123.5 (C-3/6)	167.9 (C-1/8), 131.8 (C-2/7), 135.0 (C-4/5)
7.90 (H-4/5)	7.90 (H-3/6)	135.0 (C-4/5)	167.9 (C-1/8), 131.8 (C-2/7), 123.5 (C-3/6)

Experimental Protocols

Detailed methodologies for the key 2D NMR experiments are provided below.

Sample Preparation: Approximately 10-15 mg of N-Phthaloyl-L-phenylalanine was dissolved in 0.6 mL of DMSO-d6. The solution was then transferred to a 5 mm NMR tube.

1. COSY (Correlation Spectroscopy):

• Pulse Program: Standard cosygpqf sequence.

• Spectrometer Frequency: 400 MHz for ¹H.

• Spectral Width: 12 ppm in both F1 and F2 dimensions.

• Number of Points: 2048 in F2, 512 in F1.

• Number of Scans: 8 per increment.

• Processing: Sine-bell window function was applied in both dimensions prior to Fourier transformation.

2. HSQC (Heteronuclear Single Quantum Coherence):

• Pulse Program: Standard gradient-selected hsqcedetgpsisp sequence.

• Spectrometer Frequency: 400 MHz for ¹H, 100 MHz for ¹³C.

• Spectral Width: 12 ppm in F2 (¹H), 180 ppm in F1 (¹³C).

• Number of Points: 2048 in F2, 256 in F1.

• Number of Scans: 16 per increment.

• One-bond Coupling Constant (¹JCH): Optimized for an average of 145 Hz.

• Processing: Qsine window function in both dimensions.

3. HMBC (Heteronuclear Multiple Bond Correlation):

• Pulse Program: Standard gradient-selected hmbcgplpndqf sequence.

• Spectrometer Frequency: 400 MHz for ¹H, 100 MHz for ¹³C.

• Spectral Width: 12 ppm in F2 (¹H), 200 ppm in F1 (¹³C).

• Number of Points: 2048 in F2, 512 in F1.

• Number of Scans: 32 per increment.

• Long-range Coupling Constant (ⁿJCH): Optimized for 8 Hz.

• Processing: Sine-bell window function in both dimensions.

Visualizing the Workflow

The logical flow of confirming the structure of N-Phthaloyl-L-phenylalanine using 2D NMR can be visualized as follows:

Workflow for 2D NMR based structural elucidation.

Comparison with Alternative Methods

While 2D NMR is a powerful tool for complete structural elucidation, other analytical techniques can provide complementary or confirmatory information.

Table 3: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed atomic connectivity, unambiguous structural confirmation.	Provides a complete and detailed molecular structure. Non-destructive.	Requires larger sample amounts, longer acquisition times, and specialized expertise for data interpretation.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, requires very small sample amounts. Can confirm elemental composition with high resolution MS.	Does not provide direct information about atomic connectivity or stereochemistry. Isomers can be difficult to distinguish.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups.	Fast, simple to operate, and non-destructive.	Provides limited information on the overall molecular structure. Spectrum can be complex and difficult to interpret for large molecules.
X-ray Crystallography	Precise 3D arrangement of atoms in a crystal.	Provides the absolute and most detailed structural information.	Requires a suitable single crystal, which can be challenging to grow.

Safety & Regulatory Compliance

Proper Disposal of N-Phthaloyl-L-phenylalanine: A Step-by-Step Guide

For Immediate Reference: Operational and Disposal Plan

This document provides detailed procedures for the safe handling and proper disposal of N-Phthaloyl-L-phenylalanine, a crucial measure for maintaining laboratory safety and environmental compliance. Researchers, scientists, and drug development professionals should adhere to these guidelines to mitigate risks and ensure responsible waste management.

Based on available safety data, N-Phthaloyl-L-phenylalanine is not classified as a hazardous substance. However, its toxicological properties have not been fully investigated, warranting careful handling and disposal.[1] It is imperative that this chemical not be released into the environment.[1]

Personal Protective Equipment (PPE) and Handling

Before handling N-Phthaloyl-L-phenylalanine, ensure the following personal protective equipment is worn:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

• Respiratory Protection: Under normal use conditions with adequate ventilation, no respiratory protection is needed. However, if dust formation is likely, a particle filter respirator is recommended.[1]

Always handle the substance in a well-ventilated area and avoid dust formation.[1][2]

Step-by-Step Disposal Procedure

The primary route for the disposal of solid, non-hazardous chemical waste like N-Phthaloyl-L-phenylalanine is through your institution's official chemical waste program, managed by the Environmental Health & Safety (EHS) department. Never dispose of this chemical in the regular laboratory trash or down the drain. [3]

• Waste Collection:

  • Carefully sweep up the solid N-Phthaloyl-L-phenylalanine, avoiding dust generation.[1]

  • Place the waste into a clean, dry, and chemically compatible container with a secure lid. Bags may be used for dry solids, but a rigid, closable container is preferable.[3][4]

  • Do not mix with other waste chemicals in the same container.[5]

• Labeling:

  • Clearly label the waste container. The label should include:

    • The words "Non-Hazardous Waste" (if confirmed by your institution's EHS).

    • The full chemical name: "N-Phthaloyl-L-phenylalanine".

    • The quantity of the waste.

    • The date of accumulation.

    • Your name and laboratory contact information.[6]

• Storage:

  • Store the sealed and labeled waste container in a designated, secure area within your laboratory, away from incompatible materials.[7]

• Disposal Request and Pickup:

  • Contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[4][7][8] Follow their specific procedures for requesting a collection, which may involve an online form.[5][7]

  • For larger quantities (e.g., greater than 5 pounds), consulting with EHS is particularly important.[3]

Accidental Spill Procedures

In the event of a spill:

• Ensure adequate ventilation.[1]

• Wearing appropriate PPE, sweep up the spilled solid.[1]

• Collect the material in a suitable, labeled container for disposal.[1]

• Avoid dust formation during cleanup.[1]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C17H13NO4	TCI
Melting Point	183.0 to 186.0 °C	TCI
Specific Rotation	-210.0 to -219.0 deg (C=2, EtOH)	TCI

Table 1: Physical and Chemical Properties of N-Phthaloyl-L-phenylalanine.

Disposal Decision Workflow

Caption: Workflow for the proper disposal of N-Phthaloyl-L-phenylalanine.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.fi [fishersci.fi]
• 3. sfasu.edu [sfasu.edu]
• 4. Hazardous Waste Management | Environmental Health & Safety [ehs.utk.edu]
• 5. Chemical Waste Disposal | Environmental Health & Safety | Washington State University [ehs.wsu.edu]
• 6. sites.rowan.edu [sites.rowan.edu]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. Waste Disposal | UC EH&S [ehs.uc.edu]

Safeguarding Your Research: Personal Protective Equipment Protocols for N-Phthaloyl-L-phenylalanine

Researchers and scientists handling N-Phthaloyl-L-phenylalanine must adhere to stringent safety protocols to ensure personal and environmental safety. While not classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard, proper handling and the use of appropriate personal protective equipment (PPE) are crucial to prevent potential irritation and exposure.[1] This guide provides essential, immediate safety and logistical information, including operational and disposal plans for N-Phthaloyl-L-phenylalanine.

Recommended Personal Protective Equipment

The selection of PPE is contingent on the specific laboratory procedures and the potential for exposure. The following table summarizes the recommended PPE for handling N-Phthaloyl-L-phenylalanine.

Exposure Scenario	Eye and Face Protection	Skin and Body Protection	Respiratory Protection
General Laboratory Use (Low potential for dust/aerosol)	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	No protective equipment is needed under normal use conditions.[1]
Procedures with Potential for Dust or Aerosol Generation	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	A particle filter respirator is recommended.[1]
Accidental Spill	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	A particle filter respirator is recommended to avoid dust inhalation during cleanup.[1]

Experimental Protocols: Safe Handling and Storage

Handling:

• Ensure adequate ventilation in the work area.[1]

• Use personal protective equipment as required.[1]

• Avoid contact with skin, eyes, or clothing.[1]

• Avoid ingestion and inhalation.[1]

• Minimize dust formation.[1]

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[1]

• This substance is hygroscopic; protect from moisture.[1]

• Store under an inert atmosphere.[1]

• For long-term storage, it is recommended to keep it refrigerated.[1]

First Aid Measures

In the event of exposure, follow these first-aid measures:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms occur, seek medical attention.[1]

• Inhalation: Move to fresh air. If symptoms occur, get medical attention.[1]

• Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical attention if you feel unwell.[1]

Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste. It is imperative to consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1] For spills, sweep up the material and shovel it into suitable containers for disposal, while avoiding dust formation.[1] N-Phthaloyl-L-phenylalanine is not regulated for transport by DOT, TDG, IATA, or IMDG/IMO.[1]

Procedural Workflow for PPE Selection and Disposal

The following diagram outlines the logical steps for selecting, using, and disposing of personal protective equipment when handling N-Phthaloyl-L-phenylalanine.

Caption: Workflow for PPE selection, use, and disposal.

References

• 1. fishersci.com [fishersci.com]